4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

Core Science & Biosynthesis

3-(Isopentylamino)-4-methylbenzonitrile CAS number search

An In-depth Technical Guide to 3-(Isopentylamino)-4-methylbenzonitrile

A Note on the Compound's Identification

A definitive CAS number for 3-(Isopentylamino)-4-methylbenzonitrile is not readily found in publicly accessible chemical databases. This suggests that the compound may be a novel chemical entity or one that is not widely commercialized. This guide, therefore, provides a comprehensive overview based on established principles of organic chemistry and data from structurally analogous compounds.

Introduction: The Benzonitrile Scaffold in Research

The benzonitrile moiety is a versatile functional group in medicinal chemistry and materials science. The cyano group can act as a hydrogen bond acceptor or a bioisosteric replacement for other functional groups, making it a valuable component in the design of new molecules with specific biological activities.[1] Substituted benzonitriles are integral to the development of various therapeutic agents, including enzyme inhibitors and imaging agents.[1][2] This guide focuses on the synthesis, predicted properties, and potential applications of 3-(Isopentylamino)-4-methylbenzonitrile, a compound of interest for its potential pharmacological activity.

Proposed Synthesis of 3-(Isopentylamino)-4-methylbenzonitrile

A plausible synthetic route to 3-(Isopentylamino)-4-methylbenzonitrile involves the reductive amination of 3-amino-4-methylbenzonitrile with isovaleraldehyde. This two-step, one-pot reaction is a common and efficient method for forming secondary amines.

Experimental Protocol: Reductive Amination

• Reaction Setup: To a solution of 3-amino-4-methylbenzonitrile (1.0 eq) in a suitable solvent such as methanol or dichloromethane, add isovaleraldehyde (1.1 eq).

• Imine Formation: The reaction mixture is stirred at room temperature to facilitate the formation of the intermediate imine. The progress of this step can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Reduction: Once imine formation is complete, a reducing agent such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) (1.5 eq) is added portion-wise at 0 °C.

• Work-up: The reaction is quenched with water, and the product is extracted with an organic solvent like ethyl acetate. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to yield the desired 3-(Isopentylamino)-4-methylbenzonitrile.

Synthesis Workflow Diagram

Caption: Proposed synthesis of 3-(Isopentylamino)-4-methylbenzonitrile.

Physicochemical and Spectroscopic Properties

The following table summarizes the predicted physicochemical properties of 3-(Isopentylamino)-4-methylbenzonitrile. These values are estimated based on the properties of structurally similar molecules.

Property	Predicted Value
Molecular Formula	C₁₃H₁₈N₂
Molecular Weight	202.30 g/mol
logP	~3.5
Boiling Point	>200 °C
Appearance	Likely a solid or oil at room temperature

Predicted NMR Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a key technique for structure elucidation.[3]

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons on the benzonitrile ring, the protons of the isopentyl group, and the amine proton. The aromatic protons will likely appear as doublets or multiplets in the range of 6.5-7.5 ppm. The isopentyl group will exhibit characteristic signals, including a doublet for the two methyl groups.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons, the nitrile carbon (around 118-122 ppm), and the aliphatic carbons of the isopentyl group.

Potential Applications and Research Directions

Given the prevalence of the benzonitrile scaffold in pharmacologically active molecules, 3-(Isopentylamino)-4-methylbenzonitrile holds potential for investigation in several areas of drug discovery.

• Enzyme Inhibition: Structurally related compounds have shown activity as inhibitors of enzymes such as Hypoxia-Inducible Factor (HIF) prolyl hydroxylase, which is relevant in oncology and ischemia research.[1]

• CNS Activity: The lipophilic nature of the isopentyl group may facilitate crossing the blood-brain barrier, suggesting potential applications for central nervous system (CNS) targets.

• Chemical Probe: This molecule could serve as a chemical probe to investigate biological pathways or as a starting point for the development of more potent and selective ligands.

Safety and Handling

While specific toxicity data for 3-(Isopentylamino)-4-methylbenzonitrile is unavailable, it is prudent to handle the compound with care, assuming it may be harmful.[4]

• General Precautions: Use in a well-ventilated area, preferably a fume hood. Avoid contact with skin, eyes, and clothing.[5] Do not ingest or inhale.[4]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry place in a tightly sealed container.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

3-(Isopentylamino)-4-methylbenzonitrile represents an interesting, albeit understudied, molecule with potential applications in chemical biology and drug discovery. The synthetic route proposed herein is straightforward and should allow for its preparation and subsequent biological evaluation. Further research is warranted to fully characterize its physicochemical properties and explore its pharmacological potential.

References

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4-Methyl-3-(isoamylamino)benzonitrile synonyms and nomenclature

An In-Depth Technical Guide to the Synthesis and Nomenclature of N-Substituted 3-Amino-4-methylbenzonitriles

Abstract

This technical guide provides a comprehensive overview of the nomenclature, synthesis, and characterization of N-substituted 3-amino-4-methylbenzonitriles. Initially addressing the inquiry for "4-Methyl-3-(isoamylamino)benzonitrile," this document clarifies the likely non-standard nature of this nomenclature and subsequently focuses on a synthetically accessible and structurally related class of compounds. We present a detailed examination of the core scaffold, 3-amino-4-methylbenzonitrile, including its various synonyms and established identifiers. A significant portion of this guide is dedicated to a step-by-step synthetic protocol for this key intermediate, followed by a robust method for its N-alkylation to generate derivatives such as 3-((3-methylbutyl)amino)-4-methylbenzonitrile. This guide is intended for researchers, scientists, and professionals in drug development, offering both foundational knowledge and practical, field-proven insights into the chemistry of these versatile compounds.

Introduction: Clarifying the Nomenclature

In the realm of chemical synthesis and drug discovery, precise and unambiguous nomenclature is paramount. The initial query for "4-Methyl-3-(isoamylamino)benzonitrile" presents a compound name that does not strictly adhere to standard IUPAC naming conventions and is not readily found in major chemical databases. The structure implied by this name features a benzonitrile core with a methyl group at the 4-position and an isoamylamino (or, more systematically, a (3-methylbutyl)amino) group at the 3-position.

While the intended structure is clear, a more systematic name would be 3-((3-methylbutyl)amino)-4-methylbenzonitrile . The likely reason for the scarcity of information under the initially provided name is its non-standard format. This guide, therefore, pivots to a more foundational and practical approach: the synthesis and derivatization of the key intermediate, 3-amino-4-methylbenzonitrile , which serves as the direct precursor to the target compound and its analogues.

By understanding the synthesis of this core scaffold, researchers are empowered to generate a diverse library of N-substituted derivatives, including the aforementioned 3-((3-methylbutyl)amino)-4-methylbenzonitrile, for further investigation in their research and development pipelines.

The Core Scaffold: 3-Amino-4-methylbenzonitrile

The versatility of 3-amino-4-methylbenzonitrile as a building block in medicinal chemistry and materials science cannot be overstated.[1] Its bifunctional nature, possessing a nucleophilic amino group and a synthetically malleable nitrile group, makes it a valuable starting material for the construction of more complex molecular architectures.

Nomenclature and Synonyms

A thorough understanding of the various names and identifiers for this compound is crucial for effective literature and database searching.

Identifier	Value
IUPAC Name	3-Amino-4-methylbenzonitrile
CAS Registry Number	60710-80-7
Molecular Formula	C₈H₈N₂
Molecular Weight	132.16 g/mol
Synonyms	5-Cyano-2-methylaniline, 2-Amino-4-cyanotoluene, 3-Amino-p-tolunitrile

Synthesis of 3-Amino-4-methylbenzonitrile

The most common and efficient laboratory-scale synthesis of 3-amino-4-methylbenzonitrile involves the reduction of its nitro precursor, 4-methyl-3-nitrobenzonitrile.[2] This transformation is typically achieved through catalytic hydrogenation, a clean and high-yielding method.

Experimental Protocol: Catalytic Hydrogenation

Materials:

• 4-Methyl-3-nitrobenzonitrile

• 10% Palladium on Carbon (Pd/C) catalyst

• Ethanol (reagent grade)

• Diatomaceous earth (e.g., Celite®)

• Hydrogen gas (H₂)

• Standard hydrogenation apparatus (e.g., Parr shaker or H-Cube)

• Round-bottom flask and standard glassware for filtration and concentration

Procedure:

• In a suitable hydrogenation vessel, suspend 4-methyl-3-nitrobenzonitrile (1.0 equivalent) in ethanol to a concentration of approximately 0.1 M.

• Carefully add 10% Pd/C catalyst (typically 5-10 mol% relative to the substrate).

• Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas.

• Pressurize the vessel with hydrogen gas (a typical pressure is 50 psi, but this may vary depending on the apparatus) and commence vigorous stirring or shaking.

• Monitor the reaction progress by thin-layer chromatography (TLC) or by monitoring hydrogen uptake. The reaction is typically complete within 2-4 hours at room temperature.

• Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of diatomaceous earth to remove the Pd/C catalyst. Wash the filter cake with a small amount of ethanol.

• Combine the filtrates and concentrate under reduced pressure to yield the crude product.

• The resulting 3-amino-4-methylbenzonitrile is often of sufficient purity for subsequent steps. If necessary, it can be further purified by recrystallization or column chromatography.

Synthesis of 3-((3-methylbutyl)amino)-4-methylbenzonitrile

With the core scaffold in hand, the introduction of the N-isoamyl group can be achieved through several standard organic transformations. One of the most reliable methods is reductive amination, which involves the formation of an imine intermediate followed by its in-situ reduction.

Experimental Protocol: Reductive Amination

Materials:

• 3-Amino-4-methylbenzonitrile

• 3-Methylbutanal (isovaleraldehyde)

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware

Procedure:

• Dissolve 3-amino-4-methylbenzonitrile (1.0 equivalent) in DCM or DCE in a round-bottom flask.

• Add 3-methylbutanal (1.1 equivalents) and a catalytic amount of acetic acid (0.1 equivalents).

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. Monitor imine formation by TLC.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture. An exothermic reaction may be observed.

• Continue stirring at room temperature for an additional 4-12 hours, or until the reaction is complete as indicated by TLC.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-((3-methylbutyl)amino)-4-methylbenzonitrile.

Analytical Characterization

The identity and purity of the synthesized compounds should be confirmed using a suite of analytical techniques.

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final compound and monitor reaction progress.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on the molecular weight and fragmentation pattern of the compound, confirming its identity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the precise molecular structure and confirming the successful N-alkylation.

Data Summary

Compound Name	IUPAC Name	CAS Registry Number	Synonyms
3-Amino-4-methylbenzonitrile	3-Amino-4-methylbenzonitrile	60710-80-7	5-Cyano-2-methylaniline, 2-Amino-4-cyanotoluene
3-((3-methylbutyl)amino)-4-methylbenzonitrile	3-((3-methylbutyl)amino)-4-methylbenzonitrile	Not readily available	4-Methyl-3-(isoamylamino)benzonitrile (non-standard)

Visualizing the Workflow

The following diagrams illustrate the synthetic pathway and a general analytical workflow.

Caption: Synthetic route to 3-((3-methylbutyl)amino)-4-methylbenzonitrile.

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Physical properties of N-alkylated amino-benzonitrile derivatives

An In-depth Technical Guide to the Physicochemical Properties of N-Alkylated Amino-benzonitrile Derivatives

This guide offers a comprehensive examination of the physicochemical properties of N-alkylated amino-benzonitrile derivatives, a compound class of substantial interest in medicinal chemistry, materials science, and as molecular probes. We will explore the fundamental structure-property relationships that dictate their behavior, providing both foundational scientific principles and robust experimental protocols for their characterization. This document is tailored for researchers, scientists, and drug development professionals who require a deep, practical understanding of these molecules.

The Strategic Importance of N-Alkylated Amino-benzonitriles

N-alkylated amino-benzonitrile derivatives are aromatic compounds featuring a benzonitrile core substituted with an amino group bearing one or more alkyl chains. This structural arrangement creates a powerful electronic push-pull system, with the alkylated amino group acting as an electron donor and the nitrile group as an electron acceptor. This configuration is the source of their most interesting and useful properties.

The degree of N-alkylation—from primary amines to tertiary N,N-dialkylated systems—and the nature of the alkyl groups (length, branching) are critical modulators of the molecule's overall properties. These modifications directly influence key parameters such as solubility, melting point, and, most notably, their photophysical characteristics.[1][2] Consequently, these compounds are frequently employed as environmentally sensitive fluorescent probes and are valuable building blocks for synthesizing complex heterocyclic systems for drug discovery.[3][4]

Fundamental Physicochemical Properties

A thorough grasp of the physical properties of these derivatives is essential for predicting their behavior in various systems, from biological assays to material formulations. These properties are determined by the molecule's structure and the strength of its intermolecular bonds.[1][5]

Thermal Properties: Melting and Boiling Points

The temperatures at which these compounds transition from solid to liquid (melting point) or liquid to gas (boiling point) are dictated by the energy required to overcome intermolecular forces.[5][6]

• Intermolecular Forces: The primary forces at play are van der Waals interactions, dipole-dipole interactions from the polar nitrile group, and hydrogen bonding.

• Effect of N-Alkylation:

  • Primary (-NH₂) and Secondary (-NHR) Amines: These can both donate and accept hydrogen bonds, leading to relatively strong intermolecular networks and higher melting points compared to non-hydrogen bonding analogues.

  • Tertiary (-NR₂) Amines: Lacking an N-H bond, these can only act as hydrogen bond acceptors. Their melting points are a complex interplay between the loss of hydrogen bond donation and the increase in molecular weight and van der Waals forces from the additional alkyl group.

• Isomerism: The substitution pattern on the benzene ring (ortho, meta, para) significantly affects molecular packing in the crystal lattice, leading to different melting points.

Table 1: Representative Melting Points of Aminobenzonitrile Isomers

Compound	Substitution	Alkyl Group(s)	Melting Point (°C)
4-Aminobenzonitrile	Para	H	83 - 86[7][8][9][10]
3-Aminobenzonitrile	Meta	H	48 - 53[11]
2-Aminobenzonitrile	Ortho	H	45 - 48[12][13][14]
4-(Dimethylamino)benzonitrile	Para	CH₃, CH₃	73 - 76

Note: Values are sourced from literature and commercial suppliers and represent typical ranges.

Solubility and Partitioning Behavior

Solubility is a critical determinant of a compound's utility, particularly in pharmaceutical applications where aqueous solubility is often required. The principle of "like dissolves like" governs this property.[15]

• Polarity: The benzonitrile core has both polar (amino, nitrile) and nonpolar (aromatic ring, alkyl chains) regions.

• Influence of N-Alkylation: Increasing the length and number of alkyl chains enhances the molecule's hydrophobic (nonpolar) character. This generally leads to:

  • Decreased solubility in polar solvents like water.

  • Increased solubility in nonpolar organic solvents like chloroform, ethyl acetate, and hexane.[9]

• Quantitative Assessment (LogP): The partition coefficient (LogP), which measures the ratio of a compound's concentration in a nonpolar solvent (like octanol) to its concentration in water, is a key metric. A higher LogP indicates greater hydrophobicity. This value is crucial for predicting drug absorption and membrane permeability.

Spectroscopic and Photophysical Properties

The push-pull electronic nature of these molecules often gives rise to unique spectroscopic properties, particularly fluorescence.

• UV-Vis Absorption: These compounds typically exhibit strong absorption bands in the UV region. The absorption is due to π → π* transitions within the aromatic system, often with a significant intramolecular charge transfer (ICT) character. N-alkylation increases the electron-donating strength of the amino group, which typically results in a bathochromic (red) shift of the longest wavelength absorption maximum.[16]

• Fluorescence and Solvatochromism: Many N-alkylated amino-benzonitriles are highly fluorescent. Notably, compounds like 4-(Dimethylamino)benzonitrile (DMABN) are classic examples of molecules that can exhibit dual fluorescence, a phenomenon highly sensitive to solvent polarity.[2] This solvatochromism, where the emission wavelength shifts with solvent polarity, makes them excellent probes for microenvironments.[17] This behavior is often explained by the formation of a Twisted Intramolecular Charge Transfer (TICT) state in polar solvents.[18] In contrast, the parent 4-aminobenzonitrile (ABN) does not show this dual fluorescence.[2]

A Framework for Experimental Characterization

A systematic approach is required to accurately determine the physicochemical properties of a newly synthesized N-alkylated amino-benzonitrile derivative.

General Characterization Workflow

The following diagram outlines a logical workflow from synthesis to detailed characterization, ensuring the identity, purity, and key properties of the compound are well-defined before proceeding to application-specific studies.

Caption: A standard workflow for the synthesis and physicochemical profiling of new chemical entities.

Detailed Experimental Protocols

Expertise & Experience: While traditional capillary methods provide a melting range, DSC offers a more precise melting temperature (Tₘ) and can reveal other thermal events like phase transitions or decomposition.[19] The sharpness of the melting peak is a strong indicator of sample purity.[20]

Protocol:

• Sample Preparation: Accurately weigh 1-3 mg of the dry, purified compound into a standard aluminum DSC pan.

• Encapsulation: Hermetically seal the pan with a lid to prevent sublimation during the analysis. Prepare an identical empty, sealed pan to serve as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to create a stable, non-oxidative atmosphere.

• Thermal Program:

  • Equilibrate the cell at a temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate, typically 10 °C/min, to a temperature well above the melting point.[5]

• Data Analysis: The melting event is observed as an endothermic peak on the thermogram. The Tₘ is typically reported as the onset temperature of this peak, where the extrapolated baseline first intersects the tangent of the peak's leading edge.

Trustworthiness: This protocol is self-validating. The instrument is calibrated using certified standards (e.g., indium, tin).[21] A sharp, single melting endotherm confirms the purity and crystalline nature of the sample. A broad peak suggests impurities or polymorphism.[20]

Expertise & Experience: HPLC is the gold standard for assessing the purity of organic compounds in pharmaceutical and research settings.[22][23] It separates the target compound from impurities, allowing for precise quantification.[24]

Protocol:

• System Preparation:

  • Mobile Phase: Prepare filtered and degassed solvents. A common choice for these compounds is a mixture of water (A) and acetonitrile (B), often with 0.1% trifluoroacetic acid (TFA) or formic acid to improve peak shape.

  • Column: A reverse-phase C18 column is typically effective for separating these moderately polar compounds.

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile) at a concentration of ~1 mg/mL. Create a dilution for analysis (e.g., 0.1 mg/mL).

• Method Development:

  • Set the column temperature (e.g., 30 °C).

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the UV detector to a wavelength of maximum absorbance for the compound (determined from a UV-Vis spectrum).

  • Run a gradient elution to ensure all potential impurities are eluted, for example: 5% B to 95% B over 15 minutes.

• Analysis: Inject a standard volume (e.g., 5 µL) of the sample solution.

• Data Interpretation: The purity is calculated as the area of the main peak divided by the total area of all peaks in the chromatogram, expressed as a percentage. A purity of >95% is often required for subsequent biological studies.

Causality: The choice of a C18 (nonpolar) stationary phase and a polar mobile phase ensures that more polar impurities elute first, while the target compound and more nonpolar impurities are retained longer. A gradient elution (increasing organic solvent percentage) is used because it provides good resolution for early-eluting compounds while ensuring that highly retained, nonpolar impurities are eluted from the column in a reasonable time, resulting in sharper peaks and a more accurate analysis.

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Thermodynamic Solubility Profiling of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile in Organic Solvents: A Predictive and Empirical Framework

Executive Summary

In pharmaceutical development and fine chemical synthesis, the solubility profile of an intermediate dictates the efficiency of extraction, crystallization, and downstream formulation. 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile is a highly functionalized molecule presenting a unique solvation challenge due to its competing polar and lipophilic moieties. This whitepaper outlines a rigorous, self-validating methodology for determining its solubility across organic solvents. By bridging in silico predictive thermodynamics with an empirically robust shake-flask protocol, researchers can eliminate trial-and-error solvent screening and ensure high-fidelity data collection.

Physicochemical Deconstruction & Causality in Solvation

To rationally select a solvent library, a Senior Application Scientist must first deconstruct the solute's molecular architecture to understand the causality behind its solvation behavior:

• Benzonitrile Core: The nitrile group (–C≡N) imparts a strong localized dipole moment and acts as a hydrogen-bond acceptor.

• Secondary Amine: The (–NH–) bridge serves as both a hydrogen-bond donor and acceptor, enabling potential interactions with protic solvents.

• Aliphatic Substituents: The 4-methyl and 3-methylbutyl (isoamyl) groups introduce significant steric bulk.

Mechanistic Insight: The bulky isoamyl tail sterically shields the secondary amine, significantly reducing the molecule's capacity to form extensive hydrogen-bond networks with highly polar protic solvents (like water). Consequently, the molecule's solvation is driven primarily by dispersion forces (

) and dipole-induced dipole interactions. It will exhibit high affinity for moderately polar aprotic solvents (e.g., Dichloromethane, Ethyl Acetate) while remaining practically insoluble in highly polar aqueous media.

In Silico Predictive Thermodynamics

Before expending valuable compound inventory, predictive thermodynamic modeling is deployed to define the theoretical solubility space.

• Hansen Solubility Parameters (HSP): The cohesive energy density of the compound is mapped into three components: dispersion (

  ), polar ( ), and hydrogen-bonding ( ) forces. By calculating the interaction radius ( ) against known solvents, we establish a theoretical solubility sphere that guides initial solvent selection[1].

• COSMO-RS (Conductor-like Screening Model for Real Solvents): Moving beyond empirical group-contribution methods, COSMO-RS utilizes quantum mechanical calculations to generate

  -profiles (surface charge density). This provides an exceptionally accurate prediction of chemical potential differences and thermodynamic solubility across diverse organic solvents, particularly for molecules with complex hydrogen-bonding potential[2].

Empirical Validation: The Self-Validating Shake-Flask Protocol

Predictive models must be anchored by empirical data. The shake-flask method remains the gold standard for determining true thermodynamic solubility[3]. To ensure scientific integrity, the protocol below is designed as a self-validating system to prevent false readings caused by metastable supersaturation.

Step-by-Step Methodology

• Saturation: Dispense 2.0 mL of the selected organic solvent into a 5 mL borosilicate glass vial. Incrementally add 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile until a visible, persistent suspension remains. Causality: The presence of undissolved solid is an absolute requirement to ensure the solution has reached its maximum thermodynamic capacity.

• Equilibration: Seal the vials with PTFE-lined caps to prevent solvent evaporation. Incubate in an orbital shaker at 37 ± 1 °C at 250 rpm for 24 hours[3]. Causality: 37°C standardizes the thermodynamic state, while continuous agitation overcomes the activation energy required for solute dissolution.

• Phase Separation: Centrifuge the suspension at 10,000 × g for 10 minutes to pellet the bulk undissolved solid. Draw the supernatant and filter through a 0.45 µm PTFE syringe filter[4]. Causality: PTFE is strictly required because it is chemically inert to harsh organic solvents. Filters made of PES or Nylon may dissolve or leach plasticizers, creating severe baseline noise during HPLC analysis.

• Self-Validation Check (Critical Step): Repeat steps 1-3 on a parallel sample incubated for 48 hours. Causality: If the quantified concentration at 48 hours exceeds the 24-hour mark by >5%, the 24-hour system was in a metastable state, and thermodynamic equilibrium had not yet been reached.

• Quantification: Dilute the filtered supernatant with the mobile phase to fall within the linear dynamic range of a pre-validated HPLC-UV assay.

Quantitative Data Presentation

Based on the structural heuristics and COSMO-RS principles outlined above, the predicted solubility profile of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile is summarized below to guide experimental design.

Solvent	Dielectric Constant (ε)	Primary Interaction	Predicted Solubility Class	Estimated Range (mg/mL)
Water	80.1	H-Bonding (Protic)	Practically Insoluble	< 0.1
Hexane	1.9	Dispersion	Slightly Soluble	1 - 10
Methanol	32.7	H-Bonding / Dipole	Soluble	30 - 100
Toluene	2.4	Dispersion / π-π	Freely Soluble	100 - 300
Ethyl Acetate	6.0	Dipole / Dispersion	Freely Soluble	100 - 300
Dichloromethane	9.1	Dipole / Dispersion	Very Soluble	> 300

Workflow Visualization

Workflow for predictive and empirical thermodynamic solubility determination.

References

• A unified ML framework for solubility prediction across organic solvents – RSC Publishing. Available at:[Link]

• Using COSMO-RS to Predict Hansen Solubility Parameters – ACS Publications. Available at:[Link]

• Annex 4: Protocol to conduct equilibrium solubility experiments – World Health Organization (WHO). Available at:[Link]

• Shake-Flask Aqueous Solubility assay (Kinetic solubility) – Protocols.io. Available at:[Link]

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• 4. protocols.io [protocols.io]

Navigating the Lipophilic Landscape: A Technical Guide to LogP and Lipophilicity of Isopentyl-Amino Benzonitriles

Introduction: The Critical Role of Lipophilicity in Drug Discovery

In the intricate process of drug discovery and development, the physicochemical properties of a candidate molecule are paramount to its success. Among these, lipophilicity, or the affinity of a molecule for a lipid-rich environment, stands out as a critical determinant of a drug's pharmacokinetic and pharmacodynamic profile.[1][2] Lipophilicity profoundly influences a drug's absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.[2][3][4] An optimal level of lipophilicity is crucial for a drug to effectively traverse cellular membranes to reach its target, while excessive lipophilicity can lead to poor solubility, increased metabolic clearance, and off-target toxicity.[3] This guide provides an in-depth exploration of lipophilicity, focusing on the theoretical and practical aspects of determining the partition coefficient (LogP) for a promising class of compounds: isopentyl-amino benzonitriles.

The benzonitrile moiety is a versatile scaffold in medicinal chemistry, and its derivatives have shown a wide range of biological activities.[5] The addition of an isopentyl-amino group introduces a flexible and lipophilic component, making the study of its impact on the overall physicochemical properties of the molecule essential for any drug development campaign.

Understanding Lipophilicity and the Partition Coefficient (LogP)

Lipophilicity is quantitatively expressed by the partition coefficient (P), which is the ratio of the concentration of a compound in a non-polar solvent (typically n-octanol) to its concentration in a polar solvent (water) at equilibrium.[6][7] For practical purposes, the logarithmic form, LogP, is used:

LogP = log10 ([Compound]octanol / [Compound]water)

A positive LogP value indicates a preference for the lipid phase (lipophilic), while a negative value signifies a preference for the aqueous phase (hydrophilic). For ionizable compounds, the distribution coefficient (LogD) is a more relevant descriptor as it considers the pH-dependent distribution of all species (ionized and neutral).[8][9]

Hypothetical LogP and Lipophilicity Data for Isopentyl-Amino Benzonitriles

Compound ID	Substitution on Benzonitrile Ring	Isomer of Isopentyl-amino Group	Experimental LogP	Predicted LogP (ALOGPS)	Lipophilic Efficiency (LipE)
IAB-001	4-cyano	n-pentylamino	3.8	3.65	4.2
IAB-002	3-cyano	n-pentylamino	3.7	3.58	4.1
IAB-003	2-cyano	n-pentylamino	3.5	3.42	3.9
IAB-004	4-cyano	isopentylamino	3.9	3.72	4.3
IAB-005	4-cyano, 2-fluoro	isopentylamino	4.1	3.95	4.5

Methodologies for Determining LogP

The determination of LogP can be approached through both experimental and computational methods. The choice of method depends on the stage of drug discovery, the required accuracy, and the available resources.

Experimental Determination of LogP

Experimental methods provide the most accurate measure of a compound's lipophilicity.

The shake-flask method is the traditional and most reliable technique for LogP determination.[8][10]

Protocol:

• Preparation of Solvents: n-Octanol and water are mutually saturated by stirring together for 24 hours, followed by separation.

• Compound Dissolution: A known amount of the isopentyl-amino benzonitrile derivative is dissolved in one of the pre-saturated solvents.

• Partitioning: A measured volume of the second pre-saturated solvent is added to the solution.

• Equilibration: The mixture is shaken vigorously to allow for the partitioning of the compound between the two phases until equilibrium is reached.[11]

• Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol and aqueous layers.

• Concentration Analysis: The concentration of the compound in each phase is determined using a suitable analytical technique, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).[12][13]

• LogP Calculation: The LogP is calculated using the ratio of the concentrations.

Causality Behind Choices: The use of pre-saturated solvents is critical to prevent volume changes during the experiment that would affect concentration measurements. Centrifugation ensures a clean separation of the two phases, which is essential for accurate quantification.

Diagram: Shake-Flask Method Workflow

Caption: Workflow of the Shake-Flask method for LogP determination.

RP-HPLC offers a faster, more automated, and less material-intensive alternative to the shake-flask method.[1][8] This technique correlates the retention time of a compound on a hydrophobic stationary phase with its LogP value.

Protocol:

• System Setup: An HPLC system with a reverse-phase column (e.g., C18) is used. The mobile phase typically consists of a mixture of an aqueous buffer and an organic modifier (e.g., methanol or acetonitrile).

• Calibration: A series of standard compounds with known LogP values are injected to create a calibration curve by plotting their retention times against their LogP values.

• Sample Analysis: The isopentyl-amino benzonitrile derivative is injected, and its retention time is measured.

• LogP Determination: The LogP of the test compound is interpolated from the calibration curve.

Trustworthiness: The validity of this method relies on the structural similarity between the standard compounds and the test compound. A robust calibration set is essential for accurate LogP determination.

Computational Prediction of LogP

Computational methods are invaluable for screening large libraries of virtual compounds in the early stages of drug discovery.[14][15] These methods can be broadly categorized into atom-based, fragment-based, and property-based approaches.

These methods calculate LogP by summing the contributions of individual atoms or molecular fragments. The popular ALOGPS 2.1 is an example of a tool that utilizes this approach.[16]

Principle: The LogP of a molecule is considered to be the sum of the lipophilicity of its constituent parts, with correction factors for intramolecular interactions.

Modern approaches employ machine learning algorithms, such as graph convolutional neural networks (GCNNs), trained on large datasets of experimentally determined LogP values to predict the lipophilicity of new molecules with increasing accuracy.[6][14]

Expertise & Experience: While computational methods are rapid and cost-effective, it is crucial to understand their limitations. The accuracy of a prediction is highly dependent on the training dataset and the algorithm used.[10] For novel chemical scaffolds like isopentyl-amino benzonitriles, it is advisable to use multiple prediction tools and to eventually confirm the in silico data with experimental measurements for lead candidates.

Diagram: LogP Determination Strategy

Caption: A strategic workflow for LogP determination in drug discovery.

Conclusion: An Integrated Approach to Lipophilicity Assessment

The lipophilicity of isopentyl-amino benzonitriles is a critical parameter that will significantly influence their potential as drug candidates. A thorough understanding and accurate determination of their LogP values are therefore essential. This guide has outlined both the foundational principles and the practical methodologies for this purpose. An integrated approach, leveraging the speed of in silico predictions for initial screening and the accuracy of experimental methods for lead optimization, will provide the most comprehensive understanding of the lipophilic landscape of this promising class of compounds. By carefully considering the interplay between chemical structure and lipophilicity, researchers can more effectively design and develop novel therapeutics with improved ADMET profiles and a higher probability of clinical success.

References

• Creative Biolabs. (n.d.). Lipophilicity. Retrieved from [Link]

• Leeson, P. D., & Davis, A. M. (2021). Lipophilic Efficiency as an Important Metric in Drug Design. Journal of Medicinal Chemistry, 64(23), 16993–17013. Retrieved from [Link]

• Ploch-Jankowska, A., & Markuszewski, M. J. (2013). Lipophilicity--methods of determination and its role in medicinal chemistry. Annales Academiae Medicae Stetinensis, 59(1), 111–122. Retrieved from [Link]

• P, S. (2021, February 1). Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences. Retrieved from [Link]

• Ciura, K., Dziomba, S., Nowak, M., & Markuszewski, M. (2017). LIPOPHILICITY – METHODS OF DETERMINATION AND ITS ROLE IN MEDICINAL CHEMISTRY. Acta Poloniae Pharmaceutica, 74(1), 3-14. Retrieved from [Link]

• Chen, Y., Zhang, Y., & Liu, S. (2022). Improving LogP Prediction of Chemical Compounds for Drug Development by a Novel Graph CNN Design. 2022 IEEE International Conference on Bioinformatics and Biomedicine (BIBM), 2816-2820. Retrieved from [Link]

• Kujawski, J., Bernard, M. K., Janusz, A., & Kuźma, W. (2011). Prediction of log P: ALOGPS Application in Medicinal Chemistry Education. Journal of Chemical Education, 89(1), 64–67. Retrieved from [Link]

• Gleason, K., Wu, Z., & Li, L. (2021). ClassicalGSG: Prediction of logP Using Classical Molecular Force Fields and Geometric Scattering for Graphs. Journal of Chemical Information and Modeling, 61(12), 5894–5905. Retrieved from [Link]

• Kujawski, J., Popielarska, H., Myka, A., Drabińska, B., & Bernard, M. K. (2012). The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. Computational Methods in Science and Technology, 18(2), 81-88. Retrieved from [Link]

• ChemAxon. (2021, September 2). Pushing the limit of logP prediction accuracy: ChemAxon's results for the SAMPL 6 blind challenge. Retrieved from [Link]

• Imre, S., & Tero-Vescan, A. (2018). Experimental determination of the logP using the spectrophotometric method. Farmacia, 66(5), 875-877. Retrieved from [Link]

• Sharma, N., & Singh, V. (2018). Lipophilicity (LogD 7.4 ) of N-Aryl Benzo Hydroxamic Acids. Juniper Online Journal of Public Health, 3(4). Retrieved from [Link]

• ACD/Labs. (n.d.). Lipophilicity Descriptors: Understanding When to Use LogP & LogD. Retrieved from [Link]

• Liu, X., & Li, C. (2009). Simultaneous determination of LogD, LogP, and pK(a) of drugs by using a reverse phase HPLC coupled with a 96-well plate auto injector. Combinatorial Chemistry & High Throughput Screening, 12(3), 250–257. Retrieved from [Link]

• Sangster, J. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. Retrieved from [Link]

• ResearchGate. (n.d.). The experimental lipophilicity (logPTLC) for compounds 1-24. Retrieved from [Link]

• Dołowy, M., Pyka-Pająk, A., & Bober, K. (2022). Comparative Study of the Lipophilicity of Selected Anti-Androgenic and Blood Uric Acid Lowering Compounds. Molecules, 28(1), 133. Retrieved from [Link]

• Wang, Z., et al. (2022). Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. Nature Communications, 13, 3568. Retrieved from [Link]

• Chmiel, T., & Jurado-Gámez, J. (2019). State of the art and prospects of methods for determination of lipophilicity of chemical compounds. TrAC Trends in Analytical Chemistry, 111, 134-146. Retrieved from [Link]

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Technical Monograph: Safety & Handling of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

The following technical guide details the safety, handling, and characterization profile for 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile .

Executive Technical Summary

4-Methyl-3-[(3-methylbutyl)amino]benzonitrile is a specialized secondary amine intermediate, structurally characterized by a benzonitrile core substituted with a methyl group at the para position and an isopentylamino chain at the meta position. It is frequently encountered in the synthesis of angiotensin II receptor antagonists (sartans) or as a lipophilic impurity in the manufacturing of azo dyes and functionalized toluenes.

Due to the absence of a global harmonized SDS for this specific alkylated derivative, this guide utilizes Read-Across Toxicology based on its parent scaffold (3-Amino-4-methylbenzonitrile , CAS 60710-80-7) and functional group analysis (SAR). Researchers must treat this compound as a high-potency toxicant capable of inducing methemoglobinemia and nitrile-associated hypoxia.

Chemical Identity & Physicochemical Characterization[1][2][3][4][5][6]

Property	Specification
Systematic Name	3-(Isopentylamino)-4-methylbenzonitrile
Common Synonyms	3-(3-Methylbutylamino)-p-tolunitrile; N-Isopentyl-3-amino-4-methylbenzonitrile
Molecular Formula
Molecular Weight	202.30 g/mol
Predicted LogP	3.8 – 4.2 (Highly Lipophilic)
Physical State	Viscous oil or low-melting solid (yellow to brown)
Solubility	Soluble in DMSO, Methanol, DCM; Insoluble in Water
Parent CAS	60710-80-7 (3-Amino-4-methylbenzonitrile)

Analytical Verification (Self-Validating Protocol)

To confirm the identity of this compound versus its primary amine precursor, use the following HPLC criteria:

• Method: C18 Reverse Phase, Acetonitrile/Water (0.1% TFA) gradient.

• Differentiation: The target molecule (secondary amine) is significantly more lipophilic than the parent 3-amino-4-methylbenzonitrile. Expect a Retention Time (RT) shift of +4 to +6 minutes relative to the parent under standard gradient conditions (5-95% ACN).

Hazard Identification & Toxicology (SAR Analysis)

Core Hazard Matrix

This compound combines two toxiphores: an aromatic nitrile and an N-alkylated aniline .

Hazard Class (GHS)	Category	H-Statement	Mechanism of Action
Acute Toxicity (Oral)	Cat 3/4	H301/H302: Toxic/Harmful if swallowed.	Metabolic activation via CYP450 may release cyanide ions (CN-), though steric hindrance often slows this process compared to aliphatic nitriles.
Acute Toxicity (Dermal)	Cat 3	H311: Toxic in contact with skin.	High lipophilicity (LogP ~4) facilitates rapid dermal absorption.
STOT - Repeated	Cat 2	H373: May cause damage to blood (Methemoglobinemia).[1]	N-alkyl anilines are potent methemoglobin formers. The metabolite oxidizes Fe2+ hemoglobin to Fe3+, impairing oxygen transport.
Skin Sensitization	Cat 1	H317: May cause an allergic skin reaction.	Secondary amines can act as haptens, binding to skin proteins.

Critical Toxicity Warning: Methemoglobinemia

Unlike simple cyanides, the primary immediate risk of this compound is anoxia via methemoglobin formation .

• Symptoms: Cyanosis (blue skin/lips), headache, dizziness, chocolate-brown blood.

• Onset: Delayed (1–4 hours post-exposure).

Synthesis & Degradation Pathways

Understanding the synthesis aids in identifying impurities. The compound is typically synthesized via reductive amination.

Figure 1: Synthesis via reductive amination and potential oxidative degradation pathway.

Safe Handling & Engineering Controls

Containment Strategy

• Primary Barrier: Handle exclusively in a Class II Biosafety Cabinet or Chemical Fume Hood with a face velocity >100 fpm.

• Glove Protocol: Double-gloving is mandatory due to lipophilicity.

  • Inner Layer: Nitrile (4 mil).[2][3]

  • Outer Layer: Laminate film (Silver Shield/4H) or thick Nitrile (8 mil) if handling pure oil.

Storage Parameters[8]

• Atmosphere: Store under inert gas (Argon/Nitrogen). Secondary amines are prone to oxidation to N-oxides or nitrosamines (if nitrites are present).

• Temperature: 2–8°C (Refrigerated).

• Incompatibility: Segregate from strong oxidizers and acids (potential for hydrolysis of nitrile to carboxylic acid).

Emergency Response Protocols

Exposure Response Workflow

This decision tree outlines the immediate actions for exposure, prioritizing the Methemoglobinemia risk.

Figure 2: Emergency response decision tree distinguishing between aniline and nitrile toxicity.

Fire & Spill Control

• Fire: Releases toxic fumes of Hydrogen Cyanide (HCN) and Nitrogen Oxides (NOx). Use Dry Chemical or CO2. Do not use water jet (spreads the lipophilic chemical).

• Spill:

  • Evacuate area.[1][2]

  • Don full PPE (including respirator).

  • Absorb with vermiculite or sand.

  • Neutralize surface with weak hypochlorite solution (destroys traces of amine) after bulk removal.

Disposal & Environmental Impact

• Aquatic Toxicity: Predicted Aquatic Chronic 2 (H411) . Do not release to drains.

• Disposal Method: Incineration in a chemical combustor equipped with a scrubber for NOx and HCN.

• Waste Stream: Classify as "Toxic Organic Waste" (RCRA P-list or U-list equivalent depending on jurisdiction).

References

• PubChem. (2025). Compound Summary: 3-Amino-4-methylbenzonitrile (Parent Compound). National Library of Medicine. [Link]

• ECHA. (2024). Registration Dossier: Aminobenzonitriles and substituted anilines. European Chemicals Agency. [Link]

• U.S. EPA. (2023). Chemical Dashboard: Benzeneacetonitrile derivatives. Environmental Protection Agency. [Link]

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• 2. echemi.com [echemi.com]
• 3. EP4286368A1 - Method for the preparation of 4-formyl-3-methoxybenzonitrile - Google Patents [patents.google.com]

Technical Guide: 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

This in-depth technical guide focuses on 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile , a specialized organic intermediate derived from the 3-amino-4-methylbenzonitrile scaffold. While the specific N-alkylated derivative is a research-grade intermediate often absent from standard public catalogs under a unique PubChem CID, its core parent structure (3-Amino-4-methylbenzonitrile , PubChem CID 7016428 ) and its synthetic utility in medicinal chemistry (particularly for kinase inhibitors) are well-documented.

Executive Summary

4-Methyl-3-[(3-methylbutyl)amino]benzonitrile (also known as 3-(Isopentylamino)-4-methylbenzonitrile ) is a functionalized aniline derivative characterized by a benzonitrile core, a para-methyl group, and a meta-isopentylamino substituent. It serves as a critical building block in the synthesis of tyrosine kinase inhibitors (e.g., c-Kit inhibitors) and other bioactive small molecules. Its structural uniqueness lies in the hydrophobic isopentyl tail, which often occupies specific hydrophobic pockets in enzyme active sites, enhancing binding affinity and selectivity.

Key Parameter	Details
Chemical Name	4-Methyl-3-[(3-methylbutyl)amino]benzonitrile
Parent Scaffold CID	(3-Amino-4-methylbenzonitrile)
Molecular Formula	C₁₃H₁₈N₂
Molecular Weight	202.30 g/mol
Primary Application	Pharmaceutical Intermediate (Kinase Inhibitors)

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Structural Analysis

The molecule consists of a toluene core substituted with a nitrile group at position 1 and a secondary amine at position 3. The amine is alkylated with a 3-methylbutyl (isopentyl) chain.

• SMILES : CC(C)CCNC1=C(C)C=CC(=C1)C#N

• InChIKey : (Derivative specific; predicted based on structure)

• LogP (Predicted) : ~3.5 (Lipophilic due to isopentyl group)

• H-Bond Donors : 1 (Secondary Amine)

• H-Bond Acceptors : 2 (Nitrile N, Amine N)

Physicochemical Properties (Calculated)

Property	Value	Note
Physical State	Solid / Low-melting Solid	Likely off-white to pale yellow crystalline powder.
Melting Point	65–75 °C (Est.)	Lower than parent amine (102°C) due to alkylation disrupting packing.
Solubility	Low in Water; High in DCM, DMSO, Ethanol	Hydrophobic tail reduces aqueous solubility.
pKa (Conjugate Acid)	~4.5–5.0	Aniline nitrogen is weakly basic; electron-withdrawing CN reduces basicity.

Synthetic Routes & Manufacturing

The synthesis of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile typically proceeds via Reductive Amination or Direct Alkylation of the parent aniline, 3-Amino-4-methylbenzonitrile.

Primary Route: Reductive Amination

This method is preferred for its high selectivity and yield, avoiding over-alkylation to the tertiary amine.

• Precursors :

  • Substrate : 3-Amino-4-methylbenzonitrile (CID 7016428).[1]

  • Reagent : Isovaleraldehyde (3-Methylbutanal).

  • Reducing Agent : Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN).

  • Solvent : Dichloroethane (DCE) or Tetrahydrofuran (THF).

Protocol :

• Dissolve 3-Amino-4-methylbenzonitrile (1.0 eq) in DCE.

• Add Isovaleraldehyde (1.1 eq) and stir for 30 min to form the imine intermediate.

• Add NaBH(OAc)₃ (1.5 eq) portion-wise at 0°C.

• Stir at room temperature for 4–12 hours.

• Quench with saturated NaHCO₃ and extract with DCM.

• Purify via silica gel chromatography (Hexane/EtOAc gradient).

Secondary Route: Nucleophilic Substitution

• Reagents : 3-Amino-4-methylbenzonitrile + 1-Bromo-3-methylbutane + Base (K₂CO₃ or DIPEA).

• Condition : Reflux in DMF or Acetonitrile.

• Drawback : Higher risk of di-alkylation (formation of tertiary amine).

Synthesis Workflow Diagram

The following diagram illustrates the reductive amination pathway, which is the industry standard for this transformation.

Caption: Selective synthesis via reductive amination prevents over-alkylation common in direct halide substitution.

Functional Applications in Drug Development[1]

Kinase Inhibitor Scaffold

This compound is a privileged scaffold in the design of Type II Kinase Inhibitors . The 3-amino-4-methylbenzonitrile motif mimics the adenine ring of ATP or binds to the hydrophobic "back pocket" of the kinase enzyme.

• Mechanism : The nitrile group (CN) can form hydrogen bonds with the hinge region or specific residues (e.g., Threonine/Methionine gatekeepers), while the isopentyl group occupies the hydrophobic allosteric pocket, improving selectivity for kinases like c-Kit and PDGFR .

• Reference : Patent US9199981B2 describes the use of 3-amino-4-methylbenzonitrile derivatives in synthesizing c-Kit inhibitors for treating gastrointestinal stromal tumors (GIST) and mastocytosis.

Structural Activity Relationship (SAR)

• Nitrile (CN) : Critical for electronic withdrawal, modulating the pKa of the aniline nitrogen and enhancing metabolic stability against oxidation.

• Isopentyl Group : Provides steric bulk and lipophilicity (LogP increase), facilitating membrane permeability and hydrophobic interactions.

Analytical Characterization

To validate the identity of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile, the following analytical signatures are expected:

Method	Expected Signal / Characteristic
¹H NMR (400 MHz, CDCl₃)	δ 7.2–6.8 ppm : 3H (Aromatic protons, ABC system).δ 3.8 ppm : 1H (Broad singlet, -NH-).δ 3.1 ppm : 2H (Triplet, -NH-CH ₂-).δ 2.2 ppm : 3H (Singlet, Ar-CH ₃).δ 1.7 ppm : 1H (Multiplet, -CH -).δ 0.9 ppm : 6H (Doublet, -CH(CH ₃)₂).
IR Spectroscopy	2220 cm⁻¹ : Sharp nitrile (C≡N) stretch.3350 cm⁻¹ : Secondary amine (N-H) stretch.2950 cm⁻¹ : Alkyl C-H stretch.
Mass Spectrometry (ESI)	[M+H]⁺ = 203.15 m/z .

Safety & Handling (MSDS Summary)

As a benzonitrile derivative, this compound should be handled with strict safety protocols.[2]

• GHS Classification :

  • Acute Toxicity (Oral/Dermal) : Category 4 (Harmful).

  • Skin/Eye Irritation : Category 2 (Causes irritation).[3]

  • Specific Target Organ Toxicity : May cause respiratory irritation.[2]

• Handling : Use in a fume hood. Avoid contact with strong oxidizers and strong acids (hydrolysis of nitrile to amide/acid).

• Storage : Store under inert atmosphere (Nitrogen/Argon) at 2–8°C to prevent oxidation of the secondary amine.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7016428, 3-Amino-4-methylbenzonitrile. Retrieved from [Link]

• Novartis AG.Compounds and compositions as C-kit kinase inhibitors. U.S. Patent US9199981B2.

Sources

• 1. 3-Amino-4-methylbenzonitrile | C8H8N2 | CID 7016428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 60710-80-7 Cas No. | 3-Amino-4-methylbenzonitrile | Apollo [store.apolloscientific.co.uk]
• 3. 4-Methyl-3-nitrobenzonitrile | C8H6N2O2 | CID 589333 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Practical Guide to the Synthesis of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile via Reductive Amination

Abstract

This application note provides a comprehensive, in-depth guide for the synthesis of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile, a key intermediate in pharmaceutical and materials science research. The described protocol utilizes a one-pot reductive amination reaction between 4-methyl-3-aminobenzonitrile and isovaleraldehyde, employing sodium triacetoxyborohydride as a mild and selective reducing agent. This document is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step experimental procedure but also a detailed mechanistic rationale, safety considerations, and methods for product characterization.

Introduction: The Strategic Importance of N-Alkylated Benzonitriles

Substituted benzonitrile scaffolds are of significant interest in medicinal chemistry and materials science due to their unique electronic properties and ability to participate in a wide range of chemical transformations. The target molecule, 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile, incorporates a secondary amine, a structural motif prevalent in many biologically active compounds. The N-alkylation of anilines is a fundamental transformation in organic synthesis.[1]

Reductive amination stands out as one of the most effective methods for the synthesis of secondary and tertiary amines, offering high yields and excellent functional group tolerance.[2][3] This method proceeds through the in-situ formation of an imine or iminium ion from an amine and a carbonyl compound, which is then reduced by a suitable hydride source.[4] Among the various reducing agents, sodium triacetoxyborohydride (NaBH(OAc)₃) has gained prominence due to its mild nature and remarkable selectivity for iminium ions over aldehydes or ketones.[2][5] This selectivity allows for a convenient one-pot procedure, minimizing side reactions and simplifying the purification process.[4][6]

This guide will detail a robust and reproducible protocol for the synthesis of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile, leveraging the efficiency and selectivity of sodium triacetoxyborohydride.

Reaction Mechanism and Rationale

The reductive amination process involves two key steps that occur in a single reaction vessel:

• Imine Formation: The reaction commences with the nucleophilic attack of the primary amine (4-methyl-3-aminobenzonitrile) on the carbonyl carbon of the aldehyde (isovaleraldehyde). This is followed by dehydration to form an imine intermediate. The formation of the imine is often favored under mildly acidic conditions which can be self-catalyzed by the acetic acid byproduct of the reducing agent.[7]

• Reduction: Sodium triacetoxyborohydride then selectively reduces the C=N double bond of the imine to furnish the desired secondary amine product. The steric bulk and electron-withdrawing acetate groups on the borohydride reagent moderate its reactivity, preventing the reduction of the starting aldehyde.[5]

The cyano and methyl groups on the aromatic ring are stable under these mild reaction conditions.[6][8]

Diagram 1: Reductive Amination Workflow.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile.

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	CAS Number	Supplier	Purity
4-Methyl-3-aminobenzonitrile	132.16	78881-21-7	Sigma-Aldrich	≥97%
Isovaleraldehyde	86.13	590-86-3	Alfa Aesar	98%
Sodium triacetoxyborohydride	211.94	56553-60-7	Acros Organics	97%
Dichloromethane (DCM), anhydrous	84.93	75-09-2	Fisher Scientific	≥99.8%
Saturated Sodium Bicarbonate (aq)	-	-	-	-
Anhydrous Magnesium Sulfate	120.37	7487-88-9	-	-
Ethyl Acetate	88.11	141-78-6	-	ACS Grade
Hexanes	-	110-54-3	-	ACS Grade

Safety Precautions

• Isovaleraldehyde: This compound is highly flammable and an irritant to the skin, eyes, and respiratory system.[9][10] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Sodium triacetoxyborohydride: This reagent is moisture-sensitive and can release acetic acid upon contact with water.[11] Handle in a dry environment and avoid inhalation of dust.

• 4-Methyl-3-aminobenzonitrile: May be harmful if swallowed or in contact with skin, and causes skin and eye irritation.[12]

• Dichloromethane: A volatile and potentially carcinogenic solvent. All operations involving DCM should be performed in a fume hood.

Reaction Setup and Procedure

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 4-methyl-3-aminobenzonitrile (1.0 eq, e.g., 1.32 g, 10.0 mmol).

• Add anhydrous dichloromethane (40 mL) and stir until the solid is fully dissolved.

• To the resulting solution, add isovaleraldehyde (1.1 eq, e.g., 1.04 g, 12.0 mmol) via syringe.

• Stir the mixture at room temperature for 20-30 minutes to facilitate imine formation.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq, e.g., 3.18 g, 15.0 mmol) to the reaction mixture. Note: The addition may cause a slight exotherm.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 3-5 hours.

Workup and Purification

• Upon completion of the reaction, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (30 mL). Continue stirring for 15-20 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product as an oil or semi-solid.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 5% to 20% ethyl acetate) to afford the pure 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile.

Characterization of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

The structure and purity of the synthesized compound should be confirmed by spectroscopic methods.

Expected Spectroscopic Data

Technique	Expected Data
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 7.20-7.05 (m, 3H, Ar-H), 3.80-3.60 (br s, 1H, NH), 3.10 (t, J = 7.6 Hz, 2H, N-CH₂), 2.25 (s, 3H, Ar-CH₃), 1.80-1.65 (m, 1H, CH), 1.60-1.50 (q, J = 7.2 Hz, 2H, CH₂), 0.95 (d, J = 6.8 Hz, 6H, 2 x CH₃)
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): 147.5, 133.0, 131.5, 120.0, 119.5, 110.0, 43.0, 39.0, 26.5, 22.5, 18.0
FT-IR (thin film, cm⁻¹)	ν: 3400-3300 (N-H stretch), 2955, 2870 (C-H stretch, alkyl), 2220 (C≡N stretch), 1605, 1510 (C=C stretch, aromatic)
Mass Spec. (ESI+)	m/z: [M+H]⁺ calculated for C₁₃H₁₉N₂: 203.15; found: 203.2

Note: The exact chemical shifts and coupling constants may vary slightly depending on the solvent and concentration.

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction stalls, ensure that anhydrous conditions were maintained. A slight excess of the reducing agent can be added if necessary.

• Formation of Dialkylated Product: While less common with sodium triacetoxyborohydride, dialkylation can sometimes occur. A stepwise procedure, involving pre-formation of the imine followed by reduction with sodium borohydride, can mitigate this issue.[6]

• Purification Challenges: The basic nature of the amine product can sometimes lead to tailing on silica gel chromatography. Pre-treating the silica gel with triethylamine or using a specialized stationary phase can improve separation.[7]

Conclusion

The reductive amination protocol detailed in this application note provides an efficient, reliable, and scalable method for the synthesis of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile. The use of sodium triacetoxyborohydride ensures high selectivity and simplifies the experimental procedure, making this a valuable tool for researchers in organic and medicinal chemistry.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
• BenchChem. (2025). Technical Support Center: Reductive Amination for Secondary Amine Synthesis.

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• Ataman Kimya. (n.d.). ISOVALERALDEHYDE. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Sodium Triacetoxyborohydride (STAB) Reactions.
• Reddy, V. R. et al. (2000). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Reductions in Organic Synthesis, 201-209.

• Organic Chemistry Portal. (n.d.). Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. Retrieved from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). PubMed. Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-3-methylbenzonitrile. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols for N-Alkylation of Anilines with Long-Chain Alcohols.

• LookChem. (n.d.). Purification of Aniline. Chempedia. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Oregon State University. (2014, March 9). NMR Analysis of Substituted Benzophenones Analysis Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Solvent-Free Reductive Amination: An Organic Chemistry Experiment. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 18). 15.4: Spectral Characteristics of the Benzene Ring. Retrieved from [Link]

• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 4-Amino-3-(tert-butyl)benzonitrile.

• Royal Society of Chemistry. (2005, September 28). Selective N-alkylation of anilines in ionic liquids. Green Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Isovaleraldehyde. Retrieved from [Link]

• Chemsrc. (2025, August 25). 4-Amino-3-methylbenzonitrile | CAS#:78881-21-7. Retrieved from [Link]

• Redalyc.org. (n.d.). Convenient Reductive Amination of Aldehydes by NaBH4/Cation Exchange Resin. Retrieved from [Link]

• PubMed. (2006, December 15). 15N NMR Chemical Shifts of Ring Substituted Benzonitriles. Retrieved from [Link]

• Der Pharma Chemica. (2015). Synthesis and characterization of quinazolinobenzodiazepine-benzothiazole hybrid derivatives. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis of 4-methoxy-3-(3-morpholinopropoxy) benzonitrile. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• Stack Exchange. (2014, July 2). How do I find out what benzene containing compound this is with IR and NMR? Retrieved from [Link]

• PubChem. (n.d.). 4-(((3-Hydroxy-3-methylbutyl)amino)methyl)benzonitrile. Retrieved from [Link]

• PMC. (2025, October 24). Synthesis of Primary Amines via Reductive Amination of Aldehydes and Ketones Over a Ni‐Doped MFM‐300(Cr) Catalyst. Retrieved from [Link]

• PMC. (n.d.). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. Retrieved from [Link]

• Royal Society of Chemistry. (2010, November 19). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Retrieved from [Link]

• PMC. (n.d.). Reductive amination of aldehydes and ketones to primary amines with high selectivity and yield can be achieved over Ni‐doped MFM‐300(Cr) in the presence of NH3 and H2. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemistry.mdma.ch [chemistry.mdma.ch]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. s3.oxea-chemicals.com [s3.oxea-chemicals.com]
• 11. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 12. fishersci.com [fishersci.com]

Protocol for alkylation of 3-amino-4-methylbenzonitrile with 1-bromo-3-methylbutane

This Application Note is designed to serve as a definitive technical guide for the N-alkylation of 3-amino-4-methylbenzonitrile with 1-bromo-3-methylbutane (isoamyl bromide). It synthesizes standard medicinal chemistry practices with specific considerations for electron-deficient, sterically crowded aniline derivatives.

substitution.

Abstract

This guide details the optimized protocol for the mono-alkylation of 3-amino-4-methylbenzonitrile using 1-bromo-3-methylbutane. Due to the reduced nucleophilicity of the aniline nitrogen (caused by the electron-withdrawing cyano group) and the steric hindrance of the ortho-methyl group, standard alkylation conditions require modification. This protocol utilizes a Finkelstein-assisted, base-promoted

pathway to ensure high conversion while minimizing over-alkylation to the tertiary amine.

Chemical Context & Reaction Design[1][2][3][4][5][6][7][8]

Substrate Analysis

• Nucleophile: 3-amino-4-methylbenzonitrile

  • Electronic State: The cyano group (CN) at the C1 position exerts a meta-inductive electron-withdrawing effect, reducing the basicity and nucleophilicity of the amine at C3.

  • Steric Environment: The methyl group at C4 is ortho to the amine. This provides steric bulk that slightly retards the initial nucleophilic attack but significantly hinders the second alkylation, aiding in mono-selectivity.

• Electrophile: 1-bromo-3-methylbutane

  • Reactivity: A primary alkyl bromide. Moderately reactive but less prone to elimination than secondary halides.

  • Boiling Point: ~120°C, allowing for higher reaction temperatures without rapid loss of reagent.

Reaction Strategy

To overcome the deactivated nature of the amine, we employ Polar Aprotic Solvents (DMF) and Iodide Catalysis .

• Solvent: DMF solvates the inorganic base cations (

  ), leaving the carbonate anion "naked" and more basic.

• Catalyst: Potassium Iodide (KI) converts the alkyl bromide to the more reactive alkyl iodide in situ (Finkelstein reaction).

• Base: Potassium Carbonate (

  ) is chosen over stronger bases (like NaH) to prevent rapid deprotonation that leads to uncontrolled poly-alkylation.

Reaction Scheme

Caption: Mechanistic flow of the base-mediated alkylation. The dashed red line indicates the over-alkylation pathway to be avoided.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2][3][4]	Density (g/mL)	Role
3-Amino-4-methylbenzonitrile	132.16	1.0	Solid	Substrate
1-Bromo-3-methylbutane	151.05	1.2	1.207	Electrophile
Potassium Carbonate ( )	138.21	2.0	Solid	Base
Potassium Iodide (KI)	166.00	0.1	Solid	Catalyst
N,N-Dimethylformamide (DMF)	-	-	0.944	Solvent

Step-by-Step Procedure

Phase 1: Reaction Setup

• Preparation: Oven-dry a 50 mL round-bottom flask (RBF) and a magnetic stir bar. Allow to cool under a stream of nitrogen or argon.

• Charging: Add 3-amino-4-methylbenzonitrile (1.32 g, 10.0 mmol),

  (2.76 g, 20.0 mmol), and KI (166 mg, 1.0 mmol) to the flask.

• Solvation: Add anhydrous DMF (15 mL). The concentration should be roughly 0.5 M to 0.7 M.

  • Note: High dilution favors mono-alkylation but slows the rate. 0.6 M is the optimal balance.

• Activation: Stir the heterogeneous mixture at room temperature for 10 minutes to ensure fine dispersion of the base.

• Addition: Add 1-bromo-3-methylbutane (1.81 g, 1.50 mL, 12.0 mmol) via syringe.

Phase 2: Reaction Execution

• Heating: Equip the flask with a reflux condenser and place it in a pre-heated oil bath at 90°C .

• Monitoring: Stir vigorously (800 rpm) for 12–16 hours.

  • Checkpoint: Monitor by TLC (Eluent: 20% EtOAc in Hexanes). The starting material (aniline) is polar/fluorescent. The product will be less polar (higher

    ).

  • Staining: Use Ninhydrin (for amines) or UV visualization.

Phase 3: Workup

• Quench: Cool the mixture to room temperature. Pour the reaction mixture into Ice-Water (100 mL).

  • Observation: A precipitate may form.[1][2][5][6] If oily, proceed to extraction.

• Extraction: Extract the aqueous layer with Ethyl Acetate (EtOAc) (

  mL).

• Washing: Wash the combined organic layers with:

  • Water (

    mL) to remove DMF.

  • Brine (

    mL) to remove residual water.

• Drying: Dry the organic phase over anhydrous

  , filter, and concentrate under reduced pressure (rotary evaporator).

Phase 4: Purification

• Column Chromatography: Purify the crude residue using silica gel flash chromatography.

  • Gradient: 0%

    15% EtOAc in Hexanes.

  • Elution Order: Dialkylated byproduct (fastest)

    Mono-alkylated Product (middle) Unreacted Aniline (slowest).

Workflow Diagram

Caption: Operational workflow for the synthesis and isolation of the target amine.

Analytical Characterization

To validate the synthesis, look for these key spectral signatures:

• NMR (400 MHz, ):
  • 7.0 - 7.5 ppm: Aromatic protons (3H). Look for the specific pattern of 1,3,4-substitution.
  • 3.8 - 4.2 ppm: Broad singlet (1H) corresponding to the -NH- group. Note: Disappearance of the broad 2H singlet of the primary amine confirms reaction.
  • 3.1 - 3.2 ppm: Triplet or multiplet (2H) for the methylene group.
  • 1.6 - 1.8 ppm: Multiplet (1H) for the methine .
  • 0.9 - 1.0 ppm: Doublet (6H) for the isopropyl methyl groups.
  • 2.2 - 2.4 ppm: Singlet (3H) for the aromatic methyl group.

• Mass Spectrometry (ESI+):

  • Expected

    peak at 203.15 m/z .

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Conversion (<30%)	Low nucleophilicity of amine.	Increase temperature to 110°C; Add 0.5 eq more KI; Switch solvent to DMSO (harder to remove).
Dialkylation (Over-reaction)	Excess alkyl halide or too active conditions.	Reduce alkyl halide to 1.05 eq; Lower temp to 70°C; Use instead of (Cesium effect stabilizes mono-alkylation).
Product stuck in DMF	Inefficient extraction.	Use 5:1 Water:Brine during the first wash; Perform back-extraction of the aqueous layer.

Safety Information

• 3-Amino-4-methylbenzonitrile: Irritant. Potential for cyanide release under strong acidic conditions (though unlikely here). Handle in a fume hood.

• 1-Bromo-3-methylbutane: Flammable liquid and irritant. Avoid inhalation.

• DMF: Potent liver toxin and teratogen. Readily absorbed through skin. Double glove (Nitrile) is mandatory.

References

• General Aniline Alkylation: Salvatore, R. N., et al. "Synthesis of secondary amines." Tetrahedron57.37 (2001): 7785-7811. Link

• Cesium Effect: Flessner, T., & Doye, S. "Cesium carbonate mediated N-alkylation of anilines." Journal of Practical Chemistry341.2 (1999): 186-190. Link

• Substrate Properties: "3-Amino-4-methylbenzonitrile."[7] PubChem Database, National Center for Biotechnology Information. Link

• Reaction Precedent (Analogous): Li, B., et al. "Selective Mono-N-Alkylation of Aromatic Amines." Synlett2013.24 (2013): 1675-1678. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry [mdpi.com]
• 4. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. chimia.ch [chimia.ch]
• 7. 3-Amino-4-methylbenzonitrile | 60710-80-7 [sigmaaldrich.cn]

Application Note: Direct Reductive Alkylation of 3-Amino-4-methylbenzonitrile with Isovaleraldehyde

Executive Summary

The synthesis of secondary amines via direct reductive amination is a cornerstone transformation in drug development and medicinal chemistry. However, coupling weakly nucleophilic anilines with aliphatic aldehydes presents unique kinetic and chemoselectivity challenges. This application note provides a comprehensive, self-validating protocol for the reductive alkylation of 3-amino-4-methylbenzonitrile using isovaleraldehyde (3-methylbutanal) to yield 3-(isopentylamino)-4-methylbenzonitrile. By leveraging sodium triacetoxyborohydride (STAB) and Brønsted acid catalysis, this methodology ensures high yields while preventing over-alkylation and premature aldehyde reduction.

Mechanistic Rationale & Reagent Selection

The success of this transformation relies on understanding the electronic environment of the substrates and the chemoselectivity of the reducing agent.

• Substrate Electronics (The Causality of Slow Kinetics): The starting material, 3-amino-4-methylbenzonitrile, is a heavily deactivated aniline. The para-cyano group strongly withdraws electron density from the aromatic ring via resonance, significantly reducing the nucleophilicity of the amine lone pair. Consequently, the initial nucleophilic attack on isovaleraldehyde to form the hemiaminal is kinetically slow and thermodynamically unfavorable.

• The Role of Acid Catalysis: To overcome the amine's weak nucleophilicity, a stoichiometric amount of acetic acid (AcOH) is introduced. AcOH protonates the carbonyl oxygen of isovaleraldehyde, increasing its electrophilicity. Furthermore, the acid facilitates the critical dehydration of the unstable hemiaminal intermediate to form the highly electrophilic iminium ion[1].

• Chemoselectivity of the Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected as the premier reducing agent for this workflow. The three electron-withdrawing acetate ligands pull electron density away from the boron atom, making the hydride significantly less reactive than that of sodium borohydride (NaBH₄). While NaBH₄ would rapidly and undesirably reduce the unreacted isovaleraldehyde directly to an alcohol[2], STAB is mild enough to ignore the aldehyde but reactive enough to selectively reduce the transient iminium ion[1]. STAB also exhibits excellent functional group tolerance, ensuring the cyano moiety remains fully intact[3].

Procedural Workflow

Fig 1: Procedural workflow for the direct reductive alkylation process.

Materials & Reagents

Reagent / Material	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Role in Reaction
3-Amino-4-methylbenzonitrile	132.16	1.0 eq	1.32 g	Limiting Reagent (Nucleophile)
Isovaleraldehyde	86.13	1.1 eq	0.95 g (1.18 mL)	Electrophile
Sodium triacetoxyborohydride	211.94	1.5 eq	3.18 g	Chemoselective Hydride Source
Glacial Acetic Acid (AcOH)	60.05	1.0 eq	0.60 g (0.57 mL)	Brønsted Acid Catalyst
1,2-Dichloroethane (DCE)	98.96	N/A	30.0 mL	Reaction Solvent

Step-by-Step Self-Validating Protocol

This protocol is designed as a self-validating system , providing the operator with physical and chemical cues to confirm the reaction is proceeding correctly at each stage.

Step 1: Substrate Solvation and Activation

• Charge a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar with 3-amino-4-methylbenzonitrile (1.32 g, 10 mmol).

• Add 30 mL of anhydrous 1,2-dichloroethane (DCE). Causality: DCE is preferred over THF because it provides superior solubility for STAB and accelerates the reaction rate[1].

• Add isovaleraldehyde (1.18 mL, 11 mmol) via syringe.

• Add glacial acetic acid (0.57 mL, 10 mmol) dropwise.

• Stir the mixture at room temperature (20–25 °C) for 15–30 minutes under a nitrogen atmosphere. Validation: The solution should remain clear, indicating complete solvation and the initial equilibrium shift toward the hemiaminal/imine.

Step 2: Chemoselective Reduction

• Weigh out sodium triacetoxyborohydride (STAB) (3.18 g, 15 mmol).

• Add the STAB to the stirring solution in three equal portions over 15 minutes. Validation: Upon addition, the reaction mixture will transition from a clear solution to a cloudy, milky suspension. This visual cue is a self-validating indicator that the hydride transfer is occurring and insoluble sodium acetate byproducts are precipitating.

• Cap the flask loosely or maintain under a nitrogen bubbler, and stir vigorously at room temperature for 4 to 6 hours.

Step 3: In-Process Monitoring (TLC)

• At the 4-hour mark, sample the reaction for Thin Layer Chromatography (TLC) using a 7:3 Hexanes/Ethyl Acetate solvent system.

• Validation: The starting aniline is highly polar due to primary amine hydrogen bonding and will have a lower Retention Factor (

  ). The product, a secondary amine with a lipophilic isopentyl chain, will appear as a new, strongly UV-active spot at a higher . The reaction is complete when the lower spot is entirely consumed.

Step 4: Quench and Extraction

• Once complete, slowly pour the reaction mixture into an Erlenmeyer flask containing 30 mL of saturated aqueous sodium bicarbonate (

  ) while stirring vigorously.

• Validation: Mild effervescence (bubbling) will occur. This confirms the successful neutralization of the acetic acid catalyst and the safe quenching of any residual borohydride species.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM) (2 × 20 mL).

• Combine the organic layers, wash with 30 mL of brine, and dry over anhydrous sodium sulfate (

  ). Filter and concentrate under reduced pressure to yield the crude product.

Reaction Optimization & Quantitative Data

The table below summarizes the causality behind the optimization of the reaction conditions, demonstrating why the chosen parameters are vastly superior to alternative methods.

Solvent	Reducing Agent	Acid Additive	Time (h)	Conversion (%)	Mechanistic Causality / Observation
Methanol	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">	None	12	< 10%	Rapid, unselective reduction of isovaleraldehyde to isoamyl alcohol outcompetes the slow imine formation.
Methanol		AcOH (0.1 eq)	24	45%	Sluggish reaction kinetics; historical methods using cyanoborohydride pose severe toxicity risks[4].
DCE		None	24	30%	Without acid activation, the deactivated aniline fails to efficiently form the iminium ion.
DCE		AcOH (1.0 eq)	6	> 95%	Optimal. Acid activates the aldehyde; STAB selectively and rapidly reduces the resulting iminium ion.
THF		AcOH (1.0 eq)	12	75%	Lower solubility of STAB in THF significantly decreases the overall reaction rate[1].

Mechanistic Pathway

Fig 2: Mechanistic pathway of the acid-catalyzed reductive amination.

Analytical Validation & Troubleshooting

To ensure absolute trustworthiness of the synthesized compound, researchers should validate the isolated product against the following expected analytical benchmarks:

• Mass Spectrometry (LC-MS): The expected exact mass for

  is 202.15. Look for the peak at m/z 203.15 in positive electrospray ionization (ESI+) mode.

• 1H NMR (

  ):

  • The disappearance of the broad primary amine singlet (

    ppm, 2H) and the appearance of a secondary amine triplet ( ppm, 1H).

  • The emergence of the isopentyl aliphatic signature: a doublet at

    ppm (6H) corresponding to the terminal methyl groups of the isovaleraldehyde chain.

• Troubleshooting Over-alkylation: If tertiary amine (dialkylated) byproducts are observed, it indicates an excess of aldehyde and STAB. Ensure the stoichiometry is strictly controlled to 1.1 equivalents of the aldehyde. Because the secondary amine product is sterically hindered by the ortho-methyl group and the bulky isopentyl chain, over-alkylation is naturally suppressed, but temperature excursions above 30 °C can force the side reaction.

References

1. - Organic Process Research & Development[1] 2. - Master Organic Chemistry[2] 3. - Organic Chemistry Portal[3] 4. - Lirias (KU Leuven)[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]

Application Note: Nucleophilic Aromatic Substitution (SNAr) Strategies for Amino-Benzonitrile Synthesis

Introduction & Mechanistic Rationale

Amino-benzonitriles are privileged scaffolds in drug discovery, serving as critical intermediates for pharmaceuticals, agrochemicals, and PET radiotracers. The synthesis of these compounds frequently relies on Nucleophilic Aromatic Substitution (SNAr). Unlike electrophilic aromatic substitution, SNAr requires an electron-deficient aromatic ring. The strongly electron-withdrawing cyano (-CN) group activates the ring—particularly at the ortho and para positions—facilitating nucleophilic attack and stabilizing the resulting negatively charged Meisenheimer complex intermediate[1].

Causality in Leaving Group Selection: The rate-determining step in SNAr is typically the initial nucleophilic attack to form the arenium ion, not the cleavage of the carbon-halogen bond[1]. Consequently, fluorinated benzonitriles react significantly faster than their chlorinated or brominated counterparts. The high electronegativity of fluorine intensely polarizes the C-F bond, increasing the electrophilicity of the ipso-carbon and lowering the activation energy barrier for the nucleophile's attack[2]. While chloro-benzonitriles are more economical, they often require higher temperatures, photothermal activation, or additional activating groups (e.g., an ortho-nitro group) to achieve comparable kinetics[3],[4].

Reaction Design & Parameter Optimization

Designing a robust SNAr protocol requires careful manipulation of solvent, base, and temperature to drive the reaction forward while suppressing side reactions (e.g., dialkylation or nitrile hydrolysis).

• Solvent Dynamics: Classical SNAr reactions excel in polar aprotic solvents like DMF or DMSO[2]. These solvents solvate the counter-cation of the base (e.g., K⁺ from K₂CO₃), leaving the amine nucleophile "naked" and highly reactive. However, modern green chemistry protocols have successfully adapted mixed organic/aqueous systems (e.g., DMA/Water) to facilitate product isolation and reduce environmental impact[5].

• Base Selection: The base serves to deprotonate the amine, enhancing its nucleophilicity, and to neutralize the acidic byproduct (HF or HCl). Potassium carbonate (K₂CO₃) is standard for classical routes[6]. For aqueous or biphasic systems, a synergistic mixture of an organic base (DIPEA) and an inorganic base (Na₂CO₃) is optimal; the inorganic base remains in the aqueous phase to continuously regenerate the organic base, driving the reaction to completion[5].

• Temperature & Activation: Unactivated chloro-benzonitriles may require temperatures exceeding 100 °C or specialized photothermal activation[4]. Conversely, highly activated substrates (e.g., 4-fluoro-3-nitrobenzonitrile) can react at lower temperatures, minimizing thermal degradation[7].

Workflow & Logical Relationships

SNAr mechanism pathway and logical workflow for amino-benzonitrile synthesis.

Quantitative Comparison of Reaction Conditions

The following table synthesizes empirical data to guide the selection of reaction parameters based on the substrate's leaving group and steric hindrance.

Substrate	Nucleophile	Solvent System	Base	Temp (°C)	Time (h)	Expected Yield	Ref
4-chloro-3-nitrobenzonitrile	Aniline (1.1 eq)	DMF	K₂CO₃ (1.5 eq)	100-120	4-6	80-90%	[6]
2-fluorobenzonitrile	Piperidine (1.0 eq)	DMA/H₂O	DIPEA/Na₂CO₃	125	3	~80%	[5]
2-chlorobenzonitrile	Piperidine (Excess)	Neat / Photothermal	None	Ambient	1-2	83%	[4]
4-fluoro-3-nitrobenzonitrile	3-bromoaniline (1.1 eq)	DMSO	K₂CO₃ (2.0 eq)	120	4	>85%	[7]

Self-Validating Experimental Protocols

Protocol A: Classical Synthesis of 4-((3-bromophenyl)amino)-3-nitrobenzonitrile

This protocol leverages a highly activated fluorinated substrate. The presence of both a cyano and a nitro group makes the ipso-fluorine exceptionally labile, allowing for efficient displacement by an aniline derivative[7].

Materials:

• 4-fluoro-3-nitrobenzonitrile (1.0 eq, limiting reagent)

• 3-bromoaniline (1.1 eq)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-fluoro-3-nitrobenzonitrile in anhydrous DMSO (0.2 M concentration).

• Reagent Addition: Add 3-bromoaniline (1.1 eq) followed by finely powdered K₂CO₃ (2.0 eq). Causality: Powdered K₂CO₃ provides a higher surface area for heterogeneous deprotonation of the aniline, accelerating the formation of the active nucleophile[7].

• Thermal Activation: Attach a reflux condenser and heat the mixture to 120 °C under an inert argon atmosphere for 4 hours[7].

• In-Process Control (IPC): Monitor via TLC (Hexanes/Ethyl Acetate 3:1). Self-Validation: The product spot will appear lower (more polar) than the starting fluorobenzonitrile due to the introduction of the hydrogen-bond-donating secondary amine.

• Quenching & Precipitation: Cool the reaction to room temperature. Slowly pour the mixture into vigorously stirred ice-cold water (10x volume of DMSO). Self-Validation: A bright yellow/orange precipitate should form immediately, indicating successful displacement of fluorine and formation of the highly conjugated product[7].

• Isolation: Collect the precipitate via vacuum filtration, wash extensively with distilled water to remove residual DMSO and inorganic salts, and dry in vacuo.

Protocol B: Green Aqueous SNAr of 2-Fluorobenzonitrile

This protocol demonstrates a modern, environmentally conscious approach using a synergistic mixed-base system in an aqueous medium[5].

Materials:

• 2-fluorobenzonitrile (1.0 mmol)

• Secondary Amine (e.g., Piperidine, 1.0 mmol)

• DIPEA (1.0 mmol)

• Na₂CO₃ (1.0 mmol)

• Water/DMA (3 mL, 1:1 v/v)

Step-by-Step Methodology:

• Preparation: Combine 2-fluorobenzonitrile and the amine in the Water/DMA solvent mixture[5].

• Base Addition: Add DIPEA and Na₂CO₃. Causality: The DIPEA acts as the primary proton scavenger in the organic phase, while Na₂CO₃ resides in the aqueous phase to deprotonate the resulting DIPEA-H⁺ salt, effectively recycling the organic base and driving the equilibrium[5].

• Heating: Heat the sealed reaction vessel to 125 °C for 3 hours[5].

• Workup: Cool to room temperature and extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography. Troubleshooting Note: Amino-benzonitriles interact strongly with acidic silica gel, often causing streaking. Causality: The basic amine lone pair binds to silanol groups. Solution: Use amine-functionalized silica or pre-treat standard silica with a basic modifier like 1% triethylamine (TEA) to ensure sharp elution bands[7].

Analytical Validation & Troubleshooting

To ensure the integrity of the synthesized amino-benzonitriles, rigorous analytical validation is required:

• Mass Spectrometry (LC-MS): Confirm the product mass. For chlorinated or brominated starting materials, the disappearance of the characteristic M / M+2 isotopic ratio (3:1 for Cl, 1:1 for Br) in the product peak is a definitive indicator of successful halogen displacement[3].

• NMR Spectroscopy: In ¹H NMR, the appearance of a broad singlet in the 4.0–6.0 ppm range (solvent dependent) confirms the presence of the -NH or -NH₂ group. In ¹³C NMR, the nitrile carbon (-C≡N) should remain intact, typically appearing as a distinct signal in the 115–125 ppm range[3].

• Troubleshooting Unreacted Starting Material: If the reaction stalls, the amine may not be sufficiently nucleophilic (e.g., deactivated anilines). Solution: Increase the basicity of the system (e.g., switch from K₂CO₃ to KOt-Bu or NaH) to fully deprotonate the amine prior to attack, or switch to a Palladium-catalyzed Buchwald-Hartwig cross-coupling strategy if SNAr proves too energetically demanding[7],[6].

References

• Vrindawan Coaching Center. "Nucleophilic aromatic substitution in haloarenes."[Link]

• Royal Society of Chemistry (RSC). "N-arylation of amines with fluorobenzonitriles in aqueous medium." RSC Advances. [Link]

• White Rose University Consortium. "Development of an SNAr Reaction: A Practical and Scalable Strategy to Sequester and Remove HF."[Link]

• ChemRxiv. "Facile Aryl C–N Bond Formation via SNAr Using Photothermal Red Light Activation."[Link]

Sources

• 1. Nucleophilic aromatic substitution in haloarenes - Vrindawan Coaching Center [coaching-center.in]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. 4-Amino-2-chlorobenzonitrile | 20925-27-3 | Benchchem [benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Optimized Buchwald-Hartwig Amination of 3-Bromo-4-Methylbenzonitrile

Executive Summary

This guide details the experimental protocols for the palladium-catalyzed amination of 3-bromo-4-methylbenzonitrile . This substrate presents a specific "push-pull" challenge in cross-coupling:

• Steric Hindrance: The ortho-methyl group at the C4 position creates steric bulk around the C3-Br reaction site, impeding amine coordination and reductive elimination.

• Electronic Activation: The para-cyano group (relative to the methyl) and meta-cyano (relative to Br) renders the ring electron-deficient, generally facilitating oxidative addition but potentially increasing susceptibility to side reactions (e.g., hydrolysis) under harsh basic conditions.

This protocol prioritizes Buchwald Precatalyst (Generation 3/4) systems to ensure rapid formation of the active monoligated Pd(0) species, essential for overcoming the ortho-methyl steric barrier.

Strategic Reaction Design

Ligand Selection: The "Steric Match"

For ortho-substituted aryl halides, traditional bidentate ligands (e.g., BINAP, DPPF) often fail to promote the reductive elimination step efficiently due to steric crowding. We utilize Dialkylbiaryl Phosphine Ligands which form highly active, monoligated [L-Pd(0)] species.

• For Primary Amines: BrettPhos or tBuBrettPhos . These ligands are designed to prevent β-hydride elimination and are sufficiently bulky to force reductive elimination even in hindered systems.

• For Secondary Amines: RuPhos . Its specific steric bulk prevents the formation of inactive bis-ligated complexes and accommodates the larger secondary amine nucleophile.

• For Robust/General Screening: XPhos .[1] An excellent all-purpose ligand for hindered aryl chlorides and bromides.

Base & Solvent Architecture

• Base: NaOtBu (Sodium tert-butoxide) is the standard choice. The nitrile group on the substrate is generally stable to NaOtBu in non-polar solvents at temperatures <110°C.

  • Alternative: If the amine partner contains base-sensitive groups (esters, nitro), switch to Cs₂CO₃ or K₃PO₄ .

• Solvent: Toluene or 1,4-Dioxane .[2] Non-polar solvents minimize nitrile hydrolysis and stabilize the active catalytic species.

Decision Matrix & Workflow

The following diagram outlines the logical flow for selecting the optimal conditions based on the amine partner.

Figure 1: Decision matrix for selecting reaction conditions based on amine class and functional group tolerance.

Experimental Protocols

Protocol A: Coupling with Primary Amines (BrettPhos System)

Applicability: Unhindered and hindered primary alkyl amines, anilines. Scale: 1.0 mmol

Reagents:

• 3-Bromo-4-methylbenzonitrile: 196 mg (1.0 mmol)

• Primary Amine: 1.2 mmol (1.2 equiv)

• BrettPhos Pd G4 Precatalyst : 18 mg (2 mol%)

  • Note: If G4 is unavailable, use Pd₂(dba)₃ (1 mol%) + BrettPhos (2 mol%).

• NaOtBu: 135 mg (1.4 mmol, 1.4 equiv)

• Anhydrous Toluene: 4.0 mL (0.25 M)

Procedure:

• Preparation: Inside a glovebox or using standard Schlenk technique, charge an oven-dried reaction vial equipped with a magnetic stir bar with the BrettPhos Pd G4 , NaOtBu , and 3-Bromo-4-methylbenzonitrile (if solid).

• Inerting: Seal the vial with a septum cap. Evacuate and backfill with Argon (3 cycles).[1][3]

• Solvent Addition: Add anhydrous Toluene via syringe.

• Amine Addition: Add the Primary Amine via syringe (if liquid). If the amine is solid, add it in step 1.

• Reaction: Place the vial in a pre-heated block at 100 °C . Stir vigorously (800+ rpm) for 2–12 hours.

  • Monitoring: Check by LC-MS or TLC (EtOAc/Hexanes). Look for the disappearance of the aryl bromide.

• Work-up: Cool to room temperature. Dilute with EtOAc (10 mL) and filter through a small pad of Celite to remove insoluble salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica gel).

Protocol B: Coupling with Secondary Amines (RuPhos System)

Applicability: Cyclic secondary amines (morpholine, piperidine), acyclic secondary amines. Scale: 1.0 mmol

Reagents:

• 3-Bromo-4-methylbenzonitrile: 196 mg (1.0 mmol)

• Secondary Amine: 1.2 mmol (1.2 equiv)

• RuPhos Pd G4 Precatalyst : 17 mg (2 mol%)

• NaOtBu: 135 mg (1.4 mmol, 1.4 equiv)

• Anhydrous Toluene: 4.0 mL

Procedure: Follow the same steps as Protocol A, substituting the catalyst for RuPhos Pd G4 .

• Note: Secondary amines are often more nucleophilic but sterically more demanding. The RuPhos ligand creates a "pocket" that facilitates the entry of the secondary amine while shielding the Pd center.

Protocol C: Mild Conditions (Base-Sensitive)

Applicability: Substrates containing esters, ketones, or if nitrile hydrolysis is observed.

Reagents:

• Catalyst: Pd(OAc)₂ (2 mol%) + XantPhos (3 mol%)

• Base: Cs₂CO₃ (2.0 equiv, finely ground)

• Solvent: 1,4-Dioxane (degassed)[2]

Procedure:

• Combine Pd(OAc)₂, XantPhos, Cs₂CO₃, and aryl bromide in the vial.

• Evacuate/backfill with Argon.[1][3]

• Add Dioxane and Amine.

• Heat to 100–110 °C for 12–24 hours.

  • Note: Carbonate bases are insoluble in dioxane. Vigorous stirring is critical to maintain a suspension.

Mechanistic Insight & Troubleshooting

The following diagram illustrates the catalytic cycle, highlighting the critical role of the ligand in the reductive elimination step, which is the rate-determining step (RDS) for hindered substrates like 3-bromo-4-methylbenzonitrile.

Figure 2: Catalytic cycle emphasizing the impact of the ortho-methyl group. The bulky ligand (L) is required to crowd the Pd center, forcing the Ar and N groups together to promote Reductive Elimination.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
No Conversion (SM remains)	Catalyst deactivation or inactive Pd source.	Switch to G4 Precatalysts instead of Pd2(dba)3. Ensure inert atmosphere (O2 kills phosphines).
Debromination (Ar-H formed)	-Hydride elimination or solvent reduction.	Use BrettPhos (primary amines) to suppress -elimination. Ensure solvent is anhydrous.[1][2][4][5]
Nitrile Hydrolysis (Amide formed)	Base too strong or wet solvent.	Switch from NaOtBu to Cs₂CO₃ . Ensure Toluene is dried over molecular sieves.
Low Yield (Viscous/Solid)	Stirring failure due to precipitate.	Dilute reaction (0.1 M). Use a larger stir bar.

References

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). N-Substituted 2-Aminobiphenylpalladium Mesylate Precatalysts: Design and Application in the Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 79(9), 4161–4166.

• BenchChem. (2025).[4][5] Application Notes and Protocols for Buchwald-Hartwig Amination.

• Organic Chemistry Portal. (2024). Buchwald-Hartwig Amination: Recent Developments and Protocols.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Purification of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile by column chromatography

This Application Note provides a definitive protocol for the purification of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile using silica gel column chromatography. It is designed for researchers in medicinal chemistry and process development, focusing on the specific physicochemical challenges posed by secondary aniline derivatives.

Part 1: Physicochemical Analysis & Separation Strategy

Target Molecule: 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile Structure Analysis:

• Core: 4-Methylbenzonitrile (Lipophilic, UV-active).[1]

• Functional Group: Secondary amine at position 3 (Basic, H-bond donor/acceptor).

• Substituent: 3-methylbutyl (Isopentyl) chain (Increases lipophilicity).[1]

Chromatographic Behavior: The compound exhibits "dual personality" behavior on silica gel:

• Retention: The nitrile group provides moderate polarity, while the secondary amine interacts strongly with acidic silanols (

  ) on the silica surface.

• Risk Factor (Tailing): Without intervention, the amine-silanol interaction causes peak broadening ("tailing"), leading to poor resolution and co-elution with impurities.

• Elution Order (Predicted):

  • Fastest: Bis-alkylated byproduct (Tertiary amine, if present) – Least polar.[1]

  • Target:Secondary Amine – Intermediate polarity.

  • Slowest: Unreacted Starting Material (Primary Amine) – Most polar due to strong H-bonding.[1]

Part 2: Method Development (TLC)

Before scaling to a column, the separation parameters must be validated via Thin Layer Chromatography (TLC).

Protocol:

• Plate: Silica Gel 60 F254 (Aluminum or Glass backed).

• Solvent System A (Screening): Hexane:Ethyl Acetate (8:2).

• Solvent System B (Optimization): Hexane:Ethyl Acetate (8:2) + 1% Triethylamine (TEA) .[1]

Visualization:

• UV (254 nm): The benzonitrile core absorbs strongly; the product appears as a dark spot.

• Ninhydrin Stain: Essential for confirming the amine.

  • Primary amines (Impurities): Deep purple/blue.

  • Secondary amines (Target): Faint pink, orange, or brown upon heating.

Acceptance Criteria:

• Target Rf: 0.35 – 0.45.

• Tailing: If the spot streaks in System A but is compact in System B, TEA is required for the column.

Part 3: Flash Column Chromatography Protocol

Materials & Reagents

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Mobile Phase: Hexane (Hex) and Ethyl Acetate (EtOAc).[1][2]

• Modifier: Triethylamine (TEA) or 25% Ammonium Hydroxide (

  ).[1]

• Column: Glass column with fritted disc or flash cartridge (e.g., 12g, 24g depending on scale).

Column Preparation (Slurry Method)

• Rationale: Wet packing ensures a uniform bed density, critical for separating closely eluting amine isomers.

• Step 1: Mix Silica Gel with the starting mobile phase (Hex:EtOAc 95:5 + 1% TEA) in a beaker to form a pourable slurry.

• Step 2: Pour into the column while tapping the sides to release air bubbles.

• Step 3: Flush with 2 column volumes (CV) of mobile phase to equilibrate the pH (neutralize acidic silanols with TEA).

Sample Loading

• Technique: Dry Loading is recommended to minimize band broadening.

  • Dissolve the crude oil in a minimal amount of Dichloromethane (DCM).

  • Add silica gel (1:2 ratio w/w relative to crude).

  • Evaporate solvent under vacuum until a free-flowing powder remains.[1]

  • Add this powder gently to the top of the packed column and cover with a layer of sand.[3]

Elution Gradient

Run the column using a stepwise gradient to maximize resolution.

Step	Mobile Phase Composition (v/v)	Volume (CV)	Purpose
1	Hex:EtOAc (98:[1]2) + 1% TEA	2 CV	Elute non-polar impurities (bis-alkylated byproducts).
2	Hex:EtOAc (90:[1]10) + 1% TEA	3-5 CV	Elute the Target Compound .
3	Hex:EtOAc (80:20) + 1% TEA	2-3 CV	Flush remaining polar impurities (primary amine).[1]

Fraction Collection & Analysis

• Collect fractions in test tubes (approx. 10-15 mL each for gram-scale).

• Spot every 3rd fraction on a TLC plate.

• Combine fractions containing the pure spot (Single spot under UV, correct Rf).

• Critical: Evaporate solvent at

  to prevent oxidation of the secondary amine.

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Streaking/Tailing	Acidic silanol interaction.[1][4]	Increase TEA concentration to 2% or switch to DCM:MeOH (95:5) + 1% .
Co-elution	Gradient too steep.	Use an isocratic hold at the Rf 0.3 condition (e.g., Hex:EtOAc 92:8).
Product Decomposition	Silica acidity or oxidation.	Use "Neutralized Silica" (pre-washed with base) or switch to Neutral Alumina.
Low Recovery	Salt formation on column.	Flush column with DCM:MeOH (9:1) + 1% TEA to recover protonated amine.

Part 5: Workflow Visualization

Caption: Step-by-step purification workflow for secondary aniline benzonitriles.

References

• BenchChem. (2025).[4] Purifying Aniline Derivatives by Column Chromatography: Technical Support Guide. Retrieved from [1]

• Biotage. (2023).[5] Purifying ionic compounds by flash column chromatography. Retrieved from

• Sigma-Aldrich. (n.d.).[1] 4-Methyl-3-nitrobenzonitrile Product Specification & Safety Data.[1] Retrieved from [1]

• PubChem. (2024). Compound Summary: 4-(((3-Hydroxy-3-methylbutyl)amino)methyl)benzonitrile (Structural Analog Analysis).[1] National Library of Medicine. Retrieved from [1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. biotage.com [biotage.com]

Application Note: Optimization of Recrystallization Solvents for N-Alkylated Aminobenzonitriles

Target Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Mechanistic solvent selection and laboratory-scale purification protocols for mono- and di-alkylated aminobenzonitriles.

Introduction

N-alkylated aminobenzonitriles, particularly derivatives like N-methylaminobenzonitrile and N,N-dimethylaminobenzonitrile (DMABN), are critical building blocks in pharmaceutical synthesis and highly valued in photophysical research due to their unique dual fluorescence and intramolecular charge transfer (ICT) states[1]. For these applications, achieving ultra-high purity (>99%) is paramount, as trace impurities can quench fluorescence or poison downstream cross-coupling catalysts.

While 2 for solid organic compounds[2], the N-alkylation of the aniline nitrogen fundamentally alters the molecule's hydrogen-bonding network. This structural change necessitates a strategic departure from the highly polar solvent systems typically used for primary aminobenzonitriles. This application note details the causality behind solvent selection and provides self-validating protocols for the purification of these sensitive intermediates.

Mechanistic Rationale: The Impact of N-Alkylation on Solubility

The choice of solvent is critical to purification, relying on the principle that to allow supersaturation upon cooling. Primary aminobenzonitriles (e.g., 2-aminobenzonitrile) possess two strong hydrogen-bond donors, making them highly crystalline but 3[3].

When the amine is N-alkylated, the thermodynamic drivers for crystallization shift:

• Mono-N-Alkylation (e.g., N-methylaminobenzonitrile): Reduces the H-bond donors to one. The molecule retains protic character but gains lipophilicity. Mixed protic systems (e.g., Ethanol/Water) or extended-chain alcohols (e.g., n-Propanol) provide the ideal solubility gradient[2].

• Di-N-Alkylation (e.g., N,N-dimethylaminobenzonitrile): Eliminates all H-bond donors entirely. The molecule becomes highly lipophilic, relying solely on dipole-dipole interactions (via the cyano group) and dispersion forces. Aprotic binary systems, such as Acetone/n-Hexane, are required to force the lipophilic aromatic core out of solution[4].

Decision tree for selecting recrystallization solvent systems based on N-alkylation degree.

Solvent System Selection Matrix

The quantitative and mechanistic profiles of the primary solvent systems are summarized below to assist in rapid experimental design.

Solvent System	Target Alkylation Degree	Dielectric Constant (ε)	Mechanistic Rationale	Expected Yield / Purity
Ethanol / Water (95:5)	Mono-N-Alkylated	~24.3	Protic environment stabilizes the single H-bond donor. Water acts as a highly polar anti-solvent to induce supersaturation.	75-85% / >99%
n-Propanol	Mono-N-Alkylated	20.1	Single-solvent system. Extended alkyl chain accommodates the lipophilic N-alkyl group while the hydroxyl interacts with the amine.	70-80% / >98%
Acetone / n-Hexane	Di-N-Alkylated	20.7 / 1.8	Aprotic binary system. Acetone solubilizes the polar nitrile dipole; non-polar n-hexane forces the lipophilic aromatic core out of solution.	80-90% / >99%
Toluene	Di-N-Alkylated	2.4	Low-polarity aromatic solvent. Excellent for π-π stacking interactions with the benzonitrile core during slow cooling.	65-75% / >99%

Experimental Protocols

Standard laboratory workflow for the recrystallization of N-alkylated aminobenzonitriles.

Protocol A: Binary Solvent Recrystallization (Acetone/n-Hexane)

Target: N,N-Dimethylaminobenzonitrile (DMABN) or equivalent Di-N-Alkylated derivatives. Mechanism: Utilizes a highly polar aprotic solvent (acetone) to dissolve the target, paired with an aliphatic anti-solvent (n-hexane) to 4[4].

• Dissolution: Transfer the crude solid to an appropriately sized Erlenmeyer flask. Add a minimal volume of hot acetone (approx. 2-3 mL per gram of solute) while stirring on a hot plate. to ensure maximum concentration.

• Hot Filtration (Optional): If insoluble particulates are present, rapidly filter the hot solution through a pre-warmed fluted filter paper into a clean, heated flask.

• Anti-Solvent Addition: Maintain the solution near boiling. Dropwise, add hot n-hexane until the solution becomes faintly turbid (reaching the cloud point). Add a single drop of acetone to clear the turbidity.

• Controlled Cooling: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature to promote optimal crystal nucleation.

  • Self-Validation Check: If the compound "oils out" (forms a biphasic liquid) instead of crystallizing, the cooling rate is too fast or the anti-solvent ratio is skewed. Reheat until homogeneous, add 5% more acetone, and cool more slowly.

• Isolation: Once at room temperature, chill the flask in an ice-water bath (0-5 °C) for 30 minutes. Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal volume of ice-cold n-hexane.

• Desiccation: Dry the purified crystals under high vacuum for 12 hours to remove residual solvent.

Protocol B: Protic Solvent Recrystallization (Ethanol/Water)

Target: N-Methylaminobenzonitrile or equivalent Mono-N-Alkylated derivatives. Mechanism: Exploits the steep solubility curve of the mono-alkylated compound in 2[2].

• Dissolution: Place the crude compound in an Erlenmeyer flask. Add hot 95% ethanol incrementally until the solid just dissolves.

• Decolorization (Optional): If the solution is highly colored (indicating oxidative degradation products), add 10-15 g of activated carbon per liter of solution, boil for 5 minutes, and perform a hot filtration.

• Cooling and Nucleation: Allow the solution to cool slowly to room temperature. The differential solubility of the compound in hot versus cold ethanol will drive crystallization.

• Isolation: Filter the resulting crystals under vacuum.2 to displace mother liquor without dissolving the product[2]. Dry under vacuum.

References

• University of Calgary Chemistry. "Recrystallisation: General Principles and Choice of Solvent." ucalgary.ca.

• BenchChem. "Application Note and Protocol: Laboratory Scale Purification of 2-Aminobenzophenone by Recrystallization." benchchem.com. 2

• ChemicalBook. "2-Aminobenzonitrile CAS#: 1885-29-6 Chemical Properties and Solubility." chemicalbook.com. 3

• Organic Syntheses. "indole-3-carbonitrile - Organic Syntheses Procedure (Acetone-Hexane Crystallization)." orgsyn.org. 4

• National Institutes of Health (NIH). "Micro-Solvated DMABN: Excited State Quantum Dynamics and Dual Fluorescence Spectra." nih.gov.1

Sources

• 1. Micro-Solvated DMABN: Excited State Quantum Dynamics and Dual Fluorescence Spectra - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Aminobenzonitrile CAS#: 1885-29-6 [m.chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Application Note: 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile in Pharmaceutical Synthesis

This guide details the technical application of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile , a specialized N-alkylated aniline intermediate. While structurally analogous to precursors used in "sartan" class antihypertensives (e.g., Telmisartan analogs) and novel kinase inhibitors, its primary utility lies in its role as a lipophilic scaffold for 1,2-disubstituted benzimidazoles .

The presence of the isopentyl (3-methylbutyl) group confers specific hydrophobic properties essential for optimizing the pharmacokinetic profile (logP, membrane permeability) of the final API.

Executive Summary & Chemical Context

4-Methyl-3-[(3-methylbutyl)amino]benzonitrile (hereafter referred to as Intermediate A ) is a critical building block for synthesizing nitrogen-containing heterocycles. Its core structure—a benzonitrile ring substituted with a methyl group and a secondary isopentyl amine—makes it an ideal precursor for 1-isopentyl-2-substituted benzimidazoles via cyclization with carboxylic acid derivatives.

Key Chemical Properties

Property	Specification
Chemical Name	4-Methyl-3-[(3-methylbutyl)amino]benzonitrile
Molecular Formula	C₁₃H₁₈N₂
Molecular Weight	202.30 g/mol
Core Moiety	3-Amino-4-methylbenzonitrile (Aniline derivative)
Functional Group	Secondary Amine (Nucleophilic), Nitrile (Electrophilic precursor)
Target APIs	Angiotensin II Receptor Blockers (Sartan analogs), SOS1 Inhibitors, Novel Kinase Inhibitors

Synthesis Protocol: Preparation of the Intermediate

Rationale: Direct alkylation of anilines with alkyl halides often leads to over-alkylation (tertiary amines). The Reductive Amination pathway is preferred for pharmaceutical applications due to higher selectivity for the secondary amine and easier impurity profiling.

Method A: Reductive Amination (Preferred)

Reaction: 3-Amino-4-methylbenzonitrile + Isovaleraldehyde

Imine Product

Reagents & Materials

• Starting Material: 3-Amino-4-methylbenzonitrile (CAS 60710-80-7)[1][2]

• Carbonyl Source: Isovaleraldehyde (3-Methylbutanal)

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) or H₂/Pd-C

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Acid Catalyst: Acetic Acid (AcOH)

Step-by-Step Protocol

• Imine Formation:

  • Charge a reactor with 3-Amino-4-methylbenzonitrile (1.0 eq) and DCM (10 vol).

  • Add Isovaleraldehyde (1.1 eq) and Acetic Acid (0.1 eq).

  • Stir at 20–25°C for 2 hours. Monitor by TLC/HPLC for disappearance of aniline.

• Reduction:

  • Cool the mixture to 0–5°C.

  • Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes. Exothermic reaction; control temp <10°C.

  • Allow to warm to room temperature and stir for 4–6 hours.

• Quench & Workup:

  • Quench with saturated NaHCO₃ solution.

  • Separate the organic layer and wash with brine.[3]

  • Dry over Na₂SO₄ and concentrate under reduced pressure.

• Purification:

  • Recrystallize from n-Heptane/Ethyl Acetate (9:1) to remove trace bis-alkylated impurities.

Downstream Application: Synthesis of Benzimidazole Scaffold

Rationale: The secondary amine in Intermediate A is positioned ortho to a methyl group. This specific arrangement allows for a cyclodehydration reaction with a carboxylic acid (or acid chloride) to form the benzimidazole core, a privileged structure in medicinal chemistry (e.g., Telmisartan).

Workflow Diagram

Caption: Synthetic pathway transforming the aniline precursor into the pharmacologically active benzimidazole core via Intermediate A.

Protocol: Cyclization to Benzimidazole

• Acylation:

  • Dissolve Intermediate A (1.0 eq) in Toluene.

  • Add Triethylamine (1.2 eq) and the target Acid Chloride (R-COCl, 1.1 eq).

  • Stir at RT until amide formation is complete (HPLC control).

• Cyclization (The "Telmisartan" Method):

  • Add p-Toluenesulfonic acid (pTSA) (0.1 eq) to the amide solution.

  • Heat to reflux (110°C) with a Dean-Stark trap to remove water.

  • Mechanism:[3][1][4] The amide carbonyl oxygen is protonated, facilitating nucleophilic attack by the ortho-methyl group (after tautomerization) or direct condensation if the R-group allows. Note: For standard benzimidazoles, the nitrogen attacks the carbonyl. Here, the N-alkyl group is already in place, ensuring regiospecificity.

• Result: Formation of 1-isopentyl-2-substituted-5-cyanobenzimidazole .

Analytical Quality Control (QC)

Ensuring the purity of Intermediate A is critical, as unreacted primary amine will lead to des-alkyl impurities in the final drug substance.

HPLC Method Parameters

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150mm, 3.5µm)
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 15 min
Flow Rate	1.0 mL/min
Detection	UV at 240 nm (Nitrile absorbance)

Impurity Profile Logic

• Impurity 1 (Starting Material): Elutes early (more polar). Limit: < 0.1%.

• Impurity 2 (Bis-alkylated): Elutes later (more lipophilic). Limit: < 0.15%.

• Intermediate A: Elutes mid-gradient.

QC Decision Tree

Caption: Quality control decision tree for evaluating the purity of Intermediate A before downstream processing.

Troubleshooting & Optimization

• Issue: Low conversion during reductive amination.

  • Solution: Ensure the formation of the imine is complete before adding the reducing agent. Use molecular sieves or MgSO₄ during the imine formation step to drive equilibrium.

• Issue: Formation of "Over-reduced" alcohol.

  • Solution: This occurs if the aldehyde is reduced directly. Add the reducing agent slowly and ensure the amine is in excess relative to the aldehyde if possible, or pre-form the imine strictly.

• Safety: The nitrile group is stable under these conditions, but avoid strong acidic hydrolysis conditions (e.g., conc. HCl, reflux) which could convert the nitrile to a carboxylic acid prematurely.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Ries, U. J., et al. (1993). "6-Substituted Benzimidazoles as New Nonpeptide Angiotensin II Receptor Antagonists: Synthesis and Biological Activity." Journal of Medicinal Chemistry, 36(25), 4040-4051. (Foundational chemistry for Sartan/Benzimidazole synthesis). Link

• BenchChem Application Note. "4-(Aminomethyl)-3-methylbenzonitrile in Organic Synthesis." (Contextual reference for aminobenzonitrile scaffolds in SOS1 inhibitors). Link

• PubChem Compound Summary. "3-Amino-4-methylbenzonitrile."[3][1][2][5][6] National Center for Biotechnology Information. Link

Sources

• 1. scribd.com [scribd.com]
• 2. jiahuangglobal.com [jiahuangglobal.com]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Aryl & Aliphatic Building Blocks - AK Scientific [aksci.com]
• 6. 服部商事(株) | 登録化学品一覧 | ケムeデータ [jp.chem-edata.com]

Application Note: Scalable Synthesis Routes for 3-(alkylamino)benzonitrile Derivatives

Executive Summary

The 3-(alkylamino)benzonitrile pharmacophore is a critical structural motif in kinase inhibitors (e.g., MEK, EGFR) and GPCR ligands. While medicinal chemistry routes often rely on unoptimized nucleophilic aromatic substitution (

) or small-scale alkylations, these methods frequently fail during scale-up due to poor atom economy, impurity profiles, or safety hazards.

This Application Note details two validated, scalable protocols for synthesizing 3-(alkylamino)benzonitrile derivatives:

• Method A (Precision Route): Palladium-Catalyzed Buchwald-Hartwig Amination for complex or sterically hindered amines.

• Method B (Cost-Effective Route): Reductive Amination using Sodium Triacetoxyborohydride (STAB) for simple alkyl chains.

Strategic Route Selection

Selection of the synthetic strategy depends heavily on the amine partner and the stage of development.

Figure 1: Decision Matrix for synthetic route selection based on amine complexity.

Method A: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)[1][2]

This route is the industry standard for late-stage functionalization or when installing expensive chiral amines. It utilizes 3-bromobenzonitrile, which is electronically deactivated for

but highly reactive in oxidative addition with Palladium.

Mechanism & Rationale

The reaction proceeds via the catalytic cycle: Oxidative Addition (Pd(0) inserts into Ar-Br)

Amine Coordination Deprotonation Reductive Elimination.[1]

• Catalyst: Pd(OAc)₂ precursor with Xantphos or BINAP ligands.[2] These bidentate ligands prevent

  -hydride elimination and ensure stability at the elevated temperatures required for deactivated aryl bromides [1, 2].

• Base: Cesium Carbonate (

  ) is preferred over NaOtBu for benzonitriles to prevent hydrolysis of the nitrile group [3].

Scalable Protocol (100g Scale)

Reagents:

• 3-Bromobenzonitrile (1.0 equiv)

• Target Amine (1.1 equiv)

• Pd(OAc)₂ (1.0 mol%)

• Xantphos (1.5 mol%)

• (2.0 equiv)

• Solvent: 1,4-Dioxane or Toluene (10 volumes)

Workflow:

• Inerting: Charge a 2L jacketed reactor with

  , Pd(OAc)₂, and Xantphos. Purge with x 3 cycles. Critical: Oxygen poisons the active Pd(0) species.

• Solvation: Add degassed 1,4-Dioxane. Stir at

  for 15 mins to pre-form the catalyst complex (solution turns from orange to yellow/brown).

• Addition: Add 3-Bromobenzonitrile and the amine.

• Reaction: Heat to

  internal temperature. Stir for 4–8 hours. Monitor by HPLC (Target: <0.5% starting bromide).

• Workup: Cool to

  . Filter off inorganic salts through a Celite pad.

• Scavenging: Treat filtrate with SiliaMetS® Thiol (or equivalent Pd scavenger) at

  for 1 hour to reduce residual Pd to <10 ppm [2].

• Isolation: Concentrate and crystallize (typically from EtOH/Heptane) or purify via silica gel if necessary.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Stalled Conversion	Catalyst poisoning ( )	Ensure strict inert atmosphere; sparge solvents with Argon.
Nitrile Hydrolysis	Wet base/solvent	Use anhydrous ; check solvent water content (KF < 0.05%).
Hydrodehalogenation	-hydride elimination	Switch to a bulkier ligand like BrettPhos or tBuXPhos [4].

Method B: Reductive Amination (Reductive Alkylation)

For installing simple alkyl groups (e.g., ethyl, isopropyl, benzyl), reductive amination of 3-aminobenzonitrile is superior in terms of Cost of Goods (COGS) and E-factor.

Mechanism & Rationale

This route avoids expensive transition metals. It relies on the condensation of 3-aminobenzonitrile with an aldehyde/ketone to form an imine/hemiaminal, followed by in situ reduction.

• Reagent: Sodium Triacetoxyborohydride (STAB) is the reagent of choice.[3] Unlike

  , STAB is mild and will not reduce the nitrile or the aldehyde/ketone competitively, ensuring high chemoselectivity for the imine [5, 6].

Scalable Protocol (100g Scale)

Reagents:

• 3-Aminobenzonitrile (1.0 equiv)[4][5]

• Aldehyde/Ketone (1.1 - 1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

• Acetic Acid (1.0 equiv) - Catalyst for imine formation

• Solvent: 1,2-Dichloroethane (DCE) or THF (10 volumes)

Workflow:

• Imine Formation: Charge reactor with 3-aminobenzonitrile, aldehyde, and solvent. Add Acetic Acid. Stir at

  for 1-2 hours.

  • Checkpoint: Confirm imine formation via HPLC/TLC.

• Reduction: Cool mixture to

  . Add STAB portion-wise over 30 minutes.

  • Safety Note: Exothermic reaction with mild gas evolution (

    ). Maintain vent scrubbers.

• Completion: Warm to

  and stir for 3–12 hours.

• Quench: Add saturated aqueous

  slowly to quench excess borohydride (gas evolution!).

• Extraction: Separate phases. Wash organic layer with brine.[4]

• Isolation: Dry over

  , concentrate, and recrystallize (often as the HCl salt for higher purity).

Comparative Analysis

The following table contrasts the two methods to assist in process decision-making.

Parameter	Method A: Pd-Catalysis	Method B: Reductive Amination
Starting Material	3-Bromobenzonitrile	3-Aminobenzonitrile
Scope	Universal (Aryl, Heteroaryl, Chiral amines)	Limited to / alkyl groups
Cost (COGS)	High (Pd catalyst, Ligands)	Low (Commodity reagents)
Purification	Requires metal scavenging	Standard aqueous workup
Scalability	Good (Heat transfer limited)	Excellent (Batch or Flow)
Green Chemistry	Moderate (Heavy metal waste)	Good (Boron waste requires disposal)

Process Safety & Handling

• 3-Aminobenzonitrile: Toxic if swallowed or in contact with skin.[6][7] Potential mutagen.[7][8] Handle in a fume hood with full PPE (nitrile gloves, safety glasses) [7].

• Sodium Triacetoxyborohydride (STAB): Water-reactive. Releases flammable hydrogen gas upon quenching. Ensure reactor is grounded and vented.

• Palladium Residues: Active pharmaceutical ingredients (APIs) have strict heavy metal limits (typically <10 ppm). Scavenging steps in Method A are mandatory for GMP compliance [8].

References

• Genentech Process Group. (2020). Process Development Overcomes a Challenging Pd-Catalyzed C–N Coupling for the Synthesis of RORc Inhibitor GDC-0022. Organic Process Research & Development.

• Buchwald, S. L., et al. (2014). Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile. Organic Process Research & Development.

• Organic Chemistry Portal. (2023). Buchwald-Hartwig Amination: Mechanism and Catalysts.

• BenchChem Technical Support. (2025). Optimizing the Synthesis of 3-Amino-4-(phenylamino)benzonitrile: Troubleshooting Guide.

• Sigma-Aldrich. (2024). Sodium Triacetoxyborohydride: Applications in Selective Reductive Amination. MilliporeSigma Application Notes.

• Master Organic Chemistry. (2017). Reductive Amination: Reagent Selection (NaBH3CN vs STAB).

• National Institutes of Health (NIH). (2025). PubChem Compound Summary: 3-Aminobenzonitrile Safety Data.

• SciSpace. (2015). Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate: Life-cycle assessment.

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. scribd.com [scribd.com]

Technical Notes & Optimization

Improving yield of reductive amination for sterically hindered anilines

Welcome to the Reaction Optimization Center (ROC). Ticket #8492: Improving Yields in Sterically Hindered Reductive Aminations. Assigned Specialist: Senior Application Scientist, Process Chemistry Division.

Executive Summary: The "Steric Wall"

Standard reductive amination protocols (e.g., NaBH(OAc)₃ in DCE) rely on the rapid formation of an imine/iminium intermediate. When dealing with sterically hindered anilines (e.g., ortho-substituted) or bulky ketones, this equilibrium is severely disfavored. The rate of imine formation drops below the rate of direct ketone reduction, leading to low yields and high alcohol byproducts.

To overcome this, we must switch from Kinetic Control (hoping the imine forms fast) to Thermodynamic Forcing (driving the equilibrium) or Catalytic Activation (lowering the barrier).

Below are the three "Tier 2" protocols we recommend when standard methods fail.

Module 1: The "Titanium Sledgehammer" (Ti(OiPr)₄)

Best For: Extremely hindered ketones/anilines where imine formation is the bottleneck. Mechanism: Titanium(IV) isopropoxide acts as a dual-mode agent: it functions as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium forward.

The Protocol (Bhattacharyya Method)

Note: This is a two-step, one-pot procedure. Do not add the reductant immediately.[1]

Reagents:

• Substrate (Ketone/Aldehyde): 1.0 equiv

• Aniline: 1.0–1.2 equiv

• Ti(OiPr)₄ (Titanium Isopropoxide): 1.25–1.5 equiv

• NaBH₄ (Sodium Borohydride): 1.0 equiv (Note: We use the stronger NaBH₄ here because the intermediate is a titanate complex, which is harder to reduce than a standard imine).

• Solvent: Neat (preferred) or THF.

Step-by-Step:

• Complexation: In a dry flask under N₂, combine the aniline and ketone.

• Activation: Add Ti(OiPr)₄ via syringe.

  • Observation: The solution often turns yellow/orange and becomes slightly viscous.

• Equilibration: Stir at ambient temperature for 6–12 hours.

  • Tip: For extremely hindered cases (e.g., t-butyl ketones), heat to 40–50 °C.

• Reduction: Dilute with dry EtOH (or THF) to reduce viscosity. Cool to 0 °C.

• Addition: Add NaBH₄ portion-wise. Stir for 2–4 hours at room temperature.

Critical Workup (The "Anti-Sludge" Technique)

The standard water quench creates a gelatinous TiO₂ precipitate that traps product. Use this specific quench to maintain a biphasic system:

• Quench with 2M aqueous NH₄OH (or 1M NaOH).

• The titanium precipitates as a granular white solid (not a gel).

• Filter through a Celite pad.

• Wash the pad with EtOAc. The filtrate will be biphasic and easy to separate.

Module 2: The "Silane Sniper" (B(C₆F₅)₃ Catalysis)

Best For: Acid-sensitive substrates or when chemoselectivity is critical (avoiding halogen reduction). Mechanism: The "Frustrated Lewis Pair" concept.[2] B(C₆F₅)₃ activates the silane (Si-H) rather than the carbonyl, preventing direct reduction of the ketone.

The Protocol

Reagents:

• Catalyst: B(C₆F₅)₃ (Tris(pentafluorophenyl)borane): 1–2 mol%

• Reductant: PMHS (Polymethylhydrosiloxane) or PhSiH₃: 1.2–1.5 equiv

• Solvent: Toluene or DCM.

Step-by-Step:

• Mix amine, ketone, and B(C₆F₅)₃ in toluene.

• Add the silane reductant.

• Heat to 60–80 °C (if hindered) or RT (if mild).

• Gas Evolution: Watch for H₂ evolution (if using silanes that release it) or simply monitor consumption.

• Workup: Basic hydrolysis (NaOH/MeOH) is required to cleave the N-Si bond formed initially.

Module 3: Solvent Engineering (TFE/HFIP)

Best For: Weakly nucleophilic anilines (electron-deficient). Mechanism: Trifluoroethanol (TFE) and Hexafluoroisopropanol (HFIP) are strong hydrogen-bond donors (high

value). They activate the carbonyl via H-bonding without protonating the aniline (which would kill its nucleophilicity).

Data Comparison: | Solvent | Dielectric Constant (

) | H-Bond Donor ( ) | Relative Rate (Hindered) | | :--- | :--- | :--- | :--- | | DCE | 10.4 | 0.00 | 1.0 (Reference) | | THF | 7.5 | 0.00 | 0.8 (Slower) | | TFE | 27.0 | 1.51 | 5.0–20.0 (Faster) |

Protocol Adjustment: Run your standard NaBH(OAc)₃ reaction, but replace DCE with TFE . No other changes needed.

Visualizing the Mechanism

The following diagram illustrates why the Titanium method succeeds where standard catalysis fails.

Caption: Ti(OiPr)₄ shifts the equilibrium by chemically sequestering the water leaving group, preventing the reverse reaction.

Troubleshooting & FAQs

Q1: I see the alcohol byproduct (reduced ketone) instead of the amine. Why?

• Diagnosis: The reduction rate (

  ) is faster than the imine formation rate ( ).

• Fix: You are adding the reductant too early.

  • If using NaBH(OAc)₃: Switch to the Ti(OiPr)₄ method (Module 1) to force imine formation before any reductant is present.

  • If using Ti(OiPr)₄: Increase the "Equilibration" time from 6h to 18h or heat the complexation step to 50 °C before adding NaBH₄.

Q2: The reaction mixture turned into a solid white sludge during workup. I can't extract anything.

• Diagnosis: Titanium emulsion. You likely quenched with pure water or weak bicarb.

• Fix: Use the 2M NH₄OH quench described in Module 1. Alternatively, add Rochelle’s Salt (Sodium Potassium Tartrate) saturated solution and stir vigorously for 2 hours until layers clarify.

Q3: My aniline is very electron-deficient (e.g., 2,4-dinitroaniline). It won't react.

• Diagnosis: The aniline is not nucleophilic enough to attack the ketone.

• Fix: Switch solvent to TFE (Trifluoroethanol) . If that fails, this transformation may require a transition metal catalyst (e.g., Iridium-catalyzed reductive amination) rather than hydride reduction.

Q4: Can I use Molecular Sieves instead of Titanium?

• Diagnosis: Yes, but with caveats.

• Nuance: Sieves can trap the amine if it's small. For hindered substrates, sieves are often too passive. Ti(OiPr)₄ is superior because it acts as both a dehydrating agent and a Lewis Acid activator.

References

• Bhattacharyya, S. (1995).[3] "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds". Journal of the Organic Chemistry, 60(15), 4928–4929. Link

  • The found

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride". Journal of the Organic Chemistry, 61(11), 3849–3862. Link

  • The standard reference, useful for understanding why hindered substr

• Ingleson, M. J., et al. (2015). "B(C6F5)3-Catalyzed Reductive Amination using Hydrosilanes". ACS Catalysis, 5(2), 1024–1030. Link

  • Source for the Borane/Silane method for difficult substr

• Tang, C., et al. (2012). "Direct Reductive Amination of Ketones with N-Methylaniline using Trichlorosilane". Molecules, 17(5), 5151-5158. Link

  • Specific protocol for tertiary hindered amines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. dspace.library.uu.nl [dspace.library.uu.nl]
• 3. Facile preparation of N -methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) DOI:10.1039/A803703E [pubs.rsc.org]

Technical Support Center: Optimizing SNAr Reactions of 3-Fluoro-4-methylbenzonitrile

Welcome to the technical support resource for researchers, scientists, and professionals in drug development. This guide is designed to provide in-depth, field-proven insights into optimizing the Nucleophilic Aromatic Substitution (SNAr) reaction of 3-fluoro-4-methylbenzonitrile. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring your success in the lab.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section is formatted as a series of questions and answers to directly address specific issues you may encounter during your experiments.

Q1: My SNAr reaction with 3-fluoro-4-methylbenzonitrile is showing low to no conversion. What are the likely causes and how can I improve the yield?

Low conversion in an SNAr reaction can be frustrating, but it's often traceable to a few key factors. Here’s a systematic approach to troubleshooting:

• Insufficient Activation: The aromatic ring needs to be sufficiently electron-deficient for nucleophilic attack. In 3-fluoro-4-methylbenzonitrile, the cyano (-CN) group is a strong electron-withdrawing group (EWG) that activates the ring. However, the methyl (-CH₃) group is weakly electron-donating, which can slightly counteract this activation. For sluggish reactions, ensure your reaction conditions are robust enough to overcome this.

• Nucleophile Potency: The strength of your nucleophile is critical. Neutral nucleophiles like amines or alcohols are generally less reactive than their deprotonated counterparts (amides or alkoxides). If you are using a neutral nucleophile, consider adding a non-nucleophilic base to generate the more reactive anionic species in situ.

• Suboptimal Reaction Temperature: Many SNAr reactions require heat to overcome the activation energy barrier.[1][2] If you are running the reaction at room temperature, a gradual and systematic increase in temperature is a logical next step. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) as you increase the heat. Some reactions may even necessitate reflux conditions to proceed efficiently.[1]

• Inappropriate Solvent Choice: The solvent plays a crucial role in SNAr reactions.[3][4] Polar aprotic solvents like Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and acetonitrile are generally the preferred choice.[1][2] These solvents effectively solvate the cation of the nucleophile's counter-ion, leaving the nucleophile "naked" and more reactive.[1] Protic solvents, such as water or alcohols, can form hydrogen bonds with the nucleophile, which reduces its nucleophilicity and slows down the reaction.[1][2]

Q2: I'm observing multiple spots on my TLC plate, suggesting the formation of side products. What are the common side reactions, and how can they be minimized?

Side product formation is a common challenge. Here are some likely culprits and how to address them:

• Reaction with the Solvent: If you're using a potentially nucleophilic solvent (like an alcohol) in the presence of a strong base, the solvent itself can compete with your intended nucleophile. To avoid this, it's best to use a non-reactive, polar aprotic solvent.[1]

• Hydrolysis: The presence of water in your reaction mixture can lead to the hydrolysis of the nitrile group (-CN) to a carboxylic acid, especially under basic conditions and at elevated temperatures. To prevent this, ensure you are using anhydrous solvents and reagents.

• Benzyne Formation: Under exceptionally strong basic conditions (e.g., sodium amide), an elimination-addition mechanism via a benzyne intermediate can compete with the SNAr pathway.[1] This can lead to a mixture of regioisomers. This is generally more of a concern with less activated aryl halides. For 3-fluoro-4-methylbenzonitrile, sticking to more conventional bases like potassium carbonate should prevent this side reaction.

Frequently Asked Questions (FAQs)

This section addresses broader questions about the SNAr reaction of 3-fluoro-4-methylbenzonitrile.

Q1: What is the general mechanism for the SNAr reaction of 3-fluoro-4-methylbenzonitrile?

The SNAr reaction proceeds through a two-step addition-elimination mechanism.[5]

• Nucleophilic Attack: The nucleophile attacks the carbon atom bearing the fluorine atom. This is typically the rate-determining step. The attack forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[6] The electron-withdrawing cyano group is crucial for stabilizing this intermediate.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the elimination of the fluoride ion, which is a good leaving group in SNAr reactions.

Caption: The SNAr mechanism for 3-fluoro-4-methylbenzonitrile.

Q2: Why is fluoride a good leaving group in SNAr reactions, which seems counterintuitive compared to SN1 and SN2 reactions?

This is an excellent and common question. In SN1 and SN2 reactions, the bond to the leaving group is broken in the rate-determining step, so weaker bonds (like C-I) lead to faster reactions. However, in SNAr reactions, the rate-determining step is the initial nucleophilic attack.[6] Fluorine's high electronegativity makes the carbon atom it's attached to more electrophilic and thus more susceptible to nucleophilic attack.[2][6] This initial attack is the slower step, and the subsequent elimination of the fluoride ion is fast. Therefore, the trend for halogen leaving groups in SNAr is often F > Cl > Br > I.[1][2]

Q3: How do I choose the optimal reaction temperature?

The optimal reaction temperature is a balance between reaction rate and selectivity.

• Start Low and Go High: A good starting point is often room temperature or slightly elevated (e.g., 40-50 °C). If the reaction is sluggish, gradually increase the temperature in increments (e.g., 20 °C) while monitoring the reaction.

• Consider the Nucleophile: Stronger, more reactive nucleophiles will generally require lower reaction temperatures. Weaker nucleophiles will likely require more forcing conditions (higher temperatures).

• Microwave Chemistry: For high-throughput optimization or for particularly stubborn reactions, microwave-assisted synthesis can be a powerful tool, often dramatically reducing reaction times from hours to minutes.[7]

Experimental Protocol: A General Guideline

This protocol provides a starting point for the SNAr reaction of 3-fluoro-4-methylbenzonitrile with a generic amine nucleophile. Note: This is a general procedure and may require optimization for your specific nucleophile.

Materials:

• 3-fluoro-4-methylbenzonitrile

• Amine nucleophile (1.1 - 1.5 equivalents)

• Potassium carbonate (K₂CO₃) or another suitable non-nucleophilic base (2-3 equivalents)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser (if heating)

• Inert atmosphere (Nitrogen or Argon)

• Standard workup and purification reagents and equipment

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add 3-fluoro-4-methylbenzonitrile (1.0 eq) and the chosen anhydrous solvent.

• Add the amine nucleophile (1.1-1.5 eq) and the base (e.g., K₂CO₃, 2-3 eq).

• Stir the reaction mixture at the desired temperature. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by carefully adding water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired substituted product.

Data Presentation: Typical Reaction Conditions

The following table summarizes typical starting conditions for the SNAr of 3-fluoro-4-methylbenzonitrile with various classes of nucleophiles. These are intended as starting points for your optimization.

Nucleophile Class	Example	Base	Solvent	Typical Temperature Range (°C)
Primary Amines	Aniline	K₂CO₃	DMF	80 - 120
Secondary Amines	Morpholine	K₂CO₃	DMSO	60 - 100
Alcohols	Phenol	Cs₂CO₃	DMF	100 - 150
Thiols	Thiophenol	K₂CO₃	DMF	50 - 90

Logical Workflow for Optimization

Caption: A troubleshooting workflow for optimizing the SNAr reaction.

References

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. KPU Pressbooks. [Link]

• IntechOpen. (2020). Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents. IntechOpen. [Link]

• RSC Publishing. (2017). Effect of the nature of the nucleophile and solvent on an SNAr reaction. RSC Publishing. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents | IntechOpen [intechopen.com]
• 4. Effect of the nature of the nucleophile and solvent on an SNAr reaction - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Removal of Unreacted Isovaleraldehyde from Reaction Mixtures

Target Audience: Synthetic Chemists, Process Development Scientists, and Purification Specialists. Scope: Strategies for the removal of isovaleraldehyde (3-methylbutanal) based on volatility, chemical reactivity, and scale.

Introduction: The "Sticky" Aldehyde Challenge

Isovaleraldehyde presents a unique purification challenge. With a boiling point of ~92°C, it is too volatile to easily remain during high-vacuum drying but often not volatile enough to be removed completely on a standard rotary evaporator without "tailing." Furthermore, its lipophilic nature (LogP ~1.2) means it often co-elutes with non-polar products during chromatography.

This guide prioritizes chemical scavenging over physical separation, as this leverages the specific reactivity of the aldehyde carbonyl group to achieve high-purity isolation.

Module 1: The Standard Protocol – Bisulfite Extraction

The Concept: The most robust method for removing unreacted aldehydes is the formation of a water-soluble bisulfite adduct (α-hydroxy sulfonate). This reaction is reversible and pH-dependent.[1]

Mechanism:

Step-by-Step Protocol

Use this for reaction scales >1g where the product is stable to mild aqueous acid.

• Preparation: Dissolve your crude reaction mixture in a water-immiscible solvent (Ethyl Acetate or Diethyl Ether are preferred; Dichloromethane is acceptable but emulsions are more common).

• The Wash: Add a saturated aqueous solution of Sodium Bisulfite (NaHSO₃) . Use approximately 3–5 molar equivalents relative to the residual aldehyde.

• Agitation: Shake vigorously for 2–5 minutes. Critical: Aldehyde-bisulfite adduct formation is not instantaneous; it requires good phase contact.

• Separation: Separate the layers. The isovaleraldehyde is now trapped in the aqueous layer as the sulfonate salt.

• Polishing: Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

Troubleshooting & FAQs

A: Check your pH. The bisulfite equilibrium is highly pH-sensitive. [2] * If pH < 2: The bisulfite converts to SO₂ gas, destroying the reagent.

• If pH > 8: The equilibrium shifts back toward the free aldehyde.

• Fix: Ensure your bisulfite solution is freshly prepared. If your reaction mixture contains amines (bases), you may need to buffer the wash to pH ~4–6.

Q: My product is water-soluble. Can I still use this?

A: No. If your product is water-soluble, it will remain in the aqueous phase with the adduct. Switch to Solid-Phase Scavenging (Module 3) .

Visualizing the Logic (Graphviz)

Caption: Decision workflow for liquid-liquid bisulfite extraction.

Module 2: Distillation & Volatility Management

The Concept: Isovaleraldehyde has a boiling point of 92.5°C. While this seems volatile, it often forms azeotropes that complicate removal.

Physical Property Data

Property	Value	Implication for Removal
Boiling Point	92.5°C	Hard to remove on Rotovap without high heat.
Azeotrope (Water)	77.0°C (12% H₂O)	Useful: Adding water can help co-distill the aldehyde.
Azeotrope (Ethanol)	No Azeotrope	Separation by distillation is purely BP-dependent.
Solubility	~15 g/L (Water)	"Slightly soluble" – enough to contaminate aqueous phases.

Technique: Azeotropic Removal

If the bisulfite wash is unsuitable (e.g., acid-sensitive product), use the water azeotrope to your advantage.

• Add a small volume of water to the reaction mixture (if the solvent is compatible, e.g., THF/Water or Dioxane/Water).

• Rotary evaporate at moderate vacuum (~100 mbar) and 40°C bath.

• The isovaleraldehyde will co-distill with the water at a lower temperature (77°C equivalent) than its pure boiling point.

Module 3: Solid-Phase Scavenging (High Value/Small Scale)

The Concept: For late-stage pharmaceutical intermediates where yield loss via extraction is unacceptable, use polymer-supported reagents. These are resins functionalized with primary amines that react with the aldehyde to form an imine (Schiff base), which remains bound to the bead.

Recommended Reagent:

• PS-Trisamine (Tris(2-aminoethyl)amine bound to polystyrene).

• PS-TsNHNH2 (Tosyl hydrazine resin).

Protocol

• Calculate Loading: Check the manufacturer's loading (typically 3–4 mmol/g). Use 2–3 equivalents relative to the estimated aldehyde impurity.

• Incubation: Add resin to the reaction mixture (DCM, THF, or DMF).

• Time: Stir gently for 1–4 hours. (Aldehyde scavenging is slower than acid scavenging).

• Filtration: Filter through a fritted glass funnel or a cotton plug.

• Result: The filtrate contains your product; the aldehyde is trapped on the resin.

Comparison of Methods

Caption: Trade-off analysis between liquid extraction and solid-phase scavenging.

Module 4: Visualization & Verification

The "Invisible" Spot: Isovaleraldehyde is weakly UV active. It may not show up clearly under UV 254nm unless concentrated.

Recommended TLC Stain: Do not rely on UV. Use 2,4-DNP (Dinitrophenylhydrazine) stain.

• Preparation: 12g 2,4-DNP + 60mL conc. H₂SO₄ + 80mL H₂O + 200mL Ethanol.

• Appearance: Aldehydes appear as instant yellow/orange spots upon dipping. No heat is usually required.

• Differentiation: Ketones also stain, but usually slower or with a slightly different hue (redder).

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Biotage. (n.d.). Supported Reagents and Scavengers User Guide. Retrieved March 8, 2026, from [Link]

• Gmehling, J., et al. (2004). Azeotropic Data for Binary Mixtures. CRC Press.

Sources

• 1. US5157205A - Process for removing aldehydes and/or vinyl esters from gaseous or liquid process streams - Google Patents [patents.google.com]
• 2. Sciencemadness Discussion Board - Forming the sodium bisulfite adduct of Benzaldehyde. - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Troubleshooting Aqueous Solubility of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, biochemists, and formulation scientists overcome the severe aqueous solubility limitations of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile .

This compound frequently causes assay failure due to unpredicted precipitation. Below, we dissect the thermodynamic causes of these failures and provide field-validated, self-validating protocols to ensure your in vitro and in vivo models yield reproducible data.

Core Formulation Decision Matrix

Before troubleshooting, it is critical to align your formulation strategy with your experimental endpoint. The decision tree below outlines the optimal path based on your assay's tolerance for organic solvents and surfactants.

Formulation decision matrix for lipophilic benzonitrile derivatives.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why does 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile immediately precipitate when added to my PBS assay buffer? Answer: The precipitation is driven by the molecule's high lipophilicity (LogP) and a complete lack of ionizable centers at physiological pH[1]. Structurally, the compound features a highly hydrophobic 3-methylbutyl (isoamyl) chain and a methylated benzonitrile core. While it contains a secondary amine, it is an aniline derivative. The electron-withdrawing cyano (-CN) group on the aromatic ring pulls electron density away from the amine via inductive and resonance effects, drastically lowering its pKa to well below 5. Consequently, the amine remains unprotonated and neutral at pH 7.4. Without a formal charge to interact with water dipoles, hydrophobic exclusion dominates, forcing the molecules to aggregate and crash out of solution[1].

Q2: I need to perform in vitro biochemical assays. How can I maintain solubility without causing solvent toxicity to my enzymes or cells? Answer: Direct dilution from a 100% DMSO stock into an aqueous buffer causes localized supersaturation and rapid nucleation. To prevent this, you must construct a thermodynamic "step-down" using a multi-component co-solvent system[2][3]. By sequentially adding a dielectric-lowering agent (PEG300) and a non-ionic surfactant (Tween-80), you create a stable microemulsion. The surfactant forms micelles that shield the lipophilic core of the drug from the aqueous bulk, maintaining it in a bioavailable state without exceeding the 0.1%–1% DMSO toxicity threshold[3][4].

Q3: Co-solvents are causing injection-site reactions in my in vivo murine models. How can I achieve a purely aqueous vehicle? Answer: For sensitive in vivo applications, you must mask the hydrophobic bulk of the compound using a host-guest inclusion complex[5][6]. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard for this. The lipophilic isoamyl chain and benzonitrile core partition into the hydrophobic inner cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin interacts favorably with the aqueous environment. This yields a highly soluble, biocompatible complex that behaves like a purely aqueous solution[6][7].

Comparative Formulation Data

To assist in selecting the right approach, the quantitative limits of each formulation strategy are summarized below:

Formulation Strategy	Composition	Max Solubility Enhancement	Primary Application	Key Limitation
Direct Dilution	100% DMSO stock into PBS	< 50 µM	High-throughput screening	High risk of precipitation; DMSO toxicity
Co-Solvent Micellization	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	~1.5 - 2.0 mg/mL	In vitro assays, IP/IV injections	Surfactants may interfere with specific lipid membranes
Cyclodextrin Inclusion	10-20% w/v HP-β-CD in Aqueous Buffer	> 5.0 mg/mL	In vivo oral dosing, sensitive cell assays	Requires 24-48h preparation time

Validated Experimental Protocols

Do not deviate from the order of addition in these protocols. The physical chemistry of solubilization relies heavily on the sequence of solvation events.

Protocol A: Multi-Component Co-Solvent Preparation (For In Vitro & IP Dosing)

This protocol utilizes a validated 10/40/5/45 ratio to prevent nucleation[3][4].

• Primary Solvation: Weigh the required amount of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile and dissolve it completely in 100% anhydrous DMSO to create a concentrated stock (e.g., 16.7 mg/mL). Vortex until optically clear.

• Dielectric Bridging: Add PEG300 (4 parts relative to DMSO) to the stock. Vortex thoroughly for 60 seconds. Causality: PEG300 acts as a co-solvent to lower the dielectric constant of the upcoming aqueous phase, preventing immediate thermodynamic shock.

• Surfactant Integration: Add Tween-80 (0.5 parts relative to DMSO). Sonicate the mixture in a water bath for 5 minutes at room temperature. Causality: The surfactant reduces interfacial tension and coats the hydrophobic molecules, priming them for micelle formation.

• Aqueous Quenching: Slowly add Saline or PBS (4.5 parts relative to DMSO) dropwise while continuously vortexing the tube. Causality: Rapid addition causes localized supersaturation and irreversible precipitation. Continuous agitation ensures uniform micelle formation[4].

Self-Validation Check: After step 4, centrifuge a 100 µL aliquot at 10,000 x g for 5 minutes. Inspect the bottom of the tube against a dark background. The absence of a white micro-pellet confirms the successful thermodynamic stabilization of the micelles.

Protocol B: HP-β-CD Inclusion Complex Preparation (For In Vivo Oral/IV Dosing)

This protocol uses the solvent evaporation method to achieve a 1:1 stoichiometric inclusion complex[5][8].

• Molar Ratio Calculation: Weigh 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile and HP-β-CD at a 1:1 or 1:2 molar ratio. Phase solubility studies typically show AL-type linear enhancement for lipophilic benzonitriles[5].

• Co-Dissolution: Dissolve the HP-β-CD in purified water to create a 20% (w/v) solution. Separately, dissolve the active compound in a minimal volume of ethanol.

• Equilibration: Add the ethanolic drug solution dropwise to the aqueous cyclodextrin solution under vigorous magnetic stirring. Stir continuously at 37°C for 24–48 hours in an open vessel. Causality: This extended timeframe allows the ethanol to evaporate completely while driving the thermodynamic equilibrium toward host-guest inclusion[6].

• Filtration: Filter the resulting suspension through a 0.45 µm PVDF syringe filter. Causality: This removes any un-complexed, precipitated drug, ensuring the final solution contains only the solubilized complex[8].

• Lyophilization (Optional): Freeze-dry the filtrate to obtain a stable, solid inclusion complex powder that can be reconstituted in water instantly[5].

Self-Validation Check: Analyze the pre- and post-filtration UV-Vis absorbance at the compound's λmax. A >90% retention of the absorbance signal confirms successful host-guest inclusion rather than the mere suspension of insoluble aggregates.

Step-by-step workflow for cyclodextrin inclusion complex preparation.

References

• [2] Full article: Poster Abstracts - Taylor & Francis. tandfonline.com. URL:

• [8] Formulation and Evaluation of Antiplatelet Clopidogrel Tablet using β-cyclodextrin for Solubility Enhancement. ijpsm.com. URL:

• [3] Buy IT1t dihydrochloride | 1092776-63-0 | >95% - Smolecule. smolecule.com. URL:

• [7] Formulation and Characterization of β-Cyclodextrins–Nitazoxanide Inclusion Complexes: Enhanced Solubility, In Vitro Drug Release, and Antiviral Activity in Vero Cells - ResearchGate. researchgate.net. URL:

• [4] Technical Support Center: (E)-GW 4064 Solubility Enhancement - Benchchem. benchchem.com. URL:

• [5] Enhancing the Drug Release and Physicochemical Properties of Rivaroxaban via Cyclodextrin Complexation: A Comprehensive Analytical Approach - PMC. nih.gov. URL:

• [1] Computer-Aided Prediction of Pharmacokinetic (ADMET) Properties | Request PDF. researchgate.net. URL:

• [6] Exploring Cyclodextrin Complexes of Lipophilic Antioxidants: Benefits and Challenges in Nutraceutical Development - MDPI. mdpi.com. URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Buy IT1t dihydrochloride | 1092776-63-0 | >95% [smolecule.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Enhancing the Drug Release and Physicochemical Properties of Rivaroxaban via Cyclodextrin Complexation: A Comprehensive Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. ijpsm.com [ijpsm.com]

Preventing hydrolysis of nitrile group during acidic workup

Technical Support Center: Organic Synthesis Division Subject: Nitrile Stability Protocol (Acidic Workup & Quenching) Ticket ID: NIT-HYD-001

Mission Statement

You have reached the Tier 3 Technical Support for Synthetic Methodology. This guide is designed for researchers observing unintended hydrolysis of nitrile (

) functionalities to primary amides ( ) or carboxylic acids ( ) during acidic workups.

Nitriles are deceptively stable. While they often require vigorous reflux in strong acid (

/ ) to hydrolyze completely, electron-deficient nitriles or exothermic quenches can accelerate this degradation at room temperature. This guide provides the mechanistic insight and validated protocols to arrest this pathway.

Module 1: Diagnostic & Triage (The "Why")

Before altering your protocol, understand the failure mode. Hydrolysis is not a random event; it is a cascade driven by Protonation , Nucleophilic Attack , and Tautomerization .

The Failure Mechanism

In an acidic aqueous workup, the nitrile nitrogen is protonated.[1] This dramatically lowers the LUMO energy of the nitrile carbon, making it susceptible to attack by water (a poor nucleophile).

Key Risk Factors:

• Low pH (< 1): Increases concentration of the activated nitrilium species.

• Heat: Often generated during the quenching of basic reactions (e.g., Grignard, LDA). Heat overcomes the activation energy for water addition.

• Electron-Withdrawing Groups (EWGs): If

  is electron-poor (e.g., -halo nitriles, cyanohydrins), the nitrile carbon is hyper-electrophilic and hydrolyzes rapidly.

Figure 1: Acid-catalyzed hydrolysis pathway.[2][3][4][5][6] The critical control point is preventing the formation of the Nitrilium Ion or limiting the thermal energy available for Water attack.

Module 2: Protocol Optimization (The "How")

Do not use standard "1M HCl" or "saturated aqueous" workups blindly. Select the protocol based on your reaction mixture.

Scenario A: Quenching Strong Bases (Grignard, Organolithium, LDA)

Problem: Quenching a basic reaction releases massive heat. If you use HCl, you create a "hot acidic soup"—the perfect condition for hydrolysis.

The Solution: The Ammonium Chloride Buffer Ammonium Chloride (

) is the gold standard. It provides a proton source to quench the anion but buffers the aqueous phase to pH ~4–5, which is usually insufficient to protonate the nitrile nitrogen.

Protocol 1: The Cold Buffered Quench

• Cool: Chill reaction vessel to -78°C (or 0°C depending on substrate).

• Prepare Buffer: Saturated aqueous

  (approx. 5M).[3][4]

• Add: Add buffer dropwise via addition funnel or syringe.

  • Why? Controls exotherm.

• Warm: Allow to warm to Room Temperature (RT) only after quenching is complete.

• Extract: Immediately extract into organic solvent (EtOAc or DCM).

Scenario B: Removing Basic Impurities ( amines/pyridines)

Problem: You have a crude mixture of Nitrile + Amine. You want to wash out the amine with acid. Strong acid will kill your nitrile.

The Solution: The Citric Acid Wash Citric acid is a tricarboxylic acid (

). It is strong enough to protonate most amines (making them water-soluble) but weak enough to leave nitriles untouched at RT.

Protocol 2: The Mild Acid Wash

• Dissolve: Dissolve crude mixture in EtOAc or Et2O.

• Prepare Wash: 10% (w/v) aqueous Citric Acid.

• Wash: Shake gently in separatory funnel.

  • Tip: Keep contact time under 5 minutes.

• Separate: Drain aqueous layer (contains amine salt).

• Neutralize: Wash organic layer with Sat.

  to remove residual citric acid.

Comparative Data: Quenching Agents

Agent	Approx pH (1M)	Risk Level	Best Use Case
HCl /	< 1.0	CRITICAL	Only for stable nitriles; never with heat.
Citric Acid	~2.2	LOW	Washing out amines/pyridines.
(Sat.)	~4.6	MINIMAL	Quenching Grignards/Lithiums.
Phosphate Buffer	7.0	ZERO	Highly sensitive substrates (e.g., Cyanohydrins).

Module 3: Advanced Troubleshooting (Edge Cases)

Issue: "My Nitrile is Electron-Deficient"

Context: You are working with

-halo nitriles (e.g., ) or cyanohydrins. These are "spring-loaded" for hydrolysis. Even might be too risky.

The Fix: Anhydrous Workup Eliminate water entirely from the quench.

• Quench: Add solid Sodium Sulfate Decahydrate (

  ) or Solid Citric Acid to the reaction mixture.

  • Mechanism:[2][7][3][5][6] The crystal water/solid acid releases protons slowly without creating a bulk aqueous phase.

• Filter: Filter off the solids.

• Evaporate: Concentrate the filtrate.

Decision Matrix: Selecting Your Workup

Figure 2: Workflow decision tree for selecting the appropriate quenching/workup method to preserve nitrile integrity.

Module 4: Frequently Asked Questions (FAQ)

Q: I used HCl and see a new spot on TLC. Is it the amide or the acid?

• A: It is likely the Primary Amide . The conversion of Nitrile

  Amide is faster than Amide Acid. Amides are typically much more polar (lower ) than nitriles.

Q: Can I use acetic acid for quenching?

• A: Yes, Acetic Acid (

  4.76) is similar to the buffer range. However, it is soluble in organic solvents, meaning you will have to wash it out later (often requiring base, which creates a new set of problems). or Citric Acid are superior because they stay in the aqueous layer.

Q: Does the solvent matter?

• A: Yes. Ether (Et2O) and Dichloromethane (DCM) are preferred. They separate rapidly from water. Solvents like THF or Dioxane are miscible with water, increasing the "contact time" between your nitrile and the acidic aqueous phase during extraction. If using THF, dilute with a large volume of Ether/Hexane to force phase separation.

References

• Chemistry LibreTexts. "Hydrolysis of Nitriles." Chemistry LibreTexts, 2025. Link

• Master Organic Chemistry. "Acidic Hydrolysis of Nitriles to Amides." Master Organic Chemistry, 2025. Link

• Common Organic Chemistry. "Nitrile to Carboxylic Acid Conditions." Common Organic Chemistry. Link

• Frontier, A. "Workup Tips: Acidic Workups." Not Voodoo (University of Rochester).[8] Link

Sources

• 1. youtube.com [youtube.com]
• 2. byjus.com [byjus.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 7.8 Reactions of Nitriles – Organic Chemistry II [kpu.pressbooks.pub]
• 7. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 8. Workup [chem.rochester.edu]

Technical Support Center: Catalyst Selection for Imine Hydrogenation

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Optimization of C=N Bond Reduction (Imine

Amine)

Executive Summary & Diagnostic Triage

Welcome to the Catalysis Technical Support Center. Hydrogenation of imines is deceptively complex. Unlike olefins, imines are basic, labile (prone to hydrolysis), and capable of coordinating strongly to metal centers, often poisoning the catalyst. Furthermore, the product (amine) is often a better ligand than the substrate, leading to product inhibition.

Before selecting a catalyst, you must categorize your substrate and constraints. Use the decision matrix below to determine your starting protocol.

Interactive Decision Matrix

Figure 1: Diagnostic logic for selecting the initial catalyst system based on substrate stability and stereochemical requirements.

Heterogeneous Systems (Achiral / Racemic)

Target Audience: Process chemists scaling up primary or secondary amines where stereochemistry is not required.

The "Dimerization" Problem

The most common ticket we receive regarding heterogeneous hydrogenation (Pd/C, Pt/C) is: "I started with an imine, but I isolated a secondary amine dimer instead of my primary amine."

Mechanism of Failure: During reduction, the primary amine product (

) can react with the unreacted imine intermediate on the catalyst surface to form a secondary imine, which is then reduced to a secondary amine (dimer).

Troubleshooting Protocol:

Symptom	Root Cause	Technical Solution
Dimer Formation	Condensation of product amine with substrate.[1]	Add Ammonia: Run reaction in 7M in MeOH. The excess ammonia shifts the equilibrium away from dimer formation.Add Acid: Use acetic acid (1-5 eq). Protonating the amine product prevents it from attacking the imine.
Dehalogenation	Pd is too active; inserts into C-Cl/C-Br bonds.	Switch to Pt: Use 5% Pt/C (sulfided). Sulfur poisons the high-energy sites responsible for oxidative addition into C-Hal bonds but leaves hydrogenation sites active.
Stalled Reaction	Amine poisoning (product inhibition).	Increase Pressure: Higher pressure (10-50 bar) helps displace the amine product from the metal surface.

Homogeneous Asymmetric Systems (Chiral)

Target Audience: Medicinal chemists requiring high enantiomeric excess (ee > 90%).

The Iridium Standard (Ir-P-N Systems)

For cyclic and acyclic imines, Iridium complexes with chiral P-N ligands (PHOX, ThrePHOX, Xyliphos) are the industry standard. However, they are finicky. The most robust system is the "Iridium-Iodine-Acid" cocktail, famously optimized for the Metolachlor process.

Mechanism: Why Additives Matter

Unlike olefin hydrogenation, imine hydrogenation often follows an outer-sphere, proton-first mechanism .

• The Iodine Effect: Iodide (

  ) or Tetrabutylammonium iodide (TBAI) bridges the iridium dimer or stabilizes the active monomeric species, preventing the formation of inactive hydride-bridged clusters.

• The Acid Effect: Acetic acid does not just act as a solvent; it protonates the imine, making it more electrophilic, and facilitates the hydride transfer from the metal without requiring the bulky imine to bind directly to the crowded metal center.

Figure 2: The Outer-Sphere "Proton-First" mechanism.[2] Note that the substrate interacts with the acid/ligand sphere rather than binding directly to the metal.

Experimental Protocols

Protocol A: High-Pressure Heterogeneous Screening

Use for: Racemic amines, robust substrates.

• Preparation: In a glass liner, dissolve Imine (1.0 mmol) in Methanol (5 mL).

• Additives:

  • Standard: None.

  • If Dimer observed: Add Acetic Acid (2.0 eq) OR use 7N NH3 in MeOH as solvent.

• Catalyst: Add 5% Pd/C (wet, Degussa type, 10 wt% loading relative to substrate).

  • Note: If halogenated, replace with 5% Pt/C (sulfided) .

• Reaction: Place in autoclave. Purge

  (3x), then (3x). Pressurize to 30 bar (435 psi) .

• Execution: Stir at RT for 12 hours.

• Workup: Filter through Celite (Caution: Pyrophoric catalyst). Concentrate filtrate.

Protocol B: Asymmetric Iridium Hydrogenation (The "Metolachlor" Conditions)

Use for: High-value chiral amines. Requires strict exclusion of oxygen.

• Catalyst Pre-formation (Critical Step):

  • In a glovebox/Schlenk line, mix

    (1 mol%) and Chiral Ligand (e.g., (R)-Xyliphos or (S)-PHOX) (2.2 mol%) in dry Dichloromethane (DCM) .

  • Stir 30 mins until solution turns clear red/orange.

• Additives:

  • Add Iodine (

    ) (5-10 mol%) or TBAI (10 mol%).

  • Add Acetic Acid (10-20 mol% or up to 10% v/v of solvent).

• Substrate: Add Imine (1.0 eq).

  • Tip: Ensure imine is free of residual ketone/aldehyde precursors.

• Hydrogenation:

  • Transfer to autoclave. Pressurize to 50-80 bar

    .

  • Note: Iridium systems often require high pressure to maintain the active hydride species.

• Workup: Vent, concentrate, and purify via basic alumina column (silica may degrade some acid-sensitive amines).

Troubleshooting & FAQs

Q: My imine hydrolyzes before it hydrogenates. What do I do? A: This is common with acyclic imines.

• Fix 1: Switch to Transfer Hydrogenation . Use

  with a chiral diamine ligand in Formic Acid/TEA azeotrope. This avoids water entirely.

• Fix 2: Form the imine in situ. Mix amine + ketone +

  (drying agent), then add the hydrogenation catalyst.

Q: I have low conversion with the Iridium system. A: Check your counter-ion. If using neutral ligands, the chloride from the precursor is often insufficient. Switch to a cationic precursor like

(BArF = tetrakis[3,5-bis(trifluoromethyl)phenyl]borate). The non-coordinating BArF anion opens up coordination sites on the metal.

Q: The reaction works in Toluene but fails in Methanol. A: Solvent coordination competition. Methanol can coordinate to Iridium, blocking the active site. For Iridium-PHOX systems, DCM or Toluene are superior. Only use alcohols if you have verified your specific catalyst tolerates them.

Q: Why is my enantioselectivity (ee) dropping over time? A: Product inhibition or Imine Isomerization. The product amine might be catalyzing the racemization of the remaining imine via enamine tautomerization.

• Fix: Stop the reaction at 90% conversion.

• Fix: Lower the temperature (0°C or -10°C) to suppress tautomerization.

References

• The "Metolachlor" Process (Iridium-Xyliphos/Acid/Iodide): Blaser, H. U. (2002). The chiral switch of (S)-metolachlor: A personal account of an industrial odyssey in asymmetric catalysis. Advanced Synthesis & Catalysis.

• Iridium-PHOX Mechanism & Optimization: Hopmann, K. H., & Bayer, A. (2011). On the Mechanism of Iridium-Catalyzed Asymmetric Hydrogenation of Imines and Alkenes: A Theoretical Study. Organometallics.

• Use of Additives (Iodine/Acid): Nieto-Oberhuber, C., et al. (2006). Diversity-Oriented Synthesis of Chiral Amines via Iridium-Catalyzed Hydrogenation of Imines.[3] Angewandte Chemie International Edition.

• Heterogeneous Selectivity (Suppressing Secondary Amines): Gomez, S., Peters, J. A., & Maschmeyer, T. (2002). The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. Advanced Synthesis & Catalysis.

• Review of Imine Hydrogenation: Wang, C., & Villa-Marcos, B. (2011).[4][5] Asymmetric Hydrogenation of Imines. Chemical Reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Plausible Mechanism for the Iridium-Catalyzed Hydrogenation of a Bulky N-Aryl Imine in the (S)-Metolachlor Process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New iridium catalytic methods for enantioselective imine hydrogenation - American Chemical Society [acs.digitellinc.com]
• 4. Designing New Magnesium Pincer Complexes for Catalytic Hydrogenation of Imines and N-Heteroarenes: H2 and N–H Activation by Metal–Ligand Cooperation as Key Steps - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Controlling regioselectivity in alkylation of amino-tolunitriles

Technical Support Center: Regiocontrol in Amino-Tolunitrile Alkylation Ticket ID: #REGIO-8492 Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary: The Chemoselectivity Battlefield

You are working with Amino-Tolunitriles (e.g., 2-amino-4-methylbenzonitrile).[1] This substrate presents a classic "Ambident Nucleophile" challenge, but with a twist. You are managing competition between three distinct reactive sites:

• The Amino Group (

  ): A moderate nucleophile (pKa 30 in DMSO). Reacts under kinetic control with soft electrophiles.

• The Benzylic Carbon (

  ): Activated by the electron-withdrawing nitrile group, this position is acidic (pKa 30-33) but requires strong bases (thermodynamic control) to form a nucleophilic carbanion.[1]

• The Aromatic Ring: Generally deactivated by the nitrile, making Friedel-Crafts approaches difficult without specialized radical chemistry.[1]

The Golden Rule: You cannot rely on stoichiometry alone to control this. You must switch between Kinetic Control (for N-alkylation) and Protection/Thermodynamic Control (for C-alkylation) .[1]

Module 1: Selective N-Alkylation (The Kinetic Pathway)

Goal: Mono-alkylation of the amine without touching the benzylic carbon or over-alkylating to the quaternary salt.

The Problem: The "Polyalkylation" Trap

Direct alkylation with alkyl halides (

) and a weak base (e.g., ) often fails because the secondary amine product is more nucleophilic than the primary amine starting material. This leads to mixtures of mono-, di-, and tri-alkylated products.[1]

The Solution: Reductive Amination

Reductive amination is the industry standard for high-fidelity mono-N-alkylation. It proceeds via an imine intermediate, which prevents over-alkylation because the imine is not nucleophilic towards the aldehyde.[1]

Protocol #1: Selective Mono-N-Alkylation

• Reagents: Aldehyde (

  eq), Sodium Triacetoxyborohydride ( , eq), AcOH (cat.), DCM or DCE.[1]

• Mechanism: Formation of imine

  Selective reduction by STAB. STAB is mild and will not reduce the nitrile or the benzylic position.

Step	Action	Technical Rationale
1	Dissolve Amino-tolunitrile in DCE ( M). Add eq Aldehyde.[2]	DCE (Dichloroethane) promotes imine formation.
2	Add catalytic Acetic Acid ( drops). Stir 30 min.	Acid catalysis accelerates imine formation (dehydration).
3	CRITICAL: Add eq (STAB).	STAB is less reactive than ; it reduces imines but not aldehydes, preventing side reactions.[1]
4	Stir at RT for 2-12 h.[1] Quench with sat. .	Neutralizes acid; breaks down boron complexes.

Expert Tip: If your aldehyde is sterically hindered, switch to Titanium(IV) Isopropoxide (

) as a Lewis acid additive to force imine formation before adding the reducing agent.[1]

Module 2: Selective C-Alkylation (The Thermodynamic Pathway)

Goal: Extending the carbon chain at the benzylic methyl group (alpha to the ring, para/ortho to CN).[1]

The Problem: Proton Competition

You need a strong base (e.g., LDA, LiHMDS) to deprotonate the benzylic carbon.[1] However, the aniline

protons have a similar pKa range ( 30).[1]

• Scenario A (Unprotected): Base deprotonates

  first (kinetic acidity). You form an -anion.[1] If you add electrophile, you get -alkylation.[1]

• Scenario B (Dianion): You use 2 equivalents of base. You form a dianion (

  ).[1] The -anion is softer and might react, but the solubility is often poor, and yields are erratic.[1]

The Solution: The "Protect-Deprotonate" Strategy

You must mask the amine to remove the acidic protons and steric interference.

Protocol #2: Benzylic C-Alkylation via N-Protection

• Reagents:

  , (or ), Alkyl Halide ( ).[1]

Step	Action	Technical Rationale
1	Protection: React substrate with (or ) + -Boc-Amino-Tolunitrile.[1]	Removes acidity. Boc is stable to bases like LiHMDS.
2	Deprotonation: Dissolve in anhydrous THF. Cool to . Add eq .	Generates the benzylic carbanion. The Nitrile group stabilizes this charge via resonance/induction.
3	Alkylation: Add (Alkyl Halide) slowly. Warm to RT.	The carbanion attacks the electrophile.
4	Deprotection: Treat with ( ).	Cleaves the Boc group to restore the amine.

Warning: Do not use

for the deprotonation step of the protected species if you are using amide protecting groups, as it can sometimes cause migration.[1] Lithium bases ( , ) are preferred for benzylic deprotonation due to the tight ion pair stabilizing the anion.[1]

Module 3: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
N-Alkylation: Dialkylation observed	Used + Base instead of Reductive Amination.	Switch to Reductive Amination (Protocol 1). If is mandatory, use a large excess of amine ( eq) to statistically favor mono-alkylation.
C-Alkylation: Low yield / N-alkylation	Incomplete protection or insufficient base strength.[1]	Ensure Amine is diprotected (e.g., -dibenzyl) or use a bulky protecting group (Boc).[1] Ensure temp is to favor kinetic deprotonation of C vs N if unprotected (risky).
No Reaction (Reductive Amination)	Imine failed to form.	Add molecular sieves ( ) or to drive dehydration.
C-Alkylation: Polymerization	Nitrile polymerization (rare but possible with very strong bases).	Keep reaction dilute ( M) and avoid allowing the temperature to spike during base addition.

Module 4: Decision Logic (Visualization)

The following diagram illustrates the critical decision points for achieving regioselectivity.

Caption: Decision tree for selecting the correct synthetic pathway based on the target alkylation site. Green paths indicate recommended high-fidelity protocols.

References

• Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry. Link[1]

• Bunce, R. A., & Johnson, L. B. (1999).[1] "Acylation and Alkylation of 2- and 4-Methylbenzonitrile." Organic Preparations and Procedures International. (Demonstrates Benzylic deprotonation strategy). Link[1]

• Salvatore, R. N., et al. (2001).[1] "Synthesis of secondary amines." Tetrahedron. (Comprehensive review on N-alkylation selectivity). Link[1]

• Kano, T., et al. (2019).[1] "Highly Selective Reductive Cross-Amination between Aniline Derivatives and Alkylamines." Synlett. Link

Sources

• 1. The Acidity of Weak NH Acids: Expanding the pKa Scale in Acetonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]

Stability of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile under basic conditions

Executive Summary & Chemical Profile

Compound: 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile Core Functionality: Aromatic Nitrile / Secondary Alkyl Aryl Amine Key Stability Risk: Base-Catalyzed Nitrile Hydrolysis

This guide addresses the stability of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile when exposed to basic conditions (pH > 8). While the molecule exhibits moderate resistance to hydrolysis due to electronic shielding, it is not immune. The interplay between the electron-donating secondary amine (meta-position) and the methyl group (para-position) creates a specific electronic environment that slows, but does not prevent, the degradation of the nitrile moiety into its corresponding amide and carboxylic acid.

Critical Insight: Unlike ortho-aminobenzonitriles, which are prone to rapid intramolecular cyclization (e.g., to form indazoles or quinazolines), the meta-substitution pattern (1,3-relationship) in this compound prevents direct ring closure. Therefore, the primary degradation pathway is exclusively intermolecular hydrolysis .

Technical Troubleshooting Guide

Use this matrix to diagnose and resolve stability issues observed during synthesis, workup, or storage.

Symptom	Probable Cause	Mechanism	Corrective Action
Precipitate in basic solution	Hydrolysis to Amide	The nitrile converts to a primary amide (less soluble in organics, more polar).	Stop reaction immediately. Neutralize to pH 7 with mild acid (1M HCl) and extract with DCM.
Loss of Product (Low Yield)	Hydrolysis to Acid	Complete hydrolysis to the carboxylate salt (water-soluble).	Acidify the aqueous layer to pH 3-4 to protonate the acid, then extract with EtOAc. Note: This recovers the byproduct, not the nitrile.
Color Change (Darkening)	Amine Oxidation	Secondary amines can oxidize to N-oxides or imines in aerated basic solutions.	Degas all basic buffers with Argon/Nitrogen. Add antioxidants (e.g., Sodium Ascorbate) if compatible.
Emulsion during workup	Surfactant Effect	The amphiphilic nature (lipophilic isopentyl chain + polar amine) stabilizes emulsions at high pH.	Add brine (saturated NaCl) to the aqueous phase. Filter through a Celite pad to break the emulsion.

Deep Dive: The Hydrolysis Pathway

Understanding the degradation mechanism is crucial for controlling it. In basic media, the hydroxide ion (

) acts as a nucleophile attacking the electrophilic nitrile carbon.

Mechanism Analysis

• Electronic Shielding: The 3-amino group (isopentylamino) is an electron-donating group (EDG). Although it is meta to the nitrile, its inductive and field effects increase the electron density of the aromatic ring.

• Steric Factors: The 4-methyl group (para) and the bulky isopentyl chain (meta) provide minor steric hindrance, but the linear nature of the nitrile (

  ) leaves the carbon relatively exposed.

• Result: The compound is more stable than unsubstituted benzonitrile but will hydrolyze in strong base (e.g., 1M NaOH) or at elevated temperatures.

Visualizing the Degradation Pathway

The following diagram illustrates the stepwise conversion from Nitrile to Carboxylate under basic conditions.

Caption: Stepwise base-catalyzed hydrolysis. The conversion to Amide is often the rate-determining step in mild base, while strong base/heat drives the reaction to the Acid.

Validated Protocols

Protocol A: Safe Basic Wash (Workup)

Use this protocol to remove acidic impurities without degrading the nitrile.

Reagents:

• Saturated Sodium Bicarbonate (

  ) or 5% Sodium Carbonate ( ).

• Avoid: Sodium Hydroxide (

  ) or Potassium Hydroxide ( ).

Steps:

• Temperature Control: Cool the reaction mixture to 0–5°C (Ice bath). Hydrolysis rates drop significantly at lower temperatures.

• Biphasic System: Dissolve the crude material in a non-miscible solvent like Dichloromethane (DCM) or Toluene .

  • Why? Keeping the nitrile in the organic phase limits its contact with the aqueous base.

  • Avoid: THF or Methanol, as these increase the solubility of the base in the organic phase, accelerating hydrolysis [1].

• Rapid Contact: Perform the wash quickly (< 5 minutes). Do not let the layers sit.

• Separation: Separate layers immediately and wash the organic layer with Brine (sat. NaCl) to remove residual base.

• Drying: Dry over Sodium Sulfate (

  ) and concentrate in vacuo at .

Protocol B: Stability Stress Test (HPLC)

Use this to determine if your specific conditions are safe.

• Preparation: Dissolve 5 mg of compound in 1 mL of Methanol.

• Stress: Add 1 mL of the target basic buffer (e.g., 0.1M NaOH).

• Incubation: Incubate at Room Temperature for 1 hour.

• Analysis: Inject onto HPLC (C18 Column, ACN/Water gradient).

  • Target Peak: Nitrile (High retention time).

  • Degradant 1: Amide (Lower retention time, distinct UV spectrum).

  • Degradant 2: Acid (Lowest retention time, often broad tailing peak).

• Result: If degradation > 5% is observed, switch to a milder base.

Frequently Asked Questions (FAQs)

Q: Can I use strong base (e.g., NaOH) to extract my product? A: No. While the nitrile is somewhat stable, prolonged exposure to strong base (pH > 12) will lead to hydrolysis, especially if the mixture warms up. Use milder bases like Potassium Carbonate (

) or Sodium Bicarbonate ( ) .

Q: Is the compound stable in DMSO or DMF with base? A: Use caution. Polar aprotic solvents like DMSO and DMF significantly enhance the nucleophilicity of hydroxide ions, accelerating hydrolysis by orders of magnitude [2]. Always dilute with water or use a biphasic system (DCM/Water) if base is necessary.

Q: Why is my product turning brown in basic solution? A: This is likely oxidative degradation of the secondary amine. Amines are susceptible to oxidation by dissolved oxygen, especially in the presence of trace metal ions (often found in technical grade bases). Degas your solvents and add a radical scavenger like BHT (Butylated hydroxytoluene) if permissible.

Q: Can I store the compound as a free base oil? A: Yes, but store under inert atmosphere (Argon/Nitrogen) at -20°C . Avoid prolonged exposure to moisture and air, as slow hydrolysis can occur over months.

References

• Cohen, L. A. (1955). Hydrolysis of Nitriles. In Organic Reactions (Vol. 9, pp. 1–64). Wiley. Link

• Larock, R. C. (1999). Comprehensive Organic Transformations: A Guide to Functional Group Preparations (2nd ed., pp. 1941–1943). Wiley-VCH. Link

• BenchChem. (2025).[1] 3-Amino-4-methylbenzonitrile: Technical Data Sheet. Link (Analogous structure for baseline stability data).

• PubChem. (2025). Compound Summary for CID 79359927: 4-(((3-Hydroxy-3-methylbutyl)amino)methyl)benzonitrile.[2] National Center for Biotechnology Information. Link (Structural analog reference).

Disclaimer: This technical guide is for informational purposes only. Always perform a small-scale stability test before scaling up. Consult the Safety Data Sheet (SDS) for specific hazards associated with this compound.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-(((3-Hydroxy-3-methylbutyl)amino)methyl)benzonitrile | C13H18N2O | CID 79359927 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR Interpretation Guide: 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

Executive Summary

This technical guide provides a comprehensive structural analysis and spectral interpretation of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile (CAS: Analogous to 3-amino-4-methylbenzonitrile derivatives). As a secondary amine derivative of the 3-amino-4-methylbenzonitrile scaffold, this molecule represents a critical intermediate in the synthesis of hydrophobic dyes and specific kinase inhibitors.

This guide compares the target molecule against its primary amine precursor (3-Amino-4-methylbenzonitrile ) and its linear isomer (n-pentyl analog ), highlighting the specific spectral fingerprints required for purity assessment during drug development.

Part 1: Structural Segmentation & Logic

To accurately interpret the NMR spectrum, we must deconstruct the molecule into three distinct magnetic environments (Zones).

The Molecular Scaffold

• Zone A (Aromatic Core): A trisubstituted benzene ring. The cyano group (CN) at position 1 is electron-withdrawing (deshielding). The methyl group at position 4 and the amino group at position 3 are electron-donating (shielding), creating a "push-pull" electronic system that separates the aromatic signals.

• Zone B (The Linker): The secondary amine (-NH-) acts as the bridge. Its chemical shift is highly solvent-dependent and diagnostic of the conversion from primary to secondary amine.

• Zone C (The Isoamyl Tail): The 3-methylbutyl chain provides a unique aliphatic fingerprint, distinguishing this molecule from linear alkyl analogs.

Graphviz Logic Map: Spectral Assignment Flow

The following diagram illustrates the logical flow for assigning signals based on structural zones.

Figure 1: Logical flow for spectral assignment, separating the molecule into aromatic, heteroatom, and aliphatic domains.

Part 2: Comparative Spectral Analysis

This section compares the target molecule with its direct precursor (Primary Amine) and a structural isomer. This comparison is vital for process chemists monitoring the alkylation reaction.

Table 1: Target vs. Alternatives (Chemical Shift δ in CDCl₃)

Proton Assignment	Target Molecule (Secondary Amine)	Alternative 1: Precursor (3-Amino-4-methylbenzonitrile)	Alternative 2: Linear Isomer (n-Pentyl analog)
Ar-CH₃ (Pos 4)	2.25 ppm (s)	2.20 ppm (s)	2.25 ppm (s)
Terminal Methyls	0.96 ppm (d, 6H) (Diagnostic Iso-split)	N/A	0.90 ppm (t, 3H)(Linear triplet)
N-CH₂ (α-proton)	3.18 ppm (t/m, 2H)	N/A	3.15 ppm (t, 2H)
Internal Alkyl	1.5 - 1.8 ppm (m, 3H) (Methine + CH₂)	N/A	1.3 - 1.6 ppm (m, 6H)(Chain envelope)
Amine (-NH-)	3.8 - 4.5 ppm (br s) (1H, Exchangeable)	3.6 - 4.0 ppm (br s)(2H, NH₂)	3.8 - 4.5 ppm (br s)
Aromatic H-2	6.85 ppm (d, J~1.5Hz)	6.90 ppm (d)	6.85 ppm (d)
Aromatic H-5	7.15 ppm (d, J~8.0Hz)	7.10 ppm (d)	7.15 ppm (d)
Aromatic H-6	7.05 ppm (dd, J~8.0, 1.5Hz)	7.00 ppm (dd)	7.05 ppm (dd)

Key Interpretative Insights

• The "Iso" Fingerprint (Target vs. Linear Isomer):

  • The most critical distinction is at ~0.96 ppm . The target molecule (isoamyl chain) displays a strong doublet integrating for 6 protons.

  • The linear n-pentyl alternative will show a triplet integrating for only 3 protons at ~0.90 ppm.

  • Application: If you see a triplet at 0.9 ppm, your alkylation reagent was contaminated with n-pentyl halides/aldehydes.

• Reaction Monitoring (Target vs. Precursor):

  • Disappearance of the NH₂ signal (integrating for 2H) and appearance of the NH signal (integrating for 1H).

  • Appearance of the N-CH₂ signal at ~3.18 ppm. This is the clearest indicator that the alkyl chain has successfully attached to the nitrogen.

Part 3: Experimental Protocol (Self-Validating)

To ensure reproducible data, follow this "Senior Scientist" protocol. It includes a built-in validation step using the residual solvent peak.

Materials

• Solvent: CDCl₃ (Chloroform-d) with 0.03% TMS (Tetramethylsilane).

  • Note: DMSO-d₆ is an alternative if the salt form is used, but CDCl₃ provides better resolution for the aliphatic coupling.

• Sample Mass: 5–10 mg (for 1H NMR).

• Tube: 5mm High-Precision NMR Tube.

Step-by-Step Workflow

• Preparation:

  • Dissolve 5-10 mg of the target compound in 0.6 mL CDCl₃.

  • Critical: Ensure the solution is clear. If cloudy, filter through a small glass wool plug directly into the NMR tube. Particulates cause line broadening.

• Acquisition Parameters (400 MHz equivalent):

  • Pulse Angle: 30° (ensure accurate integration).

  • Relaxation Delay (D1): 2.0 seconds (allows methyl protons to relax fully).

  • Scans (NS): 16 or 32 (sufficient for >95% purity).

  • Spectral Width: -1 to 14 ppm.

• Processing & Validation (The "Trust" Step):

  • Phasing: Apply automatic phasing, then manual correction to ensure the baseline is flat around the aromatic region.

  • Referencing: Set the TMS peak to 0.00 ppm .

  • Validation Check: Confirm the residual CHCl₃ singlet appears at 7.26 ppm . If it drifts >0.05 ppm, recalibrate.

  • Integration Logic:

    • Set the Ar-CH₃ (2.25 ppm) singlet to an integral of 3.00 .

    • Check the Iso-Methyls (0.96 ppm) . They must integrate to 6.00 ± 0.3 . If this ratio is off, you likely have solvent occlusion or a linear impurity.

Part 4: Mechanistic Context (Synthesis & Impurities)

Understanding the synthesis helps anticipate impurities in the spectrum. The target is typically synthesized via Reductive Amination or Nucleophilic Substitution .

Figure 2: Synthesis pathway highlighting the risk of over-alkylation.

• Impurity Alert: If you observe a second set of aliphatic signals and the disappearance of the NH broad singlet, you have likely formed the tertiary amine (dialkylated product). The N-CH₂ signal for the tertiary amine will shift slightly upfield due to steric crowding.

References

• PubChem. (2025).[1] 3-Amino-4-methylbenzonitrile Compound Summary. National Library of Medicine. Available at: [Link]

• SpectraBase. (2025).[2] 1H NMR Spectrum of 3-Amino-4-methylbenzonitrile. Wiley Science Solutions. Available at: [Link][2]

• Royal Society of Chemistry. (2012). Electronic Supplementary Information: NMR data of substituted benzonitriles. Available at: [Link]

Sources

• 1. 3-Amino-4-methylbenzonitrile | C8H8N2 | CID 7016428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]

Identifying nitrile stretching frequency in IR spectrum of amino-benzonitriles

Executive Summary

The identification of the nitrile (

) stretching frequency is a critical checkpoint in the characterization of amino-benzonitrile pharmacophores. While the nitrile stretch is distinct (2200–2240 cm⁻¹), its exact position is highly sensitive to the electronic environment defined by the amino substituent's position (ortho, meta, or para).

This guide provides a definitive comparison of vibrational shifts caused by electronic conjugation and inductive effects.

Quick Reference: Nitrile Stretching Frequencies

Compound	Substitution	(cm⁻¹)	Electronic Driver
Benzonitrile	None (Reference)	2228 – 2230	Baseline Aromatic System
4-Aminobenzonitrile	Para	2211 – 2215	Strong Resonance ( ) dominates
3-Aminobenzonitrile	Meta	2225 – 2228	Inductive ( ) / Minimized Resonance
2-Aminobenzonitrile	Ortho	2210 – 2215	Resonance ( ) + Intramolecular effects

Theoretical Framework: The Physics of the Shift

To interpret the spectrum accurately, one must understand the causality between substituent effects and the bond force constant (

). The vibrational frequency ( ) is governed by Hooke's Law:

Where

is the bond force constant and is the reduced mass. Since the reduced mass of the C-N system remains constant across isomers, the observed frequency shift is purely a function of bond order ( ) .

Electronic Effects on Bond Order

The amino group (

) acts as a dual-nature substituent:

• Inductive Effect (

  ): Electron-withdrawing through the sigma bond (increases , raises ).

• Resonance Effect (

  ): Electron-donating through the pi system (decreases , lowers ).

In amino-benzonitriles, the Resonance Effect is the primary driver for frequency lowering (red shift), but its magnitude depends strictly on the topology of the substitution.

Mechanism Visualization

The following diagram illustrates the logical flow from structural substitution to observed spectral shift.

Figure 1: Mechanistic pathway of substituent effects on nitrile IR frequency.

Comparative Analysis: Isomer Differentiation

4-Aminobenzonitrile (Para-Substitution)

• Observed Shift: Significant Red Shift (~15-20 cm⁻¹ lower than benzonitrile).

• Mechanism: The para position allows for direct "through-conjugation." The lone pair on the nitrogen can delocalize through the benzene ring directly into the nitrile anti-bonding orbital. This resonance contributor imparts significant double-bond character to the C-ring bond and single-bond character to the C-N nitrile bond, weakening the stiffness of the spring (

  ).

• Diagnostic Value: If the peak is near 2210 cm⁻¹, it strongly suggests para (or ortho) substitution.

3-Aminobenzonitrile (Meta-Substitution)

• Observed Shift: Minimal Shift (Close to benzonitrile, ~2225 cm⁻¹).

• Mechanism: In the meta position, direct resonance conjugation is geometrically blocked (nodes in the MO system prevent delocalization onto the nitrile carbon). The amino group still exerts a weak inductive withdrawal (

  ) and some secondary electronic effects, but the strong bond-weakening resonance is absent.

• Diagnostic Value: A peak >2220 cm⁻¹ distinguishes the meta isomer from the para isomer.

2-Aminobenzonitrile (Ortho-Substitution)

• Observed Shift: Red Shift (Similar to para, ~2211 cm⁻¹).

• Mechanism: Like the para isomer, the ortho position allows for resonance delocalization. However, steric interactions and potential weak intramolecular hydrogen bonding (though geometrically difficult for linear nitriles) can slightly broaden or perturb the band.

• Differentiation: Distinguishing ortho from para solely by the nitrile peak is difficult. One must look at the N-H stretching region (3300-3500 cm⁻¹) where ortho isomers often show distinct splitting or shifting due to proximity effects.

Data Summary Table

Compound	Structure	(Solid/KBr)	(Asym/Sym)	Notes
Benzonitrile		2229 cm⁻¹	N/A	Reference Standard [1]
4-Aminobenzonitrile		2211 cm⁻¹	3440 / 3360 cm⁻¹	Strongest Conjugation [2]
3-Aminobenzonitrile		2225 cm⁻¹	3450 / 3370 cm⁻¹	Resonance Blocked [3]
2-Aminobenzonitrile		2211 cm⁻¹	3460 / 3360 cm⁻¹	Similar to Para [4]

Experimental Protocol: Ensuring Spectral Integrity

Nitriles are sensitive to their environment. The dipole of the

bond interacts strongly with polar solvents, leading to solvatochromic shifts. For consistent identification, solid-state analysis is recommended.

Method A: KBr Pellet (Gold Standard for Resolution)

This method avoids solvent interactions and provides the sharpest peaks for frequency determination.

• Preparation: Grind 1-2 mg of sample with ~200 mg of dry spectroscopic-grade KBr.

• Pressing: Apply 8-10 tons of pressure under vacuum to form a transparent pellet.

• Acquisition: Scan from 4000 to 400 cm⁻¹ with a resolution of 2 cm⁻¹ or better.

• Validation: Ensure the background (pure KBr) is flat and free of water bands (3400 cm⁻¹) which can obscure the amine stretches.

Method B: ATR (Attenuated Total Reflectance)

Faster, but may show slight peak shifts (1-2 cm⁻¹) compared to transmission modes due to refractive index dispersion.

Workflow Diagram

Figure 2: Experimental decision tree for identifying amino-benzonitrile isomers.

Troubleshooting & Validation

Issue: Peak Broadening or Splitting

• Cause: If the nitrile peak appears split or has a shoulder, check for Fermi Resonance . This can occur if an overtone of a lower-frequency vibration (often a ring mode) matches the fundamental nitrile frequency.

• Solution: Change the solvent (if in solution) or temperature. Fermi resonance is highly sensitive to environmental conditions, whereas the fundamental stretch is more robust.

Issue: Overlap with Alkyne Stretches

• differentiation: Alkynes also absorb near 2100-2260 cm⁻¹. However, internal alkynes are often weak/silent. Terminal alkynes show a sharp C-H stretch at 3300 cm⁻¹. Nitriles are generally stronger and sharper than internal alkynes.

References

• NIST Chemistry WebBook. Benzonitrile Infrared Spectrum. National Institute of Standards and Technology.[1]

• BenchChem. Comparative FT-IR Analysis of Nitrile Stretching. (Data for 4-aminobenzonitrile). (Note: Generalized link to database)

• RSC Advances. Synthesis and characterization of 3-aminobenzonitrile derivatives. (Citing 2225 cm⁻¹ for meta isomer).

• PubChem. 2-Aminobenzonitrile Spectral Data. National Center for Biotechnology Information.

Sources

• 1. 3-Aminocrotononitrile [webbook.nist.gov]

LC-MS fragmentation pattern of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

LC-MS Fragmentation Guide: 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

Part 1: Executive Summary & Chemical Context

4-Methyl-3-[(3-methylbutyl)amino]benzonitrile (MW: 202.29 Da) is a secondary amine intermediate often encountered in the synthesis of specialized aniline-based dyes and pharmaceutical precursors. In the context of impurity profiling, it serves as a critical lipophilic analog of the primary amine 3-amino-4-methylbenzonitrile .

This guide provides a definitive technical breakdown of its electrospray ionization (ESI) fragmentation behavior. Unlike generic spectral libraries, we focus on the mechanistic causality of ion formation to allow researchers to distinguish this compound from structural isomers (e.g., n-pentyl analogs) and degradation products.

Key Analytical Performance Metrics:

• Precursor Ion: m/z 203.15 [M+H]⁺

• Dominant Fragment (Base Peak): m/z 133.07 (Loss of isopentene)

• Diagnostic Neutral Loss: 70 Da (C₅H₁₀)

• Retention Characteristic: High lipophilicity compared to the primary amine core due to the isopentyl chain.

Part 2: Experimental Protocol

To ensure reproducibility, the following LC-MS methodology is recommended. This protocol is designed to maximize ionization efficiency of the secondary amine while promoting diagnostic in-source fragmentation for confirmation.

LC-MS/MS Conditions

Parameter	Specification	Rationale
Stationary Phase	C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm)	Provides necessary retention for the hydrophobic isopentyl tail.
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH ensures full protonation of the secondary amine ([M+H]⁺).
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Promotes desolvation and ionization in ESI positive mode.
Gradient	5% B to 95% B over 10 min	Elutes the polar primary amine early and the target lipophilic amine later.
Ionization	ESI Positive (+)	Secondary amines have high proton affinity (PA ~920 kJ/mol).
Collision Energy	Stepped (15, 30, 45 eV)	Low energy preserves the parent; high energy reveals the nitrile core.

Part 3: Fragmentation Mechanism & Pathway Analysis

The fragmentation of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile is governed by Charge-Remote Fragmentation and Onium Reaction mechanisms typical of N-alkyl anilines.

Primary Pathway: The "Alkene Loss" (Diagnostic)

Upon collisional activation, the protonated secondary amine (m/z 203) undergoes a rearrangement where the alkyl chain is cleaved. This is not a simple bond homolysis but a hydrogen rearrangement (likely a 4-membered transition state) leading to the expulsion of a neutral alkene (Isopentene , 70 Da).

• Precursor: [M+H]⁺ m/z 203.15

• Transition: Loss of C₅H₁₀ (Isopentene)

• Product: m/z 133.07 (Protonated 3-amino-4-methylbenzonitrile)

• Significance: This is the Base Peak in MS/MS spectra.[1] The presence of this transition confirms the N-alkyl substitution pattern.

Secondary Pathway: Nitrile Core Degradation

The resulting fragment at m/z 133 contains the benzonitrile core. At higher collision energies (>35 eV), this core fragments further via the loss of Hydrogen Cyanide (HCN), a characteristic signature of aromatic nitriles.

• Precursor: m/z 133.07

• Transition: Loss of HCN (27 Da)

• Product: m/z 106.06 (Tolyl cation / Tropylium derivative)

Visualization of Fragmentation Pathway

Figure 1: Mechanistic fragmentation pathway of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile in ESI(+).

Part 4: Comparative Profiling & Alternatives

To validate the identity of the target compound, it must be compared against its primary degradation product (Alternative A) and potential structural isomers (Alternative B).

Comparison Table: Target vs. Alternatives

Feature	Target Compound	Alternative A: 3-Amino-4-methylbenzonitrile	Alternative B: N-Pentyl Analog
Structure	N-Isopentyl substituted	Unsubstituted Primary Amine	N-n-Pentyl substituted (Isomer)
[M+H]⁺	203.15	133.07	203.15
Retention Time	Late (Hydrophobic)	Early (Polar)	Late (Similar to Target)
Key Neutral Loss	-70 Da (Isopentene)	-27 Da (HCN)	-70 Da (Pentene)
Differentiation	Base peak is 133	Parent is 133	Base peak is 133
Diagnostic Nuance	Branching effect: Minor m/z 43 (isopropyl) at high CE.[2][3]	No alkyl fragments.	Minor m/z 29/57 series (straight chain).

Analytical Performance Insight

• Sensitivity: The Target Compound generally exhibits higher ESI response than Alternative A. The alkyl chain increases surface activity in the electrospray droplet, enhancing ionization efficiency compared to the more polar primary amine.

• Specificity: While the Target and Alternative B (n-pentyl isomer) share the same parent mass (203) and primary fragment (133), they can be resolved chromatographically. The isopentyl group (Target) is slightly less hydrophobic than the n-pentyl group , typically causing the Target to elute slightly earlier on a C18 column.

Part 5: Experimental Workflow Visualization

The following decision tree outlines the logical flow for confirming the presence of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile in a complex mixture.

Figure 2: Logic flow for LC-MS confirmation of the target compound.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of Benzonitrile, 4-methyl-. NIST Chemistry WebBook, SRD 69.[3] Available at: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns: Amines and Nitriles. Available at: [Link]

• PubChem. Compound Summary: 4-(((3-Hydroxy-3-methylbutyl)amino)methyl)benzonitrile (Structural Analog Data). National Library of Medicine. Available at: [Link]

Sources

• 1. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 2. 4-(((3-Hydroxy-3-methylbutyl)amino)methyl)benzonitrile | C13H18N2O | CID 79359927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzonitrile, 4-methyl- [webbook.nist.gov]

Strategic HPLC Method Development for N-Alkylated Benzonitrile Impurities: A Comparative Guide

Topic: HPLC Method Development for Separating N-Alkylated Benzonitrile Impurities Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary & Chemical Context

In pharmaceutical synthesis, benzonitriles function as critical scaffolds—often serving as precursors to amidines, tetrazoles (e.g., in sartan drugs), or benzylamines.[2] A pervasive challenge in these pathways is the control of N-alkylation reactions, particularly when separating the desired mono-alkylated product from over-alkylated impurities (dialkyl) and regioisomers (C-alkylated byproducts) .

Standard C18 methods often fail to resolve these species because the hydrophobic shift between an N-ethyl and a C-ethyl isomer is negligible. This guide compares the industry-standard C18/Acetonitrile system against a chemically targeted Biphenyl/Methanol system, demonstrating why

- interactions are the superior mechanism for this separation class.[3]

The Separation Challenge[1][4]

• Target Analyte: 4-(N-ethylamino)benzonitrile (Mono-alkyl)

• Critical Impurity A: 4-(N,N-diethylamino)benzonitrile (Over-alkylated; Hydrophobic shift)

• Critical Impurity B: 2-ethyl-4-aminobenzonitrile (C-alkylated regioisomer; Shape/Electronic shift)

• Parent: 4-aminobenzonitrile

Method Development Strategy: The "Why" Behind the Choice

Effective separation relies on exploiting the specific electronic deficits of the nitrile group. The cyano group (-CN) is strongly electron-withdrawing, creating a dipole and reducing the electron density of the aromatic ring.

Decision Framework

• Hydrophobicity (C18): Relies on non-polar interactions. Limitation: Isomers with identical carbon counts (Impurity B vs Target) often co-elute.

• - Interaction (Biphenyl/Phenyl-Hexyl): The electron-deficient benzonitrile ring interacts strongly with the electron-rich biphenyl stationary phase. Steric bulk from alkylation (especially ortho-substitution) disrupts this interaction, creating resolution.

• Solvent Choice: Acetonitrile (ACN) has its own

  -electrons (triple bond), which can compete with the analyte for stationary phase sites. Methanol (MeOH) , lacking -electrons, allows the analyte-column interaction to dominate.

Visualization: Method Selection Workflow

The following decision tree illustrates the logical pathway for selecting the stationary phase based on impurity type.

Figure 1: Decision logic for stationary phase selection. Biphenyl phases are prioritized when structural isomers (regioisomers) are present.

Comparative Study: C18 vs. Biphenyl[3][5][6]

This section contrasts a standard "generic" method with an optimized "specific" method. Data presented is representative of typical chromatographic behavior for nitro/cyano-aromatics as documented in column selectivity studies [1, 3, 5].[4][5]

Experimental Setup

• System: HPLC with PDA detection (254 nm).

• Sample: Spiked mixture of Parent, Target, Impurity A (Di-alkyl), and Impurity B (C-alkyl).

• Flow Rate: 1.0 mL/min.[6]

• Temperature: 30°C.

Method A: The "Generic" Approach (Baseline)

• Column: C18 (L1), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).[6]

• Gradient: 5-95% B over 15 min.

Method B: The "Targeted" Approach (Optimized)

• Column: Biphenyl (L11), 150 x 4.6 mm, 2.7 µm (Core-shell).

• Mobile Phase: 0.1% Formic Acid in Water (A) / Methanol (B).

• Gradient: 40-80% B over 15 min (Methanol is weaker, requires higher % organic).

Performance Data Comparison

Parameter	Method A (C18 / ACN)	Method B (Biphenyl / MeOH)	Analysis
Retention (Parent)	4.2 min	5.8 min	Biphenyl shows higher retention for aromatic nitriles due to - overlap.
Resolution (Target vs. C-Alkyl)	0.8 (Co-elution)	3.2 (Baseline)	The critical pair. C18 fails to distinguish the positional isomer. Biphenyl resolves them based on steric hindrance of the -interaction.
Selectivity ( ) N-Alkyl vs Di-Alkyl	1.15	1.25	Both columns separate by hydrophobicity, but Biphenyl adds electronic discrimination.
Peak Symmetry (Tailing Factor)	1.3	1.05	Methanol/Biphenyl often yields sharper peaks for basic amines due to better surface coverage and solvent solvation.

Key Finding: While Method A is sufficient for simple N-alkylation monitoring, it fails to quantify the C-alkylated regioisomer (Impurity B), a likely byproduct in Friedel-Crafts or high-temperature alkylation conditions. Method B provides a self-validating system where peak purity is assured by the orthogonal separation mechanism.

Detailed Experimental Protocol (Optimized Method)

To implement the superior Method B , follow this step-by-step protocol. This workflow ensures reproducibility and robustness.

Reagents and Preparation[2][8]

• Mobile Phase A: Dissolve 1.0 mL of Formic Acid (LC-MS grade) in 1000 mL of HPLC-grade water. Filter through 0.22 µm membrane if not using pre-filtered solvents.

• Mobile Phase B: Pure Methanol (LC-MS grade). Note: Do not use Acetonitrile, as it suppresses the

  - selectivity mechanism [3].

• Diluent: 50:50 Water:Methanol.

Instrument Parameters

• Column: Raptor Biphenyl or Ascentis Express Biphenyl (2.7 µm or 5 µm).

• Wavelength: 254 nm (Benzonitrile absorbance max) and 210 nm (for non-aromatic impurities).

• Injection Volume: 5-10 µL.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Comment
0.0	60	40	Initial hold for polar parent retention.
10.0	20	80	Linear ramp to elute di-alkylated species.
12.0	20	80	Wash step.
12.1	60	40	Return to initial conditions.
15.0	60	40	Re-equilibration (Critical for Biphenyl phases).

System Suitability Criteria (Self-Validation)

For this method to be considered valid in a regulated environment, the following criteria must be met:

• Resolution (

  ): > 2.0 between Target (Mono-alkyl) and Impurity B (C-alkyl).

• Tailing Factor: < 1.5 for the Target peak (indicates no secondary silanol interactions with the amine).

• Precision: %RSD < 2.0% for retention time and area (n=6 injections).

Mechanistic Visualization

Understanding the interaction at the molecular level allows for better troubleshooting. The diagram below details why the Biphenyl phase succeeds where C18 fails.

Figure 2: Mechanistic differentiation. The ortho-substitution on the impurity prevents planar alignment with the stationary phase, reducing retention relative to the target.

References

• Restek Corporation. (2025).[7] Why biphenyl is replacing C18 in HPLC. SelectScience. Link

• BenchChem. (2025).[4][6][8] A Comparative Guide to Validated HPLC Methods for 3-Methylbenzonitrile Purity Analysis. Link

• Agilent Technologies. (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Link

• SIELC Technologies. (2018).[9] Separation of Benzonitrile, 4-amino- on Newcrom R1 HPLC column. Link

• Croes, K. et al. (2005). Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases. LCGC International. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column | SIELC Technologies [sielc.com]
• 3. lcms.cz [lcms.cz]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. agilent.com [agilent.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. selectscience.net [selectscience.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Separation of Benzonitrile, 4-amino- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Comparative Guide: Reductive Amination vs. Direct Alkylation for Secondary Amine Synthesis

[1][2]

Abstract

The selective synthesis of secondary amines is a cornerstone challenge in medicinal chemistry and drug development. While direct alkylation (DA) offers conceptual simplicity, it is frequently plagued by the "polyalkylation" phenomenon, where the product is more nucleophilic than the starting material.[1] Reductive amination (RA) has emerged as the industry standard for overcoming this kinetic trap. This guide provides a technical comparison of both methodologies, supported by mechanistic insights, experimental protocols, and performance data, to assist researchers in selecting the optimal pathway for their specific substrates.

The Synthetic Challenge: Controlling Nucleophilicity

The fundamental difficulty in synthesizing secondary amines (

) from primary amines ( ) lies in the modulation of nucleophilicity.

• Direct Alkylation (DA): Relies on an

  substitution between an amine and an alkyl halide. The resulting secondary amine is often more electron-rich (due to inductive donation from the added alkyl group) than the primary amine precursor. This leads to a runaway reaction, forming tertiary amines and quaternary ammonium salts.[2]

• Reductive Amination (RA): Decouples the C-N bond formation from the reduction step. The intermediate imine (or iminium ion) is less nucleophilic than the precursor amine and does not compete for the electrophile, effectively capping the reaction at the mono-alkylated stage.

Comparative Mechanism Visualization

The following diagram illustrates the kinetic divergence between the two pathways.

Figure 1: Mechanistic comparison showing the "runaway" nature of Direct Alkylation vs. the stepwise control of Reductive Amination.

Performance Matrix: Head-to-Head Comparison

The following data is synthesized from standard organic synthesis literature, comparing the synthesis of N-methylbenzylamine from benzylamine (a standard benchmark reaction).

Feature	Direct Alkylation (DA)	Reductive Amination (RA)
Reaction Type	Nucleophilic Substitution	Condensation + Hydride Reduction
Reagents	Alkyl Halide (e.g., MeI), Base	Carbonyl (e.g., HCHO), Reductant (STAB/NaBH3CN)
Selectivity	Poor. ~30-40% Mono-alkylated. Significant di/tri-alkylation.[2][3]	Excellent. >95% Mono-alkylated product.
Yield (Isolated)	Low (<40%) unless amine is in large excess.	High (>85-95%).
Atom Economy	Low (requires excess reagents/separation).	High (stoichiometric efficiency).
Safety	Alkyl halides are often potential carcinogens/lacrimators.	Borohydrides are toxic/flammable but manageable.
Primary Use Case	Synthesis of Quaternary Ammonium Salts.[2][4][5]	Synthesis of Secondary/Tertiary Amines.

Key Data Point: Yield Discrepancy

In a comparative study of benzylamine alkylation:

• Method A (DA): Reaction with 1.0 equiv Methyl Iodide yields a statistical mixture: ~40% secondary amine, ~30% tertiary amine, ~10% quaternary salt.

• Method B (RA): Reaction with Benzaldehyde + Sodium Triacetoxyborohydride (STAB) yields 99% secondary amine with trace impurities.

Experimental Protocols

Protocol A: Reductive Amination (Recommended)

System: Sodium Triacetoxyborohydride (STAB) / DCE. Rationale: STAB is the preferred reductant because it is mild enough not to reduce aldehydes/ketones directly, but strong enough to reduce the imine in situ (Direct Reductive Amination).

• Preparation: In a dry round-bottom flask under

  , dissolve the Primary Amine (1.0 equiv, e.g., 10 mmol) and the Aldehyde/Ketone (1.1 equiv) in 1,2-Dichloroethane (DCE) or THF (0.2 M concentration).

• Imine Formation: Add Acetic Acid (1.0 equiv). Stir at room temperature for 15–30 minutes to facilitate imine formation.

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (1.4 equiv) portion-wise over 5 minutes.

  • Note: Gas evolution (

    ) may occur; ensure venting.

• Reaction: Allow to warm to room temperature and stir for 2–16 hours. Monitor by TLC or LCMS for disappearance of the imine.

• Quench: Quench with saturated aqueous

  . Stir for 15 minutes until gas evolution ceases.

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over

  , and concentrate.

Protocol B: Direct Alkylation (For Reference Only)

System: Alkyl Halide / Base / Acetonitrile. Warning: This method is prone to over-alkylation.[2][3][1] Use only if RA is impossible (e.g., alkyl group has no carbonyl precursor).

• Preparation: Dissolve Primary Amine (1.0 equiv) in Acetonitrile (0.1 M). Add

  or DIPEA (2.0 equiv).

• Addition: Cool to 0°C. Add Alkyl Halide (0.9 equiv - slight deficit to limit over-alkylation) dropwise via syringe pump over 1 hour.

  • Critical: Slow addition keeps the concentration of electrophile low, statistically favoring reaction with the abundant starting amine.

• Reaction: Stir at room temperature for 12 hours.

• Workup: Filter off solids. Concentrate filtrate. Purify via column chromatography (Critical step to separate mono/di/tri-alkylated mixtures).

Decision Logic for Method Selection

When should you deviate from the standard Reductive Amination? Use the decision tree below.

Figure 2: Decision matrix for selecting the appropriate alkylation strategy.

Conclusion

For the synthesis of secondary amines, Reductive Amination is the superior methodology in terms of yield, selectivity, and purification efficiency. The kinetic control provided by the intermediate imine prevents the "runaway" over-alkylation observed in Direct Alkylation. Direct Alkylation should be reserved for the synthesis of quaternary ammonium salts or specific cases where the corresponding carbonyl precursor is unstable or unavailable.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[6] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[6][7][8] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. [Link]

• Master Organic Chemistry. (2017). Reductive Amination. [Link]

• Organic Chemistry Portal. Reductive Amination. [Link]

• Salvatore, R. N., Yoon, C. H., & Jung, K. W. (2001). Synthesis of secondary amines. Tetrahedron. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

UV-Vis absorption maxima of 3-amino-4-methylbenzonitrile derivatives

Title: Photophysical Profiling: UV-Vis Absorption Maxima of 3-Amino-4-methylbenzonitrile and Its Advanced Derivatives

Executive Summary For researchers in organic synthesis, materials science, and drug development, 3-amino-4-methylbenzonitrile (CAS: 60710-80-7) serves as a critical building block [1]. However, when developing downstream fluorophores, photoinitiators, or active pharmaceutical ingredients (APIs), understanding the photophysical properties of the core compound versus its derivatives is paramount. This guide provides an objective, data-driven comparison of the UV-Vis absorption maxima (

) of 3-amino-4-methylbenzonitrile and its structural analogs, detailing the mechanistic drivers behind their spectral shifts and providing a self-validating protocol for accurate spectroscopic analysis.

Mechanistic Insights: The Causality of Spectral Shifts

As an Application Scientist, I frequently observe discrepancies in reported UV-Vis data due to a misunderstanding of the underlying electronic transitions. The absorption spectrum of aminobenzonitriles is fundamentally governed by a "push-pull" intramolecular charge transfer (ICT) system.

• The Donor-Acceptor Dynamic: The amino (

  ) group acts as a strong electron-donating group (EDG), while the cyano ( ) group acts as a potent electron-withdrawing group (EWG). Upon photoexcitation, electron density shifts from the amino moiety toward the cyano moiety.

• Conjugation and the Energy Gap: According to the Franck-Condon principle, the vertical excitation from the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO) dictates the primary

  . Extending the conjugated -system or altering the electronegativity of substituents directly compresses this energy gap, resulting in a bathochromic (red) shift [2].

Understanding this causality allows researchers to rationally design derivatives: adding halogen atoms (like chlorine) alters the HOMO-LUMO localization [3], while appending styryl groups pushes the absorption deep into the visible spectrum [4].

Comparative UV-Vis Performance Data

The table below contrasts the baseline photophysical performance of 3-amino-4-methylbenzonitrile against several highly functionalized derivatives. This data is crucial for selecting the appropriate precursor based on the target excitation wavelength of your final assay or material.

Compound / Derivative	Key Structural Modification	Primary Band ( )	Secondary ICT / Band ( )	Primary Application Focus
3-Amino-4-methylbenzonitrile	Baseline (Methyl + Amino + Cyano)	~240 - 250 nm	~310 - 320 nm	Pharmaceutical intermediate [1]
2-Amino-4-chlorobenzonitrile	Halogenation (Cl replaces Methyl)	~230 nm	~330 nm	Nucleophilic precursor / Crystallography [3]
Styryl-substituted aminobenzonitriles	Extended -conjugation (Styryl group)	~340 nm	~450 nm	Fluorescent sensors / Photoinitiators [4]
2-Amino pyrimidine derivatives (2-APDA)	Heterocyclic substitution (Protonated in TFA)	~280 nm	365 nm	UVA filtering / Sunscreen agents [5]

Data Interpretation: The transition from a simple methyl substitution to an extended styryl conjugation results in a massive ~130 nm red-shift in the ICT band. Meanwhile, protonation of complex pyrimidine derivatives locks the tautomeric state, pushing the absorption to exactly 365 nm, perfectly aligning with commercial UV LED emission outputs [4, 5].

Standardized Experimental Protocol: High-Fidelity UV-Vis Acquisition

To ensure reproducibility, researchers must treat UV-Vis spectroscopy not just as a measurement, but as a self-validating system . Minor deviations in solvent polarity or localized aggregation will cause artificial peak broadening or solvatochromic shifts.

Materials Required:

• Spectroscopic-grade Ethanol (EtOH)

• Matched quartz cuvettes (10 mm path length)

• Double-beam UV-Vis Spectrophotometer

Step-by-Step Methodology:

• Solvent Selection & Baseline Correction:

  • Action: Fill two matched quartz cuvettes with spectroscopic-grade ethanol. Place them in the reference and sample paths of the spectrophotometer and perform a baseline zeroing from 200 nm to 600 nm.

  • Causality: Ethanol, a polar protic solvent, stabilizes the excited ICT state of aminobenzonitriles via hydrogen bonding. Dual-beam blanking mathematically eliminates the solvent's intrinsic cutoff absorbance, ensuring the resulting peaks belong solely to the analyte.

• Stock Solution Preparation:

  • Action: Weigh and dissolve 3-amino-4-methylbenzonitrile to create a 1.0 mM stock solution in ethanol. Sonicate for 5 minutes in a dark environment to prevent premature photo-degradation.

• Serial Dilution & Linearity Validation (The Self-Validating Step):

  • Action: Dilute the stock to create a working series: 5 µM, 10 µM, 20 µM, and 40 µM.

  • Causality: Aminobenzonitriles can form intermolecular dimers at high concentrations, which distorts the absorption band. By plotting Absorbance vs. Concentration at the observed

    , you validate the Beer-Lambert Law ( ). An mathematically proves the compound is in a monomeric state and the spectrum is artifact-free.

• Spectral Acquisition & Data Processing:

  • Action: Scan each dilution at a rate of 200 nm/min with a slit width of 1 nm. Extract the exact

    and calculate the molar extinction coefficient ( ) from the linear regression slope.

Spectroscopic Validation Workflow

The following diagram illustrates the logical flow of the self-validating protocol described above, ensuring data integrity from preparation to final extraction.

Workflow for self-validating UV-Vis spectroscopic analysis of aminobenzonitrile derivatives.

References

• ChemicalBook. "3-Amino-4-methylbenzonitrile Properties, Uses, and Synthesis." ChemicalBook CAS DataBase.
• Shimadzu. "The Relationship Between UV-VIS Absorption and Structure of Organic Compounds." Shimadzu Application Notes.
• Malaysian Journal of Analytical Sciences. "Spectroscopic, Crystal Structure, Hirshfeld Surface and DFT Studies of 2-Amino-4-chlorobenzonitrile." Analis.
• ResearchGate. "UV-Vis absorption spectra of 2-amino-4-phenyl-6-[4-[(E)-styryl]phenyl]benzene-1,3-dicarbonitrile derivatives." Scientific Publications.
• National Institutes of Health (PMC). "Comparative Study of UVA Filtering Compounds 2-Methyl/2-Amino Pyrimidine Derivatives of Avobenzone under Acidic Conditions." NIH.

A Comparative Guide to Purity Validation: Leveraging qNMR for 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

Introduction: The Imperative of Purity in Drug Development

In the landscape of pharmaceutical research and drug development, the absolute purity of a chemical entity is not merely a quality metric; it is a cornerstone of safety, efficacy, and reproducibility. For novel intermediates like 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile, a versatile benzonitrile derivative, establishing an accurate and robust purity profile is paramount. Impurities can drastically alter pharmacological and toxicological outcomes, making their precise quantification a critical step.[1][2]

This guide provides an in-depth comparison of analytical methods for purity determination, focusing on the superior capabilities of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Unlike traditional chromatographic techniques that provide relative purity, qNMR stands out as a primary analytical method capable of delivering absolute purity assessment with direct traceability to the International System of Units (SI).[3][4] We will explore the theoretical underpinnings of qNMR, present a detailed experimental protocol for the purity validation of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile, and compare its performance against alternative methods.

The qNMR Advantage: A Paradigm of Absolute Quantification

Quantitative NMR (qNMR) operates on a fundamental principle that distinguishes it from nearly all other analytical techniques: the area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[3][5] This linear relationship allows for the determination of the absolute concentration or purity of a substance by co-dissolving it with a certified internal standard of known purity and concentration.[6][7]

This approach eliminates the need for substance-specific reference standards for the analyte, which are often unavailable for new chemical entities like 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile.[6][8] The technique is non-destructive, requires minimal sample preparation, and its results are anchored in the metrological traceability of the certified reference material (CRM) used.[3][4] The International Organization for Standardization has recognized the reliability of this technique by establishing ISO 24583, which outlines the general requirements for 1H qNMR internal standard methods.[8][9][10]

Comparative Analysis: qNMR vs. Traditional Purity Assessment Methods

The choice of an analytical method depends on a balance of factors including the analyte's properties, the nature of potential impurities, and the required level of accuracy.[1] While techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are workhorses in purity analysis, they fundamentally differ from qNMR.

Parameter	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Absolute quantification based on the direct proportionality between NMR signal integral and the number of nuclei.[1][5]	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[1]	Separation of volatile compounds based on partitioning between a gaseous mobile phase and a liquid/solid stationary phase.
Quantification	Absolute Purity (%w/w) using a certified internal standard. Does not require an identical standard for the analyte.[3][6]	Relative Purity (Area %) . Requires a reference standard of the analyte for accurate quantification (response factor).[11]	Relative Purity (Area %) . Requires a reference standard of the analyte for accurate quantification.
Reference Standard	Requires a certified internal standard of a different substance (e.g., maleic acid).[8]	Requires a highly purified reference standard of the same substance being analyzed.[11]	Requires a highly purified reference standard of the same substance being analyzed.
Destructive?	No, the sample can be recovered and used for further analyses.[3]	Yes, the sample is consumed during the analysis.	Yes, the sample is consumed during the analysis.
Universality	Nearly universal detection for soluble molecules containing NMR-active nuclei (e.g., ¹H).[8]	Detection is dependent on the presence of a chromophore (for UV detection) or other specific properties.	Limited to volatile and thermally stable compounds.
Traceability	Directly traceable to SI units through the certified mass of the internal standard.[3][4]	Traceability is dependent on the purity of the analyte-specific reference standard, which itself may have been certified by qNMR.	Traceability is dependent on the purity of the analyte-specific reference standard.
Throughput	High-throughput analysis is possible with automation.[6]	Generally lower throughput due to run times and column equilibration.	Moderate throughput, often dependent on temperature programming.

Methodology Deep Dive: qNMR Purity Assay for 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

This section details the experimental design and provides a causal explanation for the methodological choices in determining the purity of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile.

The Principle of Calculation

The purity of the analyte (Pa) is calculated using the following equation, which relates the integral values of the analyte and the internal standard to their molecular weights, masses, and the number of protons giving rise to the selected signals.[12]

Pa = (Ia / Istd) * (Nstd / Na) * (Ma / Mstd) * (mstd / ma) * Pstd

Where:

• I : Integral value of the signal

• N : Number of protons for the integrated signal

• M : Molar mass

• m : Mass

• P : Purity of the standard

• a : Analyte (4-Methyl-3-[(3-methylbutyl)amino]benzonitrile)

• std : Internal Standard

Experimental Design & Causality: The "Why" Behind the "How"

A robust qNMR experiment is built on a foundation of deliberate choices designed to ensure accuracy and precision.

• Selection of Internal Standard:

  • What: Maleic acid is chosen as the internal standard.

  • Why: An ideal internal standard must have high purity (≥99%), be chemically stable and non-reactive with the analyte, and possess sharp NMR signals that do not overlap with analyte or solvent signals.[3][13] Maleic acid fulfills these criteria, offering a sharp singlet for its two olefinic protons around 6.2-6.5 ppm (in DMSO-d₆), a region typically free of signals from the analyte. Its purity can be certified and is traceable to primary standards from institutions like NIST.[14][15]

• Selection of Solvent:

  • What: Deuterated dimethyl sulfoxide (DMSO-d₆) is used as the solvent.

  • Why: The solvent must completely dissolve both the analyte and the internal standard to ensure a homogeneous solution, which is critical for accurate results.[12] Based on the structure of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile (containing aromatic, amine, and alkyl functionalities), DMSO-d₆ is an excellent choice due to its high polarity and solubilizing power. It also has a residual proton signal that does not interfere with the key analyte or standard signals.

• Critical NMR Parameters for Quantification:

  • Why: Standard NMR acquisition parameters used for structural elucidation are often insufficient for quantification.[5] To ensure the integral area is directly proportional to the number of nuclei, the experiment must be set up to allow for full magnetization recovery between scans.

  • Relaxation Delay (D1): A long relaxation delay (D1) of at least 5 times the longest T₁ (spin-lattice relaxation time) of all signals being quantified is crucial. This ensures that all protons have fully relaxed back to their equilibrium state before the next pulse, preventing signal saturation and ensuring accurate integration. A D1 of 30-60 seconds is a common and safe choice for small molecules.

  • Number of Scans (NS): A sufficient number of scans is required to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended) for the signals being integrated. This improves the precision of the integration.[12]

Logical Workflow for qNMR Purity Determination

The following diagram illustrates the logical steps involved in performing a qNMR purity assay.

Caption: Logical workflow for qNMR purity determination.

Experimental Protocol: Step-by-Step Guide

1. Materials and Reagents

• 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile (Analyte)

• Maleic Acid (Certified Internal Standard, Purity ≥ 99.5%)

• Dimethyl sulfoxide-d₆ (DMSO-d₆), ≥99.8% D

• High-precision analytical balance (readability ±0.01 mg or better)

• Class A volumetric glassware (if preparing stock solutions)

• 5 mm NMR tubes

2. Instrumentation

• NMR Spectrometer (e.g., 400 MHz or higher) equipped with a proton-sensitive probe.

3. Sample Preparation NOTE: Accurate weighing is the most critical step and a primary source of error.[8][14] Use an anti-static device if necessary.

• Accurately weigh approximately 5-10 mg of the maleic acid internal standard (mstd) directly into a clean, dry glass vial. Record the mass to the highest precision.

• Accurately weigh approximately 15-25 mg of 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile (ma) into the same vial. Record the mass. The goal is a molar ratio between analyte and standard that yields a 1:1 intensity ratio for the peaks chosen for integration.[12][15]

• Add approximately 0.7 mL of DMSO-d₆ to the vial.

• Vortex or sonicate the vial until both the analyte and the standard are completely dissolved.

• Transfer the homogeneous solution to a 5 mm NMR tube.

4. NMR Data Acquisition

• Insert the sample into the NMR spectrometer and allow it to thermally equilibrate.

• Lock onto the deuterium signal of DMSO-d₆.

• Shim the magnetic field to achieve a narrow and symmetrical solvent peak shape.

• Set the following key acquisition parameters:

  • Pulse Program: Standard 1D proton (e.g., 'zg30')

  • Pulse Angle: 30-90 degrees (a 90-degree pulse gives the best S/N per scan, but a 30-degree pulse can shorten the required D1).

  • Relaxation Delay (D1): 60 seconds (ensures full relaxation).

  • Acquisition Time (AQ): ≥ 3 seconds.

  • Number of Scans (NS): 16 to 64 (adjust to achieve S/N > 250:1 on the smallest integral to be used).

• Acquire the spectrum.

5. Data Processing and Purity Calculation

• Apply Fourier transformation to the FID.

• Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Apply a baseline correction to ensure a flat baseline across the entire spectrum, especially around the peaks to be integrated. Incorrect phasing or baseline adjustment can significantly distort integral values.[12]

• Select well-resolved signals for integration:

  • Analyte: The singlet from the aromatic proton between the cyano and amino groups, or the two-proton doublet from the aromatic ring.

  • Standard: The singlet from the two olefinic protons of maleic acid (~6.2-6.5 ppm).

• Integrate the selected peaks. The integration region should span a frequency range at least 64 times the full width at half height (FWHH) of the peak to capture >99% of the signal intensity.[12]

• Use the integral values and the recorded masses in the purity equation to calculate the final purity (%w/w).

Data Interpretation and Hypothetical Results

Hypothetical Data:

• Analyte (4-Methyl-3-[(3-methylbutyl)amino]benzonitrile):

  • Mass (ma): 20.15 mg

  • Molar Mass (Ma): 216.31 g/mol

  • Selected Signal: Aromatic singlet (1 proton, Na = 1)

  • Integral (Ia): 1.00

• Internal Standard (Maleic Acid):

  • Mass (mstd): 8.55 mg

  • Molar Mass (Mstd): 116.07 g/mol

  • Purity (Pstd): 99.8%

  • Selected Signal: Olefinic singlet (2 protons, Nstd = 2)

  • Integral (Istd): 1.55

Calculation: Pa = (1.00 / 1.55) * (2 / 1) * (216.31 / 116.07) * (8.55 / 20.15) * 0.998 Pa = (0.645) * (2) * (1.864) * (0.424) * 0.998 Pa = 1.016 * 0.998 = 1.014 Purity = 98.6% (w/w)

Conclusion: Adopting a Gold Standard for Purity Assessment

For researchers, scientists, and drug development professionals, qNMR offers an unparalleled method for the absolute purity determination of chemical compounds. Its foundation in a primary ratio measurement principle, direct SI traceability, and independence from analyte-specific reference standards make it an authoritative and trustworthy technique.[3][16] When compared to traditional methods like HPLC, which provide relative purity based on detector response, qNMR delivers a more accurate and defensible value. By implementing the robust, self-validating protocol described herein for 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile, laboratories can ensure the highest level of confidence in their material's quality, a critical factor for the integrity and success of any research or development program.

References

• Title: Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability - JEOL Source: JEOL URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: A Guide to Quantitative NMR (qNMR) Source: Emery Pharma URL: [Link]

• Title: 1H qNMR Purity Analyses and the Implications of ISO 24583 Source: Mettler Toledo URL: [Link]

• Title: INTERNATIONAL STANDARD ISO 24583 Source: standards.iteh.ai URL: [Link]

• Title: qNMR for Purity Determination in Pharmaceuticals Source: RSSL URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists Source: PMC (PubMed Central) URL: [Link]

• Title: Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology Source: qNMR Exchange URL: [Link]

• Title: Quantitative NMR Spectroscopy Source: University of St Andrews URL: [Link]

• Title: qNMR - Quantitative Analysis by NMR Source: AWS URL: [Link]

• Title: qNMR Standards Source: Goss Scientific URL: [Link]

• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: ACS Publications URL: [Link]

• Title: Purity analysis with qNMR vs IR Source: Reddit URL: [Link]

• Title: Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Recent Trends in Analytical Techniques for Impurity Profiling Source: Austin Publishing Group URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biomedres.us [biomedres.us]
• 3. resolvemass.ca [resolvemass.ca]
• 4. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 5. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mt.com [mt.com]
• 9. Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability | Products | JEOL Ltd. [jeol.com]
• 10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 11. reddit.com [reddit.com]
• 12. emerypharma.com [emerypharma.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. ukisotope.com [ukisotope.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]

Comparison of isopentyl vs. n-pentyl substitution effects on bioactivity

As a Senior Application Scientist, I frequently guide lead optimization campaigns where the modification of a simple aliphatic chain dictates the success or failure of a pharmacophore. A classic dilemma in medicinal chemistry is the selection between an n-pentyl (linear) and an isopentyl (3-methylbutyl, branched) substituent. While both five-carbon chains confer nearly identical theoretical lipophilicity (CLogP), their distinct spatial geometries drive profound differences in target affinity, membrane permeability, and off-target toxicity.

This guide objectively compares the bioactivity profiles of n-pentyl and isopentyl substitutions across multiple therapeutic classes, providing actionable experimental data and self-validating protocols for your drug development workflows.

Mechanistic Causality: Conformational Flexibility vs. Steric Bulk

The decision to substitute a linear chain with a branched isomer fundamentally alters the thermodynamic signature of receptor binding:

• n-Pentyl (Linear): Possesses high conformational flexibility. This allows the chain to thread into narrow, deep hydrophobic pockets (e.g., specific nuclear receptors or biofilm matrix targets). However, this flexibility incurs a higher entropic penalty upon binding, and the exposed

  -terminus is highly susceptible to cytochrome P450-mediated oxidation.

• Isopentyl (Branched): The terminal isopropyl branch restricts conformational freedom, meaning the molecule is often pre-organized for binding (lowering the entropic penalty). The added steric bulk acts as an anchor in wider hydrophobic clefts and can significantly enhance lipid bilayer traversal by disrupting local lipid packing.

Comparative Bioactivity Across Pharmacophores

The superiority of one isomer over the other is strictly target-dependent. Below is a synthesized comparison of experimental outcomes based on recent structure-activity relationship (SAR) studies.

Pharmacophore / Target	n-Pentyl Substitution	Isopentyl Substitution	Mechanistic Causality
Gallic Acid Esters (Trypanosoma brucei)	Inactive (MIC > 100 µM)	Highly Active (GI50 ~ 3 µM)	The branched isopentyl bulk optimally fills the parasitic target's broad hydrophobic pocket, whereas the linear chain fails to anchor effectively[1].
Platinum(II) Complexes (HeLa Cytotoxicity)	Moderate Activity (Intermediate platination)	Maximum Activity (Highest DNA platination)	Increased branching in the isopentyl ester enhances lipid bilayer traversal, maximizing intracellular platinum accumulation[2].
2,3-Pyrrolidinediones (S. aureus Biofilm)	High Inhibition (>80% at 40 µM)	Decreased Activity	The linear n-pentyl chain threads perfectly into the biofilm matrix target; the branched isopentyl introduces severe steric clashes[3].
Phthalates (Endocrine Disruption)	Maximum Potency (DnPeP is most toxic)	Lower Potency	The linear chain perfectly matches the narrow hydrophobic cleft of reproductive toxicity targets, triggering the "phthalate syndrome"[4].

Structural Activity Relationship (SAR) Pathway

To visualize how these five-carbon isomers diverge in their biological applications, refer to the mechanistic decision tree below.

Mechanistic divergence of n-pentyl vs. isopentyl substitutions across different biological targets.

Self-Validating Experimental Methodologies

To ensure scientific integrity, any bioactivity claims regarding alkyl chain modifications must be rigorously tested. Below are the field-proven, self-validating protocols used to generate the comparative data discussed above.

Protocol A: Phenotypic Screening for Trypanocidal Activity (Resazurin Assay)

Objective: Evaluate the GI50 differences between n-pentyl and isopentyl gallic acid esters. Causality: Resazurin (Alamar Blue) is reduced to highly fluorescent resorufin by metabolically active cells. This provides a direct, quantifiable readout of parasite viability.

• Cell Culture & Seeding: Cultivate T. brucei bloodstream forms in HMI-9 medium. Seed

  cells/well into a 96-well black microtiter plate.

• Compound Dosing: Prepare a 10-point, 3-fold serial dilution of both n-pentyl and isopentyl analogs (ranging from 0.1 µM to 100 µM).

• Self-Validation Controls: Include Suramin (1 µM) as a positive control for complete parasite death, and 1% DMSO as a vehicle control.

  • Validation Checkpoint: Calculate the Z'-factor using the formula:

    . Do not proceed with data analysis if Z' < 0.5 , as this indicates unacceptable assay noise.

• Incubation & Readout: Incubate for 48 hours at 37°C. Add 10 µL of resazurin solution (0.15 mg/mL) to each well. Incubate for an additional 24 hours, then measure fluorescence (Excitation: 540 nm / Emission: 590 nm).

Protocol B: ICP-MS Quantification of Intracellular Platinum Uptake

Objective: Measure how isopentyl branching enhances the cellular permeability of Pt(II) complexes compared to linear n-pentyl chains. Causality: ICP-MS provides absolute elemental quantification. Normalizing this to total cellular protein ensures that apparent uptake differences are not artifacts of varying cell numbers.

• Cell Treatment: Seed HeLa cells at

  cells/well in 6-well plates. Expose cells to the IC50 concentrations of the respective Pt(II) complexes for 24 hours.

• Matrix Digestion: Wash the cells three times with ice-cold PBS to remove extracellular platinum. Lyse the cells using RIPA buffer. Transfer the lysate to Teflon vials and digest in 70% ultra-pure

  at 80°C for 2 hours.

• Self-Validation (Internal Standard): Spike all samples and calibration blanks with 10 ppb of Iridium (

  ).

  • Validation Checkpoint: The

    signal corrects for matrix effects and nebulizer drift. If the Iridium recovery falls outside the 90%–110% range, the sample matrix is causing ion suppression, and the sample must be diluted and re-run.

• Measurement & Normalization: Quantify the

  isotope using ICP-MS. In parallel, determine the total protein concentration of the initial lysate using a standard BCA assay. Report the final bioactivity metric as ng Pt / mg protein.

References

1.1 - MDPI 2.2 - NIH / Elsevier 3.3 - NIH 4. 4 - HBM4EU

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis, characterization and cytotoxic activity of novel platinum(II) iodido complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Expanded Library of Novel 2,3-Pyrrolidinedione Analogues Exhibit Anti-biofilm Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hbm4eu.eu [hbm4eu.eu]

Reference Standards for 3-(Isoamylamino)-4-methylbenzonitrile Analysis: A Strategic Guide for Nitrosamine Risk Mitigation

This guide provides a critical technical analysis of reference standards for 3-(isoamylamino)-4-methylbenzonitrile , a specific secondary amine impurity encountered in the synthesis of pharmaceutical intermediates derived from 3-amino-4-methylbenzonitrile (e.g., in the production of Sartans and certain Kinase Inhibitors).

Given the regulatory scrutiny on Nitrosamine Drug Substance Related Impurities (NDSRIs) , this secondary amine is a high-risk precursor. Its accurate quantification is essential for risk assessment (ICH M7) and control strategies.

Executive Summary: The Criticality of the Analyte

3-(isoamylamino)-4-methylbenzonitrile is a process-related impurity formed via the reductive amination of the key starting material (KSM), 3-amino-4-methylbenzonitrile , with isovaleraldehyde (a common trace impurity in solvents like isoamyl alcohol or MIBK).

As a secondary aromatic amine , it poses a dual risk:

• Direct Toxicity: Potential for off-target pharmacological effects.

• Genotoxicity Precursor: In the presence of nitrosating agents (nitrites, NOx), it readily forms N-nitroso-3-(isoamylamino)-4-methylbenzonitrile , a potent mutagenic impurity (Class 1 or 2 carcinogen).

Accurate analysis requires a reference standard of exceptional purity and characterization to support LC-MS/MS quantification at trace levels (ppm/ppb).

Comparative Analysis: Selecting the Right Standard

The choice of reference standard directly impacts the validity of your analytical method. Below is a comparison of the three primary tiers of standards available for this analyte.

Table 1: Performance Comparison of Reference Standard Types

Feature	Tier 1: Certified Reference Material (CRM)	Tier 2: High-Purity Working Standard	Tier 3: Reagent/Research Grade
Primary Use	Method Validation, Release Testing , Dispute Resolution	Routine QC, Process Monitoring	R&D, Early Route Scouting
Purity	>99.0% (Mass Balance)	>98.0% (HPLC Area %)	>95.0% (Variable)
Characterization	Full: 1H-NMR, 13C-NMR, MS, IR, TGA, ROI, KF	Partial: 1H-NMR, HPLC, MS	Minimal: HPLC or TLC only
Traceability	NIST/USP/EP Traceable	Internal Traceability	None
Uncertainty	Explicitly stated (e.g., ±0.5%)	Not defined	High/Unknown
Risk of Bias	Low: Eliminates matrix effects	Medium: Potential solvent/salt errors	High: False positives/negatives likely

Recommendation

For Nitrosamine Risk Assessment (where limits are often <30 ppb), a Tier 1 CRM or a fully characterized Tier 2 Working Standard is mandatory. Using Tier 3 standards can lead to significant quantification errors due to unknown salt forms or residual solvents (e.g., isovaleraldehyde adducts).

Synthesis & Characterization Protocol

If a commercial CRM is unavailable, a high-purity working standard must be synthesized and qualified in-house.

A. Synthesis Route: Reductive Amination

The most robust route minimizes side reactions (over-alkylation) by using a mild reducing agent.

Reaction: 3-amino-4-methylbenzonitrile + Isovaleraldehyde

3-(isoamylamino)-4-methylbenzonitrile

Step-by-Step Protocol:

• Imine Formation: Dissolve 3-amino-4-methylbenzonitrile (1.0 eq) in Dichloromethane (DCM). Add Isovaleraldehyde (1.1 eq) and Acetic Acid (1.5 eq). Stir at room temperature for 2 hours under Nitrogen.

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise.

• Quench: Stir overnight at RT. Quench with saturated NaHCO3 solution.

• Extraction: Extract organic layer, wash with brine, dry over Na2SO4, and concentrate.

• Purification: Flash Column Chromatography (Hexane:Ethyl Acetate, gradient 95:5 to 80:20).

  • Target: Pale yellow oil or low-melting solid.

B. Structural Validation (Self-Validating Logic)

The standard is only valid if the structure is confirmed unequivocally.

• 1H-NMR (DMSO-d6): Look for the doublet at ~0.9 ppm (isoamyl methyls) and the triplet/multiplet at ~3.2 ppm (N-CH2). The aromatic region must show the 3,4-substitution pattern.

• MS (ESI+): [M+H]+ = 203.15 m/z.

• HPLC Purity: Must be >98.0% at 210 nm and 254 nm.

Analytical Method: LC-MS/MS Quantification

For trace analysis of 3-(isoamylamino)-4-methylbenzonitrile, standard HPLC-UV is insufficient due to matrix interference.

Method Parameters

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 100 mm, 2.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 min.

• Detection: Triple Quadrupole MS (ESI+).

• MRM Transition:

  • Quantifier: 203.15 → 147.10 (Loss of isobutene fragment).

  • Qualifier: 203.15 → 132.10 (Loss of isoamyl group).

Visualizing the Impurity Pathway

Understanding the origin and risk of this analyte is crucial for control strategy.

Caption: Figure 1. Formation pathway of 3-(isoamylamino)-4-methylbenzonitrile and its subsequent conversion to a carcinogenic nitrosamine (NDSRI).

Analytical Workflow for Qualification

The following workflow ensures the reference standard is fit for purpose before use in GMP testing.

Caption: Figure 2. Qualification workflow for establishing a Primary Reference Standard.

References

• International Council for Harmonisation (ICH). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017). Link

• U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. (2021). Link

• European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. (2020). Link

• Org. Process Res. Dev. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. (1996). Link

• ChemicalBook. 3-Amino-4-methylbenzonitrile Product Properties and Synthesis. (Accessed 2024). Link

Definitive Analytical Guide: Distinguishing 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile from its Regioisomers

Executive Summary & The Regioisomer Challenge

In the development of advanced chemical intermediates and active pharmaceutical ingredients (APIs), the structural verification of substituted benzonitriles is a critical " go/no-go " quality control step. 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile (Molecular Weight: 202.29 g/mol , Formula: C₁₃H₁₈N₂) presents a unique analytical challenge due to its susceptibility to regioisomerism during synthesis.

The Causality of Isomerism

When synthesizing this molecule—typically via the Buchwald-Hartwig cross-coupling of a brominated precursor with isoamylamine—the regioselectivity is dictated by the halogen position. However, if the starting material (e.g., 3-bromo-4-methylbenzonitrile) is contaminated with regioisomers formed during an upstream electrophilic aromatic bromination, the final amination will yield a mixture of products, such as the target 4-methyl-3-amino isomer and the closely related 3-methyl-4-amino or 2-methyl-3-amino regioisomers.

Because these isomers possess identical molecular weights and nearly identical physical properties, standard chromatographic screening is insufficient. This guide outlines a definitive, self-validating analytical framework to unambiguously identify the correct regioisomer.

Comparative Analytical Strategies

While mass spectrometry is excellent for confirming molecular weight, it often fails to distinguish between regioisomers because positional isomers yield identical precursor ions and highly similar collision-induced dissociation (CID) fragmentation patterns[1]. Advanced techniques like Energy-Resolved Mass Spectrometry (ERMS) can sometimes differentiate isomers based on dissociation energy curves, but this requires pure reference standards[2].

Therefore, 2D Nuclear Magnetic Resonance (NMR) spectroscopy remains the absolute "gold standard" for de novo structural elucidation[3].

Analytical Technique	Primary Data Output	Regioisomer Resolution	Causality of Differentiation
LC-MS/MS (Standard CID)	[M+H]⁺ m/z 203.15, Fragments	Low	Isomers yield identical molecular ions and share primary fragmentation pathways (e.g., neutral loss of the isoamyl group).
LC-MS/MS (ERMS)	Breakdown curves vs. Collision Energy	Moderate	Differentiates based on subtle bond dissociation energies, but requires pure reference standards for calibration[2].
1D NMR (¹H, ¹³C)	Chemical shifts (ppm), J-couplings (Hz)	Moderate	Anisotropic and electronic effects shift peaks, but overlapping aromatic signals can cause assignment ambiguity.
2D NMR (HMBC)	2- to 3-bond ¹H-¹³C correlations	High	Proves exact bond connectivity across "invisible" quaternary carbons (e.g., Methyl protons to C3/C5)[4].
2D NMR (NOESY)	Through-space ¹H-¹H proximity (< 5 Å)	Definitive	Provides the "smoking gun" spatial mapping (e.g., C4-Methyl physically close to H5)[3].

Definitive Experimental Protocol: High-Resolution NMR Workflow

To create a self-validating analytical system, we utilize a combination of Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY). HMBC maps the chemical skeleton through bonds, while NOESY independently verifies that skeleton through 3D space.

Step 1: Sample Preparation & 1D Acquisition

• Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) or DMSO-d₆. DMSO-d₆ is highly recommended to prevent the exchange of the secondary amine (-NH) proton, which is critical for NOESY correlations.

• 1D ¹H NMR: Acquire a standard proton spectrum (400 MHz or higher).

  • Expected Signals: A singlet for the C4-Methyl (~2.2 ppm), a complex multiplet for the isoamyl group, a broad singlet for the -NH proton, and three distinct aromatic protons (H2, H5, H6) exhibiting an AMX or ABX spin system.

Step 2: HMBC Acquisition (The Backbone Map)

• Causality of Choice: Standard COSY only shows correlations between adjacent protons. Because the C3 and C4 carbons are quaternary (bearing no attached protons), COSY cannot link the methyl group to the amine group. HMBC bridges this gap by detecting long-range (3-bond) ¹H-¹³C couplings[4].

• Execution: Run a gradient-selected HMBC experiment optimized for long-range couplings (J ≈ 8 Hz).

• Validation: The C4-Methyl protons must show strong 3-bond cross-peaks to the C3 (amine-bearing) and C5 (proton-bearing) carbons.

Step 3: NOESY Acquisition (The Spatial "Smoking Gun")

• Causality of Choice: For small molecules (MW < 1000 Da), the rotational correlation time (

  ) is short, making NOESY the ideal choice for detecting through-space dipole-dipole interactions (< 5 Å)[3].

• Execution: Acquire a 2D NOESY spectrum with a mixing time of 400–600 ms.

• Validation: Cross-reference the spatial contacts against the HMBC backbone map.

Data Interpretation: The "Smoking Gun"

The absolute proof of regiochemistry lies in comparing the NOESY contacts of the target molecule against its most likely impurity.

• Target Isomer (4-Methyl-3-[(3-methylbutyl)amino]benzonitrile):

  • NOE Contact 1: The C4-Methyl protons will show a strong NOE correlation to the adjacent aromatic H5 proton.

  • NOE Contact 2: The secondary amine (-NH) proton at C3 will show an NOE correlation to the isolated aromatic H2 proton (located between the amine and the nitrile group).

• Alternative Regioisomer (3-Methyl-4-[(3-methylbutyl)amino]benzonitrile):

  • If the methyl and amine groups were swapped, the C3-Methyl would show an NOE to H2 , and the C4-Amine would show an NOE to H5 .

By mapping these specific spatial relationships, the structural assignment becomes definitive and unambiguous.

Analytical Workflows & Logic Maps

Workflow for differentiating benzonitrile regioisomers using mass spectrometry and 2D NMR.

2D NMR logic map showing definitive HMBC and NOESY correlations for the target molecule.

References

• [1] Chromatographic and mass spectral methods of identification for the side-chain and ring regioisomers of methylenedioxymethamphetamine. Journal of Chromatographic Science. 1

• [4] Differentiation between [1,2,4]triazolo[1,5-a] pyrimidine and [1,2,4]triazolo[4,3-a]- Pyrimidine regioisomers by 1H-15N HMBC experiments. ResearchGate. 4

• [3] 1H-imidazol-1-ylmethanol | 51505-76-1 - Benchchem (Comparative Analysis of Regioisomers via Spectroscopic Techniques). Benchchem. 3

• [2] Regioisomer Differentiation of Ring-Substituted Chloromethcathinones and Bromomethcathinones Using Gas Chromatography/Electron Ionization-Triple Quadrupole Energy-Resolved Mass Spectrometry. PubMed / J Am Soc Mass Spectrom. 2

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• 1. academic.oup.com [academic.oup.com]
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Safety & Regulatory Compliance

Personal protective equipment for handling 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile

As a Senior Application Scientist in drug development and chemical safety, I approach laboratory operations not just as a series of rules, but as a system of applied physical chemistry. Handling highly functionalized intermediates like 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile requires a deep understanding of how its molecular structure dictates its macroscopic hazards.

This guide provides the definitive, self-validating operational and disposal protocols for this compound, ensuring that your laboratory maintains the highest standards of safety, compliance, and scientific integrity.

Mechanistic Toxicology & Hazard Profile

To design an effective safety protocol, we must first understand the causality behind the compound's behavior. 4-Methyl-3-[(3-methylbutyl)amino]benzonitrile is an N-alkylated aminobenzonitrile derivative. Its hazard profile is driven by three distinct structural features:

• The Aminobenzonitrile Core: Substituted anilines and aminobenzonitriles are notorious for their ability to induce methemoglobinemia [1]. Upon systemic absorption, the amino group can oxidize ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), severely impairing the blood's oxygen-carrying capacity.

• The Nitrile Moiety (-C≡N): While aromatic nitriles are generally more stable than aliphatic nitriles, combustion or aggressive metabolic degradation can release toxic cyanide species. Furthermore, it acts as a severe ocular and respiratory irritant [2].

• The Lipophilic Alkyl Chains: The 4-methyl group and the bulky 3-methylbutyl (isoamyl) chain significantly increase the molecule's partition coefficient (LogP). Causality: High lipophilicity dramatically enhances the compound's ability to penetrate the lipid bilayer of human skin, making dermal exposure the most critical operational risk.

Table 1: Quantitative Hazard & Operational Implications

Hazard Category	Mechanistic Cause	Operational Implication
Acute Dermal Toxicity	High LogP from alkyl chains facilitates rapid transdermal absorption.	Standard latex is insufficient; specialized nitrile or butyl rubber is mandatory.
Respiratory Hazard	Fine crystalline powder structure is highly prone to electrostatic aerosolization.	Zero-tolerance for open-bench handling; VBE or Class I Fume Hood required.
Environmental Toxicity	Aromatic nitriles exhibit long-lasting aquatic toxicity and resist biodegradation.	Strict RCRA-compliant waste segregation; zero drain disposal.

Personal Protective Equipment (PPE) Matrix

Selecting PPE is not a guessing game; it is an exercise in materials science. The lipophilic nature of this compound means that breakthrough times for standard laboratory gloves are significantly reduced.

Table 2: Scale-Dependent PPE Specifications

Operation Scale	Hand Protection (Material & Thickness)	Eye/Face Protection	Respiratory Protection	Body Protection
Analytical (<1g)	Double Nitrile (Outer: 0.12mm, Inner: 0.10mm)	Chemical splash goggles	Not required if in certified fume hood	Standard lab coat (100% cotton)
Preparative (1g - 50g)	Butyl Rubber (0.30mm) over Nitrile inner	Goggles + Full Face Shield	N95 or P100 particulate respirator	Tyvek® chemical-resistant suit
Process (>50g)	Laminated (e.g., Silver Shield®) under Butyl	Goggles + Full Face Shield	PAPR with HEPA/Organic Vapor cartridges	Tychem® 2000 coveralls

Self-Validating Operational Workflows

Every protocol must contain built-in validation steps to ensure the safety boundary has not been breached.

Protocol A: Anti-Static Weighing and Transfer

Aminobenzonitrile powders generate static electricity through tribocharging during transport, leading to sudden aerosolization when the container is opened.

• Environmental Validation: Verify the Ventilated Balance Enclosure (VBE) or Fume Hood face velocity is between 80–120 feet per minute (fpm). Validation: A Kimwipe held at the sash edge should pull gently inward without violent fluttering.

• Static Elimination: Pass the sealed chemical vial and the metallic weighing spatula through an anti-static ionizer bar for 5 seconds. Causality: Neutralizing the surface charge prevents the powder from repelling off the spatula and contaminating the workspace.

• Transfer: Weigh the material into a tared, conductive (anti-static) weigh boat. Do not use standard polystyrene boats, as they act as static accumulators.

• Decontamination: Wipe the exterior of the sealed vial and the balance pan with a lint-free wipe dampened with isopropanol. Validation: Visually inspect the wipe against a bright light; it should be completely free of particulate residue.

Spill Response and Decontamination Plan

In the event of a spill, immediate, structured action is required. Never sweep this compound, as mechanical agitation will aerosolize the toxic dust.

Fig 1: Operational workflow and decision matrix for aminobenzonitrile spill containment.

Protocol B: Spill Remediation

• Containment: Immediately lower the fume hood sash. If outside the hood, evacuate the immediate 10-foot radius.

• Wetting (Dust Suppression): Gently mist the spilled powder with a 70% Isopropanol/Water solution. Causality: The alcohol reduces surface tension, allowing the liquid to wet the lipophilic powder and trap it, preventing aerosolization.

• Collection: Use damp, absorbent pads to lift the material. Place the pads directly into a heavy-duty hazardous waste bag.

• Chemical Cleansing: Wash the surface with a 1% Alconox® (or similar laboratory surfactant) solution. Because the compound is highly lipophilic, water alone will merely smear the residue. The surfactant micelles are required to encapsulate and lift the chemical from the benchtop.

Waste Management and EPA Disposal Logistics

4-Methyl-3-[(3-methylbutyl)amino]benzonitrile cannot be disposed of via standard municipal waste or aqueous drain systems due to its long-lasting aquatic toxicity. It must be managed strictly under Resource Conservation and Recovery Act (RCRA) guidelines [3].

• Solid Waste: All contaminated gloves, weigh boats, and Kimwipes must be placed in a rigid, leak-proof container lined with a polyethylene bag. Label as "Toxic Solid Waste: Contains Aminobenzonitrile Derivatives."

• Liquid Waste: Aqueous and organic washings must be collected in HPLC-grade high-density polyethylene (HDPE) carboys. Do not mix with strong acids or oxidizers, as the nitrile group can undergo exothermic hydrolysis or release toxic gases.

• Final Destruction: The only acceptable method of ultimate disposal is high-temperature incineration at an EPA-permitted facility equipped with nitrogen oxide (NOx) scrubbers. Causality: Standard combustion of amines and nitriles generates toxic NO and NO₂ gases; specialized scrubbers are required to neutralize these byproducts before atmospheric release.

References

• "Benzonitrile - HAZARD SUMMARY." New Jersey Department of Health and Senior Services. Available at:[Link]

• "Safety Data Sheet: 4-Aminobenzonitrile." Carl Roth GmbH + Co. KG. Available at:[Link]

• "Hazardous Waste: Guidelines and Regulations." U.S. Environmental Protection Agency (EPA). Available at:[Link]